Fmoc-DL-methionine

• CAS: 144701-23-5

Core Science & Biosynthesis

Fmoc-DL-Methionine in Solid-Phase Peptide Synthesis: A Comprehensive Technical Guide

Executive Summary

The 9-fluorenylmethoxycarbonyl (Fmoc) strategy has fundamentally transformed solid-phase peptide synthesis (SPPS) by providing a mild, orthogonal protection scheme that avoids the harsh acidic conditions of older Boc-based methods[1]. Within this framework, the incorporation of methionine—specifically the racemic mixture Fmoc-DL-methionine—presents unique chemical challenges dictated by its highly reactive thioether side chain[2]. While naturally occurring biological peptides utilize L-methionine, the DL-racemate is frequently deployed in the development of peptidomimetics, racemic crystallography, and structure-activity relationship (SAR) screening libraries to probe stereochemical dependencies.

This whitepaper provides a rigorous examination of the structural properties, mechanistic behavior, and optimized handling protocols for Fmoc-DL-methionine. By understanding the causality behind side reactions like thioether oxidation and alkylation, researchers can implement self-validating workflows to ensure high-fidelity peptide assembly[2],[3].

Chemical Structure & Physicochemical Properties

Fmoc-DL-methionine is an N-terminally protected amino acid derivative. The lipophilic Fmoc group shields the primary amine, providing stability during storage and coupling[4]. The defining feature of this molecule is the methionine thioether side chain (-CH₂-CH₂-S-CH₃), which imparts both critical biological function and synthetic vulnerability.

Table 1: Physicochemical Data of Fmoc-Methionine Derivatives

Property	Value / Description
Chemical Name	N-(9-Fluorenylmethoxycarbonyl)-DL-methionine
Molecular Formula	C₂₀H₂₁NO₄S
Molecular Weight	371.45 g/mol
CAS Number (DL-Racemate)	144701-23-5
CAS Number (L-Enantiomer)	71989-28-1[5]
CAS Number (D-Enantiomer)	112883-40-6[4]
Appearance	White to off-white crystalline powder[4]
Melting Point	121-123 °C (Reference for L-enantiomer)[5]
Solubility	Slightly soluble in water; highly soluble in DMF, DCM, and NMP[4]

Mechanistic Insights: The Fmoc Protection System & Methionine Reactivity

The E1cB Deprotection Pathway

The Fmoc group is prized for its absolute stability to acidic conditions and its rapid lability in mild bases[6]. Deprotection is universally achieved using 20% piperidine in dimethylformamide (DMF)[7]. The reaction proceeds via an E1cB (Elimination Unimolecular conjugate Base) mechanism[6].

The mildly basic piperidine abstracts the highly acidic β-hydrogen of the fluorene ring, generating a stabilized carbanion. This intermediate rapidly collapses, releasing carbon dioxide and dibenzofulvene (DBF)[6]. Because DBF is highly electrophilic and capable of re-alkylating the exposed peptide chain, piperidine serves a dual purpose: it acts as the base for deprotection and as a nucleophilic scavenger, reacting with DBF to form an inert adduct[6].

Fig 1. Base-induced E1cB elimination mechanism of Fmoc deprotection and DBF scavenging.

Methionine Oxidation and Alkylation Dynamics

Unlike many other amino acids in Fmoc/tBu SPPS, methionine is typically introduced without a side-chain protecting group[2]. The thioether sulfur is highly nucleophilic, making it susceptible to two major side reactions:

• Oxidation: Methionine easily oxidizes to methionine sulfoxide [Met(O)] and, under harsher conditions, to methionine sulfone[Met(O₂)] in the presence of atmospheric oxygen or reactive oxygen species[2].

• S-Alkylation: During the final trifluoroacetic acid (TFA) cleavage, the removal of t-butyl (tBu), trityl (Trt), and pentamethylchroman-6-sulfonyl (Pmc) groups generates highly reactive carbocations[8]. Without adequate chemical scavenging, these carbocations will alkylate the methionine thioether, irreversibly modifying the peptide mass (+56 Da for tBu adducts)[9].

Experimental Methodologies: A Self-Validating Workflow

To ensure high-fidelity synthesis when incorporating Fmoc-DL-methionine, the following protocols integrate specific chemical safeguards to address the vulnerabilities outlined above.

Protocol 1: Coupling of Fmoc-DL-Methionine

While DL-methionine is already a racemic mixture, standardizing the coupling protocol ensures optimal yield and prevents sequence truncation.

Step-by-Step Methodology:

• Resin Preparation: Swell the peptide-resin (e.g., Rink Amide for C-terminal amides) in DMF for 1 hour to expand the polymer matrix and maximize the exposure of reactive sites[10].

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5–20 minutes[10]. Wash thoroughly with DMF (5 times) to remove all traces of piperidine and the DBF-adduct[7].

• Activation: In a separate vial, dissolve 4 equivalents of Fmoc-DL-Met-OH and 4 equivalents of an activator (e.g., HATU or HCTU) in DMF containing 20% N-methylmorpholine (NMM) or collidine[7].

  • Causality Note: Pre-activation ensures rapid amide bond formation, minimizing the exposure time of the growing peptide chain to potential side reactions.

• Coupling: Add the activated amino acid solution to the resin. Agitate at room temperature for 1 to 4 hours[10].

• System Validation: Perform a Kaiser test (ninhydrin test). A colorless/yellow resin indicates complete coupling (absence of free primary amines). A blue resin indicates incomplete coupling, necessitating a second coupling cycle.

• Washing: Wash the resin with DMF (3 times) to remove excess reagents[10].

Protocol 2: Cleavage and Scavenging (Managing Oxidation)

The final cleavage step is the most critical phase for methionine-containing peptides. A specialized cleavage cocktail is mandatory to prevent S-alkylation and reverse any inadvertent oxidation[10],[3]. Reagent K or Reagent H are the industry standards[8],[3].

Step-by-Step Methodology:

• Cocktail Preparation (Reagent K equivalent): Prepare a fresh mixture of TFA (82.5%), phenol (5%), thioanisole (5%), 1,2-ethanedithiol (EDT) (2.5%), and water (5%)[8].

  • Causality Note: TFA acts as the primary cleavage agent[9]. Water quenches t-butyl cations[9]. EDT is a potent thiol scavenger that traps carbocations and prevents S-alkylation[8]. Thioanisole acts synergistically as a reducing agent to convert any formed methionine sulfoxide back to the native thioether[3],[9].

• Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (approx. 10–30 mL per gram of resin)[8],[3].

• Incubation: Stir the mixture at room temperature for 2 to 3 hours under an inert gas (nitrogen or argon) to minimize oxidative stress[1],[3].

• Filtration: Filter the resin and collect the TFA filtrate containing the cleaved, deprotected peptide[10]. Wash the resin once with neat TFA and combine the filtrates[3].

• Precipitation: Add the combined filtrate dropwise into cold (0°C) diethyl ether (at least 10 volumes relative to TFA) to precipitate the crude peptide[10].

• Isolation & Validation: Centrifuge the mixture to pellet the peptide. Decant the ether, wash the pellet twice more with cold ether to remove residual scavengers, and dry under vacuum[10]. Analyze the crude precipitate via LC-MS to confirm the target mass and verify the absence of +16 Da (sulfoxide) or +56 Da (t-butyl alkylation) adducts.

Workflow Visualization: The SPPS Cycle

Fig 2. Solid-Phase Peptide Synthesis (SPPS) cycle optimized for methionine peptides.

References

Sources

• 1. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 2. academic.oup.com [academic.oup.com]
• 3. peptide.com [peptide.com]
• 4. Fmoc-D-Methionine (Fmoc-D-Met-OH) BP EP USP CAS 112883-40-6 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 5. FMOC-L-Methionine | 71989-28-1 [chemicalbook.com]
• 6. peptidechemistry.org [peptidechemistry.org]
• 7. chem.uci.edu [chem.uci.edu]
• 8. chempep.com [chempep.com]
• 9. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Applications of Racemic Fmoc-Methionine in Peptide Synthesis

This guide details the technical applications, synthetic protocols, and strategic utility of racemic Fmoc-Methionine (Fmoc-DL-Met-OH) in modern peptide science.

Executive Summary: The Strategic Utility of Racemic Building Blocks

In high-fidelity Solid Phase Peptide Synthesis (SPPS), the use of enantiopure L-amino acids is the standard. However, Fmoc-DL-Methionine (Fmoc-rac-Met-OH) —a mixture of the L- and D-enantiomers—serves critical, specialized roles in drug discovery and analytical chemistry. Unlike unwanted racemization (a side reaction), the intentional introduction of stereochemical diversity via Fmoc-DL-Met allows researchers to:

• Accelerate Structure-Activity Relationship (SAR) Profiling: Rapidly access D-Met analogs to probe receptor stereoselectivity and proteolytic stability.

• Validate Analytical Methods: Generate diastereomeric standards to prove that HPLC methods can separate the target L-peptide from potential D-impurities.

• Construct Combinatorial Libraries: Create stereochemically diverse sub-libraries to explore chemical space beyond the "chiral pool."

This guide provides the protocols and mechanistic insights required to deploy Fmoc-DL-Met effectively.

Core Applications & Mechanistic Logic

Application A: Rapid Access to Protease-Resistant Analogs (SAR)

Methionine is frequently a recognition site for proteases. Replacing L-Met with D-Met can drastically increase plasma half-life without altering the physicochemical properties (hydrophobicity, charge) of the side chain.

• Mechanism: Proteases are stereoselective. A peptide bond involving a D-amino acid often prevents the formation of the transition state required for amide hydrolysis.

• Workflow: Instead of running two separate syntheses (one with Fmoc-L-Met, one with Fmoc-D-Met), a single synthesis using Fmoc-DL-Met generates a 1:1 mixture of diastereomers. These are separated by RP-HPLC, yielding both analogs from one resin batch.

Application B: Analytical Method Development (Co-Elution Markers)

Regulatory guidelines (ICH Q6A) require demonstrating that purity methods are "stability-indicating" and capable of detecting enantiomeric impurities.

• The Problem: How do you prove your HPLC method can see 0.5% D-Met impurity if you only have the pure L-peptide?

• The Solution: Synthesize a "crude spiker" using Fmoc-DL-Met. This produces the target peptide and its D-Met diastereomer. Injecting this mixture allows you to optimize the gradient until baseline separation is achieved, validating the method's specificity.

Experimental Protocols

Protocol 1: Synthesis and Separation of Diastereomeric Met-Peptides

Objective: Synthesize the model peptide Ac-Ala-Met-Phe-NH2 using Fmoc-DL-Met to isolate both L-Met and D-Met variants.

Materials

• Resin: Rink Amide MBHA (Loading: 0.5 mmol/g).

• Reagents: Fmoc-Ala-OH, Fmoc-DL-Met-OH , Fmoc-Phe-OH.

• Activators: DIC (Diisopropylcarbodiimide) / Oxyma Pure.

• Solvents: DMF (peptide grade), DCM.

Step-by-Step Methodology

• Resin Swelling: Swell 200 mg of resin in DCM for 20 min, then DMF for 20 min.

• Deprotection: Treat with 20% Piperidine in DMF (2 x 5 min). Wash with DMF (5x).

• Coupling (Standard): Couple Fmoc-Phe-OH (3 eq) using DIC/Oxyma (3 eq) for 60 min.

• Coupling (Racemic):

  • Dissolve Fmoc-DL-Met-OH (3 eq) in DMF.

  • Add DIC (3 eq) and Oxyma (3 eq).

  • Add to resin and shake for 60 min.

  • Note: Coupling rates of L and D isomers are generally identical in an achiral environment, ensuring a ~50:50 ratio.

• Final Coupling: Couple Fmoc-Ala-OH and Acetylate N-terminus (Ac2O/Pyridine).

• Cleavage: Treat with TFA:TIS:H2O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

• Purification (The Critical Step):

  • Dissolve crude mix in H2O/ACN.

  • Column: C18 Analytical (4.6 x 150 mm, 5 µm).

  • Gradient: 5-30% B over 30 min (Buffer A: 0.1% TFA/Water; Buffer B: 0.1% TFA/ACN).

  • Result: Two distinct peaks will appear. Collect fractions separately.

  • Identification: Use co-injection with authentic L-standard or NMR to identify the D-isomer (often elutes slightly later due to different hydrophobic surface area interaction with C18).

Protocol 2: Mitigating Methionine Oxidation

Methionine is prone to oxidation (sulfoxide formation) during synthesis and cleavage.[1][2][3] This must be controlled to prevent the "doublet" (L/D) from becoming a "quartet" (L/D + L-ox/D-ox).

Stabilization Cocktail:

Component	Role	Concentration
Dithiothreitol (DTT)	Reducing agent in cleavage cocktail	2.5% (w/v)
Thioanisole	Scavenger for carbocations (protects Met)	5% (v/v)

| Ammonium Iodide (NH4I) | Reduces Met(O) back to Met | 20 eq (post-cleavage) |

Visualization of Workflows

Diagram 1: The Racemic Scanning Workflow (SAR)

This diagram illustrates how a single synthesis utilizing Fmoc-DL-Met branches into two distinct therapeutic candidates.

Caption: Workflow for generating and separating stereoisomers from a single racemic synthesis to assess proteolytic stability.

Diagram 2: Analytical Method Validation Logic

This diagram demonstrates the use of Fmoc-DL-Met to validate HPLC specificity.

Caption: Strategy for using racemic Met peptides to validate HPLC method specificity per ICH guidelines.

Technical Data & Solvent Compatibility

The following table summarizes the physicochemical properties and compatibility of Fmoc-DL-Met compared to its enantiopure counterparts.

Parameter	Fmoc-L-Met-OH	Fmoc-DL-Met-OH	Impact on Synthesis
Molecular Weight	371.4 g/mol	371.4 g/mol	Identical stoichiometry.
Solubility (DMF)	High (>0.5 M)	High (>0.5 M)	No protocol changes required.
Coupling Kinetics	Fast	Fast	No kinetic resolution observed in standard coupling.
Racemization Risk	Low (if base <20%)	N/A (Already racemic)	Eliminates need for expensive racemization suppressants (e.g., HOAt) at this step.
Cost (Approx.)	$	$	Cost-effective for large library generation.

References

• Isidro-Llobet, A., et al. "Amino Acid-Protecting Groups."[4] Chemical Reviews, 2009.

• Mant, C. T., & Hodges, R. S. "Separation of Peptide Diastereomers by Reversed-Phase High-Performance Liquid Chromatography." Methods in Molecular Biology, 2002.

• Dhayalan, B., et al. "Racemic Protein Crystallography." Methods in Molecular Biology, 2017.[5]

• Coin, I., et al. "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences." Nature Protocols, 2007.

• ICH Harmonised Tripartite Guideline. "Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A." ICH, 1999.

Sources

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. Recent advances in racemic protein crystallography - PubMed [pubmed.ncbi.nlm.nih.gov]

Stereochemical Divergence in Solid-Phase Peptide Synthesis: A Technical Guide to Fmoc-L-Methionine vs. Fmoc-DL-Methionine

Executive Summary

In the realm of Solid-Phase Peptide Synthesis (SPPS), the stereochemical integrity of amino acid building blocks dictates the biological efficacy, folding, and target-binding affinity of the resulting peptide. Methionine, a sulfur-containing essential amino acid, presents unique challenges during synthesis due to the nucleophilicity of its thioether side chain.

This whitepaper provides an in-depth technical analysis of the differences between Fmoc-L-methionine (the enantiopure biological standard) and Fmoc-DL-methionine (the racemic mixture). By exploring their physicochemical properties, mechanistic divergence during synthesis, and specific applications in drug development, this guide serves as a comprehensive resource for peptide chemists and drug development professionals.

Core Mechanistic Differences: L- vs. DL- Enantiomers

The fundamental difference between Fmoc-L-methionine and Fmoc-DL-methionine lies entirely in their stereochemistry at the alpha-carbon, which dictates their downstream utility in peptide engineering.

Fmoc-L-Methionine: The Biological Standard

Fmoc-L-methionine contains solely the L-enantiomer (S-configuration). Because all naturally occurring ribosomal proteins and biologically active endogenous peptides are composed of L-amino acids, Fmoc-L-methionine is strictly required for synthesizing natural peptides, biologics, and therapeutic hormones[1]. The use of this enantiopure building block ensures stereoretention throughout the elongation of the peptide chain, yielding a single, stereochemically pure product.

Fmoc-DL-Methionine: The Racemic Probe

Fmoc-DL-methionine is a 50:50 racemic mixture of the L- (natural) and D- (unnatural) enantiomers[2]. When incorporated into a growing peptide chain during SPPS, the racemic nature of the building block forces a stereodivergent pathway. The coupling of a DL-amino acid to a chiral peptide chain results in the formation of a diastereomeric mixture (e.g., yielding both the L-Met and D-Met variants of the target peptide).

Causality in Experimental Choice: Why deliberately synthesize a diastereomeric mixture?

• Structure-Activity Relationship (SAR) Studies: Chemists use Fmoc-DL-methionine to rapidly generate diastereomeric libraries to screen how stereochemical inversion at a specific residue affects receptor binding.

• Protease Resistance: D-amino acids are generally unrecognized by endogenous proteases. Incorporating DL-methionine allows researchers to simultaneously synthesize and subsequently screen for protease-resistant peptide variants in a single workflow[3].

Comparative Physicochemical Properties

The following table summarizes the quantitative and structural data for both derivatives, providing a clear comparison for procurement and analytical validation.

Property	Fmoc-L-Methionine	Fmoc-DL-Methionine
CAS Number	71989-28-1[1]	144701-23-5[2]
Molecular Formula	C₂₀H₂₁NO₄S	C₂₀H₂₁NO₄S
Molecular Weight	371.45 g/mol	371.45 g/mol
Stereochemistry	Enantiopure (L-isomer)	Racemic (50% L, 50% D)
Optical Rotation [α]D	-28.0° to -32.0° (c=1 in DMF)	0° (Optically inactive)
Primary Application	Endogenous peptide synthesis, Biologics	SAR screening, Diastereomeric libraries
Downstream Product	Single Enantiomeric Peptide	Diastereomeric Peptide Mixture

Experimental Workflows and Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems , incorporating in-line analytical checks to verify reaction causality and success.

Protocol A: Standard Incorporation of Fmoc-L-Met in Automated SPPS

Objective: Synthesize a biologically active peptide while preventing the oxidation of the methionine thioether side chain[4].

• Resin Swelling & Deprotection: Swell the resin in N,N-Dimethylformamide (DMF). Remove the N-terminal Fmoc group using 20% piperidine in DMF[5].

  • Self-Validation: Monitor the UV absorbance of the dibenzofulvene-piperidine adduct at 301 nm. A plateau indicates complete deprotection.

• Coupling: Activate 4.0 equivalents of Fmoc-L-methionine using N,N'-Diisopropylcarbodiimide (DIC) and Oxyma Pure. Add to the resin and agitate for 60 minutes.

  • Self-Validation: Perform a Kaiser (ninhydrin) test. A color change from blue to yellow confirms the complete consumption of primary amines.

• Global Cleavage with Scavengers (Critical Step): Methionine is highly susceptible to oxidation (forming sulfoxides, +16 Da) and alkylation by tert-butyl cations during Trifluoroacetic Acid (TFA) cleavage[4].

  • Causality: To prevent this, use Reagent K (TFA / Thioanisole / Water / Phenol / Ethanedithiol (EDT) in an 82.5:5:5:5:2.5 ratio). EDT and thioanisole act as sacrificial nucleophiles, intercepting reactive carbocations and preventing thioether alkylation[4].

  • Self-Validation: Analyze the crude peptide via LC-MS. The absence of M+16 (sulfoxide) and M+56 (t-butyl) peaks validates the efficacy of the scavenger cocktail.

Protocol B: Diastereomeric Library Generation via Fmoc-DL-Met

Objective: Generate a two-component diastereomeric peptide library for protease-resistance screening[3].

• Coupling: Substitute Fmoc-L-Met with Fmoc-DL-Met during the targeted coupling cycle. Maintain standard DIC/Oxyma activation.

• Cleavage: Execute the Reagent K cleavage protocol as described above to protect the sulfur moieties of both diastereomers.

• Diastereomeric Resolution:

  • Causality: Because the resulting peptides are diastereomers (not enantiomers), they possess different physicochemical properties and can be separated on a standard achiral reverse-phase C18 column.

  • Self-Validation: Perform RP-HPLC. The appearance of two distinct, closely eluting peaks with identical masses (confirmed via MS) validates the successful incorporation of the racemic mixture and the generation of the diastereomeric library.

Mechanistic Pathways & Visualizations

The following diagrams illustrate the logical relationships and workflows inherent to methionine-based SPPS.

Caption: Workflow of Fmoc-SPPS highlighting the critical role of scavengers (EDT/Thioanisole) in protecting Methionine.

Caption: Stereochemical divergence in SPPS when utilizing enantiopure Fmoc-L-Met versus racemic Fmoc-DL-Met.

Applications in Drug Development

The strategic selection between L- and DL-methionine derivatives directly impacts the trajectory of drug discovery pipelines:

• Biologics and Native Hormones (Fmoc-L-Methionine): Essential for the synthesis of FDA-approved peptide drugs like Teriparatide (PTH 1-34), which contains critical methionine residues required for receptor activation. Any stereochemical deviation at these sites results in a complete loss of biological function.

• Peptidomimetics and Stability Engineering (Fmoc-DL-Methionine): Endogenous peptides often suffer from poor pharmacokinetic profiles due to rapid proteolytic degradation. By utilizing Fmoc-DL-methionine, developers can synthesize libraries of peptides containing D-methionine substitutions. These D-amino acid-containing diastereomers frequently exhibit profound resistance to exopeptidases and endopeptidases, significantly extending the in vivo half-life of the therapeutic candidate[3].

References

• ChemicalBook - FMOC-L-Methionine | 71989-28-1.
• ChemBK - 144701-23-5 (Fmoc-DL-methionine).
• PeptideChemistry.org - TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization.
• Luxembourg Bio Technologies - Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis.
• Google Patents - US7374898B2 - Peptide inhibitors against seprase.

Sources

• 1. FMOC-L-Methionine | 71989-28-1 [chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. US7374898B2 - Peptide inhibitors against seprase - Google Patents [patents.google.com]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. luxembourg-bio.com [luxembourg-bio.com]

Stereochemical Diversity in Drug Discovery: A Technical Guide to Fmoc-Protected DL-Amino Acids in Combinatorial Chemistry

Topic: Fmoc-protected DL-amino acids for combinatorial chemistry Content Type: Technical Guide / Whitepaper

Executive Summary

The restriction of peptide drug discovery to the canonical L-amino acids limits the exploration of biologically relevant chemical space. The strategic incorporation of Fmoc-protected DL-amino acids (racemic mixtures) or specific D-enantiomers into combinatorial libraries offers a high-throughput mechanism to enhance proteolytic stability, improve receptor binding affinity, and discover novel peptidomimetics.

This guide provides a rigorous technical framework for utilizing Fmoc-DL-amino acids in Solid-Phase Peptide Synthesis (SPPS). It addresses the specific challenges of stereochemical control, kinetic resolution during coupling, and the validation of chiral purity using Marfey’s method.

Rationale: The Stereochemical Advantage

In combinatorial chemistry, the goal is to maximize diversity. Standard libraries rely on sequence variation (

). Introducing stereochemistry at specific positions expands the library complexity to , unlocking unique pharmacological benefits:

• Proteolytic Stability: Endogenous proteases (e.g., trypsin, chymotrypsin) are stereoselective for L-peptide bonds.[1] Incorporating D-amino acids creates "steric clashes" in the protease active site, extending the plasma half-life of the therapeutic candidate.[1]

• Conformational Biasing: D-amino acids can induce specific secondary structures, such as

  -turns (often stabilized by D-Pro or D-Ala), which are critical for receptor recognition but difficult to access with pure L-peptides.

• Mirror-Image Phage Display: Libraries containing D-amino acids are essential for identifying binders to D-protein targets (mirror images of natural targets), a technique used to find non-immunogenic L-peptide drugs.

Technical Challenges: The Kinetic Resolution Trap

When using Fmoc-DL-amino acids (a 50:50 racemic mixture) to couple onto a chiral resin-bound peptide (e.g., L-peptide-Resin), the reaction is not statistically random.

The Mechanism of Diastereoselective Coupling

The existing chiral center on the resin exerts a steric influence on the incoming activated Fmoc-DL-amino acid.

• Matched Case: The transition state for coupling the L-isomer might be lower in energy (faster).

• Mismatched Case: The transition state for the D-isomer might be higher in energy (slower).

Result: Even if you add a 1:1 mix of Fmoc-DL-Xaa, the final product on the bead may be 70:30 or 60:40 due to Kinetic Resolution .

Critical Insight: For precise One-Bead-One-Compound (OBOC) libraries, it is superior to split the resin and couple pure Fmoc-L-Xaa and pure Fmoc-D-Xaa in separate vessels, rather than adding a DL mixture to a single vessel. Use Fmoc-DL-mixtures only when generating "wobble" positions where exact stoichiometry is secondary to diversity.

Strategic Workflows: Split-and-Mix Logic

The following diagram illustrates the "Split-and-Mix" methodology adapted for stereochemical expansion.

Caption: Split-and-Mix workflow incorporating stereochemical diversity. Note the separation of Pure L and Pure D pathways to avoid kinetic resolution issues.

Experimental Protocol: Fmoc SPPS with DL-Amino Acids

This protocol ensures high-efficiency coupling while mitigating racemization of the activated species.

Reagents

• Resin: Rink Amide (0.5–0.7 mmol/g) for amides; Wang Resin for acids.

• Fmoc-AA: Fmoc-DL-Amino Acids (highly pure, HPLC grade).

• Activator: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is preferred over HBTU for sterically hindered D-amino acids.

• Base: DIPEA (Diisopropylethylamine).[2]

• Solvent: DMF (Dimethylformamide), Peptide Grade.

Step-by-Step Workflow

1. Resin Swelling

• Weigh resin into a fritted polypropylene reactor.

• Add DMF (10 mL/g) and shake for 30 minutes .

• Why: Polystyrene-divinylbenzene beads must swell to expose internal reaction sites. Inadequate swelling leads to deletion sequences.

2. Fmoc Deprotection (The Cycle Start)

• Add 20% Piperidine in DMF (v/v) to the resin.[2][3]

• Reaction 1: 5 minutes (drain).

• Reaction 2: 15 minutes (drain).

• Wash: DMF (5x), DCM (3x), DMF (3x).[4]

• Validation: Monitor UV absorbance of the filtrate at 301 nm (dibenzofulvene-piperidine adduct) to ensure complete removal.

3. Activation & Coupling

• Stoichiometry: Use 4 equivalents (eq) of Fmoc-DL-AA relative to resin loading.

• Activation Cocktail:

  • Dissolve Fmoc-DL-AA (4 eq) and HATU (3.9 eq) in minimal DMF.

  • Add DIPEA (8 eq) immediately before adding to resin.

  • Note: Do not pre-activate for >2 minutes to avoid converting the L-isomer to D (or vice versa) via oxazolone formation before it even touches the resin.

• Coupling: Shake at room temperature for 60–90 minutes .

• Optimization: For hindered amino acids (e.g., Fmoc-DL-Val, Fmoc-DL-Ile), perform a "Double Coupling" (repeat step 3 with fresh reagents).

4. Washing & Capping[2][5][6]

• Wash resin with DMF (5x).

• Capping (Optional but Recommended): Add Acetic Anhydride/Pyridine/DMF (1:1:8) for 10 minutes to cap unreacted amines. This prevents "deletion sequences" (n-1 peptides) that are hard to purify.

Analytical Validation: Marfey’s Method

Since standard C18 HPLC cannot separate enantiomers (L vs D), and you are using DL mixtures, you must validate the final ratio of isomers incorporated into the peptide. Marfey’s Method is the industry standard for this analysis.

Principle

Marfey’s reagent (FDAA: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) reacts with the amino acids in a hydrolysate.[7][8] Because FDAA is chiral (L-form), it converts the target D- and L-amino acids into diastereomers (L-L and L-D adducts). These diastereomers have different physical properties and can be separated on a standard achiral C18 column.

Validation Workflow

Caption: Workflow for determining chiral purity using Marfey's Reagent. The resulting diastereomers elute at different retention times.

Data Interpretation Table

Parameter	L-Amino Acid Adduct (L-L)	D-Amino Acid Adduct (L-D)
Elution Order (Typical)	Usually Elutes First	Usually Elutes Second (more hydrophobic)
UV Detection	340 nm ( )	340 nm ( )
Resolution ( )	Baseline separation typical	Baseline separation typical

Note: Elution order can reverse for specific hydrophobic amino acids; always run pure L- and D-standards derivatized with FDAA to confirm retention times.

References

• Merrifield, R. B. (1963).[] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Carpino, L. A., & Han, G. Y. (1970). The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group.[3][10] The Journal of Organic Chemistry, 37(22), 3404–3409. Link

• Marfey, P. (1984). Determination of D-amino acids in peptides and proteins. Carlsberg Research Communications, 49(6), 591–596. Link

• Houghten, R. A. (1985). General method for the rapid solid-phase synthesis of large numbers of peptides: specificity of antigen-antibody interaction at the level of individual amino acids. Proceedings of the National Academy of Sciences, 82(15), 5131–5135. Link

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231–247. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chempep.com [chempep.com]
• 6. Synthesis of Combinatorial Library - Split and Mix Method [combichemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ovid.com [ovid.com]
• 10. chempep.com [chempep.com]

The Role of D-Methionine Residues in Peptide Proteolytic Resistance: A Technical Guide for Therapeutic Design

Executive Summary

Peptide therapeutics offer unparalleled target specificity and low toxicity, yet their clinical translation is frequently bottlenecked by poor pharmacokinetic profiles. The primary culprit is rapid degradation by endogenous proteases. The strategic incorporation of D-amino acids—specifically D-methionine (D-Met)—represents a powerful stereochemical engineering approach to bypass proteolytic recognition while maintaining target affinity. This whitepaper dissects the mechanistic causality behind D-Met-mediated stability, provides self-validating experimental workflows for stability assessment, and reviews the translational impact of this modification in drug development.

Mechanistic Causality: The Stereochemistry of Protease Evasion

Endogenous proteases (e.g., aminopeptidases, carboxypeptidases, and serum endopeptidases) have evolved highly specific chiral binding pockets optimized exclusively for L-amino acid substrates. Substituting an L-methionine with its D-enantiomer disrupts this biological recognition through two primary mechanisms:

• Steric Clash and Catalytic Misalignment: The hydrolysis of a peptide bond requires the substrate to adopt a specific geometry so the carbonyl carbon can be attacked by the protease's catalytic triad (e.g., Ser-His-Asp). Inverting the stereocenter at the

  -carbon of methionine projects its bulky, hydrophobic thioether sidechain in the opposite spatial direction. This creates a severe steric clash within the protease active site, preventing the formation of the necessary tetrahedral intermediate[1].

• Conformational Rigidity: D-amino acids alter local Ramachandran angles. The introduction of D-Met often terminates standard

  -helices and induces -turns. This structural rigidity prevents the peptide from adopting the extended -strand conformation typically required to dock into the catalytic cleft of endopeptidases.

Nature utilizes this exact chiral evasion strategy. For instance, dermenkephalin (Tyr-D-Met-Phe-His-Leu-Met-Asp-NH2), a peptide isolated from amphibian skin secretions, naturally incorporates D-Met at the second position. This modification allows it to resist rapid degradation by aminopeptidases while selectively and potently binding to mammalian

-opioid receptors[2][3].

Mechanism of proteolytic evasion by D-Methionine substitution.

Quantitative Impact on Stability

The substitution of L-Met with D-Met drastically extends the biological half-life of peptides across various highly proteolytic environments. The table below summarizes comparative stability data derived from recent literature.

Table 1: Comparative Stability of L- vs. D-Methionine Substituted Peptides

Peptide Class / Target	Assay Matrix	L-Enantiomer Half-Life	D-Met Substituted Half-Life	Reference Context
Enkephalin Analogs	50% Human Serum	< 30 minutes	> 24 hours	Serum Stability[1]
Hemagglutinin Binders	MDCK Cell Lysate	2 - 6 hours	> 24 hours (Stable)	Cellular Lysate[4]
Autophagy Inducers	Intracellular (HeLa)	Rapidly degraded	Sustained activity (>12h)	Methionine Alkylation

Experimental Methodologies: Self-Validating Protocols

To rigorously quantify the proteolytic resistance conferred by D-Met, researchers must employ robust, self-validating assays. The following protocol outlines a standardized serum stability assay using LC-MS/MS.

Why this protocol is self-validating: Relying solely on the disappearance of the parent peptide is a flawed practice, as peptides can be lost to plastic adhesion, aggregation, or methionine oxidation. This protocol utilizes a heavy-isotope internal standard and mandates a mass balance check —the decay curve of the parent peptide must inversely mirror the appearance of specific cleavage fragments. If mass balance fails, the loss is non-proteolytic, prompting immediate assay troubleshooting (e.g., adding TCEP to prevent oxidation).

Protocol: LC-MS/MS Validated Serum Stability Assay

Step 1: Matrix Preparation & Equilibration

• Action: Thaw 50% human serum (centrifuged to remove lipid aggregates) and equilibrate to 37°C in a low-protein-binding Eppendorf tube.

• Causality: Utilizing 50% diluted serum strikes a balance: it prevents matrix overloading and ion suppression during downstream MS analysis while maintaining sufficient protease activity to establish a realistic baseline degradation rate[1].

Step 2: Peptide Spiking

• Action: Spike the D-Met peptide and its L-Met counterpart (as a positive degradation control) into separate serum aliquots to a final concentration of 10 µM.

• Causality: A concentration of 10 µM ensures the peptide remains well below the

  of most abundant serum proteases. This guarantees first-order degradation kinetics, which is a mathematical prerequisite for calculating an accurate half-life ( ).

Step 3: Time-Course Sampling & Quenching

• Action: Extract 50 µL aliquots at

  hours. Immediately quench the reaction by adding 150 µL of ice-cold quenching buffer (1% Trichloroacetic acid in Acetonitrile) containing 1 µM of an isotopically labeled internal standard.

• Causality: The organic solvent and low pH instantly denature proteases, freezing the degradation profile in time. The internal standard corrects for volumetric pipetting errors and ionization suppression during the LC-MS run.

Step 4: Protein Precipitation & LC-MS/MS Analysis

• Action: Centrifuge the quenched samples at 14,000 x g for 15 minutes at 4°C. Inject the clear supernatant into a C18 column coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Causality: Centrifugation pellets the denatured, high-molecular-weight serum proteins. Removing these prevents column clogging and isolates the signal strictly to the therapeutic peptide and its fragments.

Self-validating LC-MS/MS workflow for peptide serum stability assessment.

Case Studies in Drug Development

The theoretical benefits of D-Met substitution have been successfully translated into tangible therapeutic outcomes in several recent drug development programs:

• Hepatoprotective Enkephalins: The endogenous opioid L-Met-enkephalin (YGGFM) is rapidly degraded in vivo, limiting its therapeutic utility. By substituting L-Met with D-Met, researchers generated D-Met-enkephalin. This analog preserves the achiral Gly-Gly hinge required for receptor binding while exhibiting profound resistance to degradation. In preclinical models, D-Met-enkephalin demonstrated dose-dependent hepatoprotective effects in acetaminophen-induced liver injury, proving that D-amino acid stabilization directly translates to prolonged in vivo efficacy[5].

• Autophagy-Inducing Cyclic Peptides: Modern peptide engineering frequently utilizes macrocyclization to improve drug properties. Recent studies employed a methionine bis-alkylation strategy to create cyclic peptides. When D-methionine was incorporated into these constructs, the resulting peptides not only exhibited potent autophagy-inducing activity at micromolar concentrations but also demonstrated extreme proteolytic resistance within the aggressive intracellular environment of HeLa cells.

Conclusion

The strategic incorporation of D-methionine is not merely a minor structural tweak; it is a fundamental reprogramming of a peptide's pharmacokinetic destiny. By understanding the steric causality of protease evasion and validating these designs through rigorous, self-correcting LC-MS/MS workflows, drug developers can effectively bridge the gap between high in vitro binding affinity and viable in vivo therapeutic performance.

References

• "D amino acid peptide, retro-inverso peptides resist degradation" - lifetein.com.cn - 1

• "The Use of d-Amino Acids for Peptide Self-assembled Systems - Books" - rsc.org - 2

• "Peptide chirality and opioid receptor modulation: Hepatoprotective effect of d-Met-enkephalin..." - srce.hr -5

• "De novo design of D-peptide ligands: Application to influenza virus hemagglutinin" - pnas.org - 4

• "Autophagy inducing cyclic peptides constructed by methionine alkylation" - pku.edu.cn -

• "Structural analysis of functional peptides containing a D-amino acid residue" - nii.ac.jp - 3

Sources

• 1. Peptide synthesis: D amino acid peptide, retro-inverso peptides resist degradation [lifetein.com.cn]
• 2. books.rsc.org [books.rsc.org]
• 3. ynu.repo.nii.ac.jp [ynu.repo.nii.ac.jp]
• 4. pnas.org [pnas.org]
• 5. hrcak.srce.hr [hrcak.srce.hr]

Fmoc-DL-Met-OH molecular weight and physical data

Executive Summary

Fmoc-DL-Met-OH (N-(9-Fluorenylmethoxycarbonyl)-DL-methionine) is the racemic derivative of the sulfur-containing amino acid methionine, protected by the base-labile Fmoc group. While the L-enantiomer is the standard building block for therapeutic peptides, the DL-racemate serves critical roles in crystallographic phasing (selenomethionine surrogates) , racemic scanning for bioactivity mapping, and cost-effective synthesis of non-stereospecific peptide libraries.

This guide details the physicochemical profile of Fmoc-DL-Met-OH, outlines its stability challenges—specifically thioether oxidation—and provides a validated protocol for its use in Solid Phase Peptide Synthesis (SPPS).

Chemical Identity & Physicochemical Profile

Fmoc-DL-Met-OH consists of a methionine backbone protected at the

-terminus by a fluorenylmethoxycarbonyl (Fmoc) group.[1] The side chain contains a thioether moiety ( ), which is susceptible to oxidation but requires no additional protection during standard Fmoc SPPS cycles.

Key Chemical Data

Property	Specification
Chemical Name	N-(9-Fluorenylmethoxycarbonyl)-DL-methionine
CAS Number (DL)	144701-23-5
CAS Number (L-isomer)	71989-28-1 (Reference only)
Molecular Formula
Molecular Weight	371.45 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMF, DMSO, NMP; Sparingly soluble in DCM
Melting Point	121–142 °C (Typical for L-isomer; DL-form may vary due to crystal packing)
Purity Standard	(HPLC), D-isomer (if L-specified), Racemic (if DL)

Structural Visualization

The following diagram illustrates the chemical structure and the fragmentation points relevant to mass spectrometry and deprotection.

Figure 1: Structural segmentation of Fmoc-DL-Met-OH highlighting the Fmoc protecting group, the reactive carboxyl terminus, and the oxidation-sensitive thioether side chain.[2]

Stability & Storage Protocol

The primary stability concern for Fmoc-DL-Met-OH is the oxidation of the thioether sulfur to methionine sulfoxide (

) or methionine sulfone ( ). This reaction is accelerated by light, moisture, and atmospheric oxygen.

• Storage Condition: Store at

  to (refrigerated).

• Container: Tightly sealed, amber glass or opaque plastic to prevent photodegradation.

• Hygroscopicity: The compound is slightly hygroscopic. Allow the bottle to equilibrate to room temperature before opening to prevent condensation, which accelerates hydrolysis and oxidation.

Application in Solid Phase Peptide Synthesis (SPPS)

Integrating Fmoc-DL-Met-OH into SPPS requires standard coupling protocols, but the cleavage step demands specific scavengers to prevent the alkylation or oxidation of the methionine sulfur.

Coupling Protocol (Standard)

Since the side chain is unprotected, Fmoc-DL-Met-OH couples efficiently using standard carbodiimide/phosphonium chemistry.

• Activation: Dissolve Fmoc-DL-Met-OH (3 eq) in DMF. Add HBTU/HCTU (2.9 eq) and DIEA (6 eq).

• Coupling: React for 30–60 minutes at room temperature.

• Monitoring: Ninhydrin test (Kaiser test) is effective.

Critical Workflow: Preventing Oxidation During Cleavage

The acidic conditions of final cleavage (TFA) can cause the methionine sulfur to act as a nucleophile, reacting with carbocation byproducts (e.g., from t-butyl groups) to form sulfonium salts, or oxidizing to sulfoxide.

Recommended Cleavage Cocktail (Reagent H):

• TFA: 81%[3]

• Phenol: 5%

• Thioanisole: 5%

• 1,2-Ethanedithiol (EDT): 2.5%

• Water: 3%

• Dimethylsulfide (DMS): 2%

• Ammonium Iodide (

  ): 1.5%

Note:

and DMS are specifically included to reduce any Met(O) formed back to Met in situ.

SPPS Cycle Diagram

Figure 2: SPPS cycle incorporating Fmoc-DL-Met-OH.[2][4][5][6] The dashed line indicates the repetitive nature of the cycle. The red node highlights the critical cleavage step where oxidation mitigation is required.

Quality Control & Analytical Expectations

When analyzing peptides containing DL-Methionine:

• HPLC: Expect peak broadening or splitting if the peptide sequence is chiral (i.e., contains other L-amino acids). The presence of DL-Met creates diastereomers (L-Met-peptide and D-Met-peptide) which may resolve on standard C18 columns.

• Mass Spectrometry: The molecular weight is identical for both isomers. However, if oxidation occurs, you will observe a mass shift of +16 Da (Sulfoxide) or +32 Da (Sulfone).

• Racemization Check: If using DL-Met intentionally, ensure your ratio is ~50:50. If using L-Met and checking for racemization, the D-isomer content should be

  .

References

• PubChem. (2023). Methionine and Derivatives Compound Summary. Retrieved from [Link]

• Huang, H., & Rabenstein, D. L. (1999). Minimization of Methionine Oxidation During the Synthesis of Peptides. Journal of Peptide Research, 53(5), 548–553.

Sources

• 1. Fmoc-D-Methionine (Fmoc-D-Met-OH) BP EP USP CAS 112883-40-6 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 2. CAS [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. CAS [chemicalbook.com]
• 5. namiki-s.co.jp [namiki-s.co.jp]
• 6. Customizable Amino Acid Small Molecule Polypeptide - Tanning Biology chemical (HK) Co., Ltd. [thkchemical.com]

Optimizing Solvation: A Technical Guide to Fmoc-DL-Methionine in DMF and NMP

Executive Summary

This technical guide addresses the solubility, stability, and operational handling of Fmoc-DL-methionine (Fmoc-DL-Met-OH) in N,N-Dimethylformamide (DMF) and N-methyl-2-pyrrolidone (NMP) . While Fmoc-L-methionine is a staple in Solid Phase Peptide Synthesis (SPPS), the racemic DL-form presents unique utility in combinatorial chemistry, peptidomimetic library generation, and crystallographic phasing studies.

This document moves beyond basic solubility data to explore the causality of solvation failures, the impact of solvent impurities on Fmoc integrity, and the specific oxidation risks associated with the methionine thioether side chain.

Part 1: Physicochemical Context & Solvent Selection[1][2][3]

The Solute: Fmoc-DL-Methionine

Unlike pure enantiomers (L- or D-), Fmoc-DL-methionine exists as a racemic mixture.[1] In the solid state, racemates often form crystal lattices with different packing energies than their enantiopure counterparts (racemic compounds vs. conglomerates). However, in high-dielectric solvents like DMF and NMP, these lattice forces are readily overcome.

• Critical Consideration: The primary challenge with Fmoc-DL-Met is not the limit of solubility, but the stability of the thioether moiety and the Fmoc group during storage in solution.

The Solvents: DMF vs. NMP

Both solvents are dipolar aprotic, meaning they solvate cations well (via their oxygen lone pairs) but anions poorly. This property is essential for SPPS as it promotes the nucleophilicity of the amino component during coupling.

Feature	DMF (N,N-Dimethylformamide)	NMP (N-methyl-2-pyrrolidone)
Dielectric Constant	~36.7	~32.2
Viscosity	Low (0.92 cP)	Higher (1.67 cP)
Solvating Power	Excellent for standard Fmoc-AAs.	Superior for "difficult," aggregation-prone sequences.
Stability Risks	Hydrolyzes to dimethylamine (removes Fmoc).[2]	Hydrolyzes to methylamine (removes Fmoc).
Toxicity	Hepatotoxic; teratogenic.	Reprotoxic; strictly regulated (REACH).

Part 2: Solubility Profiles & Stability Logic

Solubility Limits

Based on empirical data from SPPS applications, Fmoc-DL-methionine exhibits high solubility in both solvents due to the lipophilic Fmoc group and the aliphatic methionine side chain.

• Standard Operational Concentration: 0.1 M to 0.5 M (Routine SPPS).

• Maximum Saturation (Est.): > 1.0 M in pure solvent at 25°C.

Expert Insight: While NMP is often cited as a "super solvent" for peptide chains, for the monomer (Fmoc-DL-Met), DMF is often sufficient and kinetically faster for dissolution due to lower viscosity. NMP is recommended only if the growing peptide chain on the resin is known to aggregate, requiring the higher swelling capacity of NMP.

The "Spontaneous Deprotection" Phenomenon

A common failure mode is the slow loss of the Fmoc group when the amino acid is left in solution for >24 hours.

• Mechanism: DMF slowly decomposes to form dimethylamine , while NMP forms methylamine . These secondary and primary amines are basic enough to trigger the beta-elimination of the Fmoc group before the coupling step occurs.

• Mitigation: Solutions of Fmoc-DL-Met in DMF/NMP should be prepared fresh (within 12 hours of use) or stored at 4°C.

The Methionine Oxidation Risk

The thioether sulfur in methionine is highly susceptible to oxidation by atmospheric oxygen, forming Methionine Sulfoxide [Met(O)] .

• Impact: Met(O) is more polar and introduces further chirality (sulfoxide sulfur is chiral), complicating HPLC purification.

• Protocol: Solvents must be degassed.

Part 3: Operational Protocols

Workflow Visualization

The following diagram outlines the decision logic and preparation workflow for Fmoc-DL-Met, integrating stability checkpoints.

Caption: Decision matrix for solvent selection and preparation workflow to minimize Fmoc deprotection and Met oxidation.

Protocol: Preparation of 0.5 M Fmoc-DL-Met Solution[1]

Materials:

• Fmoc-DL-Methionine (MW: ~371.45 g/mol )[1]

• Solvent: Peptide Synthesis Grade DMF or NMP (Amine-free)

• Equipment: Vortex mixer, Sonicator, Nitrogen gas source.

Step-by-Step:

• Calculation: To prepare 10 mL of 0.5 M solution:

• Weighing: Weigh 1.86 g of Fmoc-DL-Met into a clean, dry scintillation vial or Falcon tube.

• Solvent Addition (Initial): Add approximately 70% of the final volume (7 mL) of DMF or NMP.

  • Why? Adding the full volume immediately does not account for the displacement volume of the solid amino acid.

• Agitation: Vortex vigorously for 30 seconds. If dissolution is incomplete, sonicate for 1-2 minutes.

  • Note: Fmoc-DL-Met should dissolve rapidly. If the solution remains cloudy, ensure the solvent is not "wet" (water content >0.1% can reduce solubility of hydrophobic derivatives).

• Volume Adjustment: Add solvent to reach the final 10 mL mark.

• Degassing (Critical): Sparge the solution with a gentle stream of Nitrogen (N2) or Argon for 2 minutes to remove dissolved oxygen.

  • Self-Validating Step: This prevents the yellowing of the solution over time, which indicates oxidation or Fmoc cleavage.

Part 4: Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Solution turns yellow upon storage	Premature Fmoc Removal: Free amines in the solvent (dimethylamine in DMF) have cleaved the Fmoc group, releasing dibenzofulvene (which absorbs UV/Vis).	Discard solution. Use fresh "sequencing grade" solvent. Store future solutions at 4°C for max 24h.
Precipitation after 24h	Oligomerization: In rare cases, high concentration Fmoc-AAs can self-associate or slowly hydrolyze if water is present.	Filter through 0.45 µm PTFE filter. If significant solid forms, prepare fresh.
Poor Coupling Efficiency	Oxidation: Met has converted to Met(O).[3]	Reduce the peptide with / DMS post-synthesis, or use fresh Fmoc-Met and degas solvents.
Gelation in NMP	High Concentration: NMP can promote gelation at very high concentrations (>1M) due to inter-molecular H-bonding.	Dilute to 0.2 M. Add 1% Triton X-100 if compatible with downstream steps.

The "Amine Test" (Self-Validation)

Before dissolving expensive Fmoc-DL-Met, validate your DMF/NMP:

• Add 1 drop of 1% Bromophenol Blue in DMF to 1 mL of your solvent.

• Blue color = Presence of amines (Basic). Do not use.

• Yellow/Green color = Acidic/Neutral. Safe to use.

References

• Albericio, F., et al. (2019). The 9-Fluorenylmethoxycarbonyl (Fmoc) Group in Chemical Peptide Synthesis – Its Past, Present, and Future. Australian Journal of Chemistry. Retrieved March 6, 2026, from [Link]

• CEM Corporation. (n.d.). Fmoc Amino Acids: Standard Specifications and Handling. Retrieved March 6, 2026, from [Link]

• Hachmann, J., & Lebl, M. (2006). Search for new solvents for solid-phase peptide synthesis: Stability of Fmoc-amino acids. Journal of Combinatorial Chemistry. (Contextualized via search results on solvent stability).

• AnaSpec. (2021). Safety Data Sheet (SDS): Fmoc-alpha-methyl-DL-methionine. Retrieved March 6, 2026, from [Link]

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Fidelity Coupling and Isolation of Fmoc-DL-Methionine Peptides in SPPS

Executive Summary & Strategic Overview

Methionine (Met) presents a unique dual challenge in Solid-Phase Peptide Synthesis (SPPS): chemical instability (oxidation and alkylation) and, in the specific case of Fmoc-DL-methionine, stereochemical complexity .

While the coupling chemistry of Methionine is relatively standard, the success of the synthesis is determined after the coupling, specifically during the acidolytic cleavage step where the thioether side chain acts as a "magnet" for reactive carbocations and reactive oxygen species (ROS). Furthermore, the use of DL-methionine (a racemic mixture) introduces a chiral center that transforms a single peptide sequence into a mixture of diastereomers (if other chiral amino acids are present).

This guide provides a high-reliability protocol for coupling Fmoc-DL-Met-OH, preventing the formation of Methionine Sulfoxide [Met(O)], and effectively managing the isolation of the resulting diastereomeric peptide mixtures.

Mechanistic Insight: The Thioether Challenge

To control the synthesis, one must understand the failure modes. Methionine's side chain contains a nucleophilic thioether sulfur.

• Oxidation (The Primary Threat): During cleavage or storage, atmospheric oxygen or oxidants in the solvent can convert the thioether (-S-) to a sulfoxide (-S(=O)-). This results in a mass shift of +16 Da and increased polarity, often splitting HPLC peaks.

• S-Alkylation: During global deprotection, removal of tert-butyl (tBu), Trityl (Trt), or Pbf groups generates bulky carbocations. Without sufficient scavengers, these electrophiles attack the Met sulfur, forming permanent sulfonium salts.

Visualization: Oxidation & Scavenging Pathway

Figure 1: The reversible oxidation pathway of Methionine. The protocol below utilizes "Reagent H" to drive the reaction from Met(O) back to native Met.

Materials & Reagents

Amino Acid Specification

• Reagent: Fmoc-DL-Methionine (Fmoc-DL-Met-OH)

• MW: 371.5 g/mol

• Purity: ≥ 99% (HPLC)

• Stereochemistry: Racemic (50:50 mixture of L- and D-isomers).

  • Note: Ensure the reagent is free of acetic acid contaminants, which can terminate chains (acetyl-capping).

Coupling Reagents (Recommended)

• Activator: DIC (Diisopropylcarbodiimide) / Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).

  • Rationale: This method is safer than HOBt (non-explosive) and minimizes racemization of neighboring residues, although the Met itself is already racemic.

• Alternative: HBTU / DIEA (Standard, robust, but higher risk of epimerizing Cys/His if present).

The "Reagent H" Cleavage Cocktail (CRITICAL)

Standard Reagent K is often insufficient for Met. Reagent H is the gold standard for Met-containing peptides.

Component	Percentage (w/w)	Function
TFA	81%	Cleavage & Deprotection
Phenol	5%	Scavenger (Tyr protection)
Thioanisole	5%	Scavenger (accelerates removal of Pbf/Trt)
EDT (1,2-Ethanedithiol)	2.5%	Crucial: Prevents tBu cation attack on Met
DMS (Dimethylsulfide)	2%	Reduces Met(O) back to Met
Ammonium Iodide (NH₄I)	1.5%	Crucial: Catalyst for reducing sulfoxides
Water	3%	Hydrolysis

Experimental Protocol: Coupling Fmoc-DL-Met-OH

Phase 1: Resin Preparation

• Swelling: Swell resin (e.g., Wang, Rink Amide) in DMF for 30 minutes.

• Fmoc Removal: Treat with 20% Piperidine in DMF (2 x 5 min).

• Wash: DMF (5 x 1 min) to remove all traces of piperidine. Note: Residual piperidine causes fulvene adducts.

Phase 2: Activation & Coupling

Scale: 0.1 mmol resin loading.

• Dissolution: In a clean vial, dissolve Fmoc-DL-Met-OH (0.5 mmol, 5 eq) and Oxyma Pure (0.5 mmol, 5 eq) in minimal DMF (approx. 2-3 mL).

• Activation: Add DIC (0.5 mmol, 5 eq). Vortex for 30 seconds.

  • Tip: Pre-activation for 2-3 minutes is permitted, but do not exceed 10 minutes to avoid side reactions.

• Reaction: Transfer the solution immediately to the resin.

• Incubation: Agitate at Room Temperature (RT) for 45–60 minutes .

  • Note: Methionine couples efficiently.[] Extended times (>2 hours) are unnecessary and increase the risk of background oxidation.

• Monitoring: Perform a Kaiser Test (ninhydrin).

  • Blue beads: Incomplete coupling (Repeat step).

  • Colorless/Yellow beads: Complete coupling.

Phase 3: Post-Coupling Wash

• Drain the reaction vessel.

• Wash: DMF (4 x 1 min).

• Capping (Optional but Recommended): Acetic Anhydride/DIEA/DMF (1:2:7) for 5 minutes to cap any unreacted amines, simplifying the final HPLC purification of the racemic mixture.

Experimental Protocol: Cleavage & Isolation (The "Reagent H" Method)

This step determines the quality of the Met residue.

Step 1: Preparation of Reagent H

Prepare fresh in a fume hood. Stench warning (EDT/Thioanisole).

• Weigh NH₄I (Ammonium Iodide) into the cleavage vessel.

• Add DMS , Thioanisole , Phenol , EDT , and Water .[2][3]

• Add TFA last.

• Agitate until salts are fully dissolved. The solution may turn slightly yellow/brown due to iodine liberation (this is normal and active).

Step 2: Cleavage Reaction

• Wash the dried peptide-resin with DCM to remove DMF.

• Add Reagent H (15 mL per gram of resin).

• Chill the vessel to 0°C for the first 10 minutes (controls exotherm).

• Allow to warm to RT and agitate for 2.5 to 3 hours .

  • Mechanism:[4][2][3][5][6][7][8][9] The NH₄I/DMS system actively reduces any Met(O) formed back to Met during this incubation.

Step 3: Precipitation[11]

• Filter the resin and collect the filtrate.[9][10]

• Precipitate into cold Diethyl Ether (-20°C).

• Centrifuge (3000 rpm, 5 min) and decant ether.

• Wash pellet 2x with cold ether to remove thiol scavengers.

Analysis & Purification of Diastereomers

Because Fmoc-DL-Met-OH was used, the product is a mixture of two diastereomers (assuming the peptide contains other L-amino acids).

HPLC Profile Expectations

• Scenario A (Met is the only chiral center): You will see one peak (enantiomers co-elute on achiral C18 columns).

• Scenario B (Peptide has other L-residues): You will likely see two distinct peaks (diastereomers: L-peptide-L -Met and L-peptide-D -Met).

  • These peaks often elute close together (within 1-2 minutes of each other).

  • Mass Spec: Both peaks will have the exact same mass.

Workflow Diagram: Synthesis & Isolation

Figure 2: Workflow for generating and isolating DL-Met peptides. Note the splitting of the product into two fractions at the HPLC stage.

Troubleshooting Guide

Issue	Observation	Root Cause	Solution
Mass +16 Da	MS shows M+16 peak	Met Oxidation to Sulfoxide	Use Reagent H . Ensure NH₄I is fresh. Degas buffers.
Mass +32 Da	MS shows M+32 peak	Met Oxidation to Sulfone	Irreversible oxidation. Check solvent quality (peroxides in ether/dioxane).
Double Peaks	HPLC shows split peaks	Diastereomers (DL-Met)	Normal behavior. Collect both if racemic mix is desired; separate if studying structure-activity.
Low Yield	Kaiser test positive	Steric hindrance	Double couple (2 x 30 min). Increase temperature to 50°C (careful with Cys/His).
Insoluble Peptide	Precipitate is gummy	Aggregation	Dissolve crude in 50% Acetic Acid or HFIP before HPLC injection.

References

• Huang, H., & Rabenstein, D. L. (1999). A cleavage cocktail for methionine-containing peptides.[11] Journal of Peptide Research, 53(5), 548–553. Link

• Bachem. (n.d.). Methionine in SPPS: Handling and Side Reactions. Bachem Technical Notes. Link

• Albericio, F., et al. (2018). Solid-Phase Synthesis: A Practical Guide. CRC Press. (Standard text for Fmoc protocols).

• Sigma-Aldrich. (n.d.). Fmoc-Met-OH Product Specification and Handling.Link

Sources

• 2. A cleavage cocktail for methionine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. lifetein.com [lifetein.com]
• 5. advancedchemtech.com [advancedchemtech.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. biorxiv.org [biorxiv.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chempep.com [chempep.com]
• 11. peptide.com [peptide.com]

Advanced Synthesis of Diastereomeric Peptide Libraries via Fmoc-DL-Met

Application Note: AN-SPPS-DLMET-01

Abstract

This application note details the protocol for synthesizing diastereomeric peptide libraries utilizing Fmoc-DL-Methionine (Fmoc-DL-Met) via Solid Phase Peptide Synthesis (SPPS). Unlike traditional L-isomer synthesis, the incorporation of racemic DL-Met at specific sequence positions generates a combinatorial mixture of diastereomers (

variants). These libraries are critical for Structure-Activity Relationship (SAR) scanning, identifying proteolytically stable D-isomer analogs, and exploring novel conformational space. This guide addresses the specific challenges of this method: controlling diastereomeric ratios, preventing Methionine oxidation during cleavage, and resolving stereoisomers via RP-HPLC.

Scientific Background & Mechanism

The Combinatorial Advantage

Incorporating a racemic amino acid (DL) into a peptide sequence acts as a "binary switch," doubling the library complexity at that specific position.

• Single Substitution: Sequence Ala-Met-Gly synthesized with DL-Met yields two diastereomers: Ala-L-Met-Gly and Ala-D-Met-Gly.

• Multiple Substitutions: Two DL-residues yield 4 diastereomers; three yield 8.

This approach is superior to parallel synthesis for initial screening because it allows for "one-pot" generation of stereochemical diversity.

Kinetic Resolution & Double Asymmetric Induction

Expert Insight: While the starting material (Fmoc-DL-Met) is a 1:1 racemic mixture, the resulting peptide library may not contain a perfect 1:1 ratio of diastereomers. The growing peptide chain on the resin is chiral (composed of L-amino acids). Therefore, the transition state for coupling the L-isomer of Met differs in energy from that of the D-isomer (Double Asymmetric Induction).

• Implication: Researchers must expect and quantify non-equimolar product ratios (e.g., 45:55) during HPLC analysis.

Methionine Oxidation

Methionine is highly susceptible to oxidation to methionine sulfoxide [Met(O)] during the acidic TFA cleavage step.[1] In a library context, this is catastrophic, as it doubles the peak count again (L-Met, D-Met, L-Met(O), D-Met(O)), making separation impossible. Strict adherence to specific scavenger cocktails (Protocol 2) is mandatory.

Experimental Workflow Visualization

Diagram 1: Diastereomeric Library Synthesis Logic

This diagram illustrates the SPPS cycle and the branching complexity introduced by Fmoc-DL-Met.

Figure 1: Workflow for integrating Fmoc-DL-Met into SPPS. Note the branching decision that determines library complexity.

Materials & Reagents

Component	Specification	Purpose
Resin	Rink Amide (0.5-0.7 mmol/g)	C-terminal amides (prevents diketopiperazine formation).
Fmoc-DL-Met	>99% Purity (Racemic)	Source of stereochemical diversity.
Coupling Reagents	DIC/Oxyma Pure OR HBTU/DIEA	Standard activation. DIC/Oxyma is preferred to reduce racemization of other residues.
Cleavage Scavengers	EDT (1,2-Ethanedithiol) , Thioanisole	CRITICAL: Prevents Met oxidation and t-butyl cation re-attachment.
Solvents	DMF (Amine-free), DCM, Diethyl Ether	Synthesis and precipitation.

Protocol 1: Solid Phase Assembly (Mixed Coupling)

Goal: Synthesize the peptide backbone while introducing the racemic Methionine.

• Resin Swelling:

  • Weigh Rink Amide resin (e.g., 0.1 mmol scale).

  • Swell in DMF for 30 minutes. Drain.

• Fmoc Deprotection:

  • Add 20% Piperidine in DMF (5 mL).[2] Agitate 3 min. Drain.

  • Repeat 20% Piperidine (5 mL).[2] Agitate 12 min. Drain.

  • Wash: DMF (5x), DCM (3x), DMF (3x).

• Coupling (Standard L-AA):

  • Dissolve Fmoc-L-AA (4 eq), HBTU (3.9 eq) in DMF. Add DIEA (8 eq).

  • Add to resin.[2][3][4][5] Agitate 45-60 min.

  • Wash DMF (3x).[2] Perform Kaiser Test (Ninhydrin) to ensure completion.

• Coupling (Fmoc-DL-Met) - The Library Step:

  • Stoichiometry: Use standard excess (4 eq) of Fmoc-DL-Met relative to resin loading.

  • Activation: Dissolve Fmoc-DL-Met (4 eq) and HBTU (3.9 eq) in DMF. Add DIEA (8 eq).

  • Reaction Time: Increase coupling time by 50% (e.g., 90 min) compared to L-Met.

  • Reasoning: To mitigate potential kinetic differences between L and D incorporation rates (Double Asymmetric Induction), ensuring both isomers have sufficient time to react.

• Final Fmoc Removal:

  • Remove the final N-terminal Fmoc group.

  • Wash thoroughly with DMF, then DCM, then Methanol. Dry resin under vacuum.

Protocol 2: Cleavage and Work-up (Oxidation Control)

Goal: Cleave the peptide from the resin while preventing the oxidation of Methionine to Sulfoxide. Standard cleavage cocktails (TFA/Water/TIPS) are insufficient for Met-libraries.

Selected Cocktail: Reagent H (Optimized for Met/Trp/Cys).

Reagent H Composition (Prepare Fresh):

• Trifluoroacetic acid (TFA): 81%[3][4][6]

• Phenol: 5%[3][4][6]

• Thioanisole: 5%[3][4][6]

• 1,2-Ethanedithiol (EDT): 2.5% (The primary anti-oxidant)[3]

• Water: 3%[3][4][6]

• Dimethylsulfide (DMS): 2%[3][4][6]

• Ammonium Iodide (

  ): 1.5%[1][3][4][6]

Procedure:

• Preparation: Cool the cleavage cocktail to 0°C before adding to the resin.

• Reaction: Add cocktail to dry resin (10 mL per 1g resin).

• Agitation: Shake gently at Room Temperature for 2.5 - 3 hours.

  • Note: Do not exceed 4 hours to avoid side reactions with EDT.

• Precipitation:

  • Filter resin and collect filtrate.[3][4][7]

  • Add filtrate dropwise into cold Diethyl Ether (-20°C). Volume ratio: 1:10 (Filtrate:Ether).

  • Centrifuge (3000 rpm, 5 min) to pellet the peptide. Decant ether.

  • Wash pellet with cold ether (2x) to remove thiol scavengers (EDT smells strongly; work in a fume hood).

• Lyophilization: Dissolve pellet in Water/Acetonitrile (1:1) and freeze-dry.

Protocol 3: Analysis and Separation (HPLC)

Goal: Resolve the diastereomers (L-Met vs D-Met variants).

Unlike enantiomers (which require chiral columns), diastereomers have distinct physical properties (hydrophobicity, dipole moment) and can usually be separated on standard achiral Reversed-Phase (RP) columns.

HPLC Conditions:

• Column: C18 or C8 Analytical Column (e.g., Zorbax 300SB-C18, 5µm, 4.6x250mm).[8]

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.[8][9]

• Gradient: Shallow gradient is required for separation.

  • Example: 10% B to 40% B over 40 minutes (approx 0.5 - 0.75% B per minute).

Expected Results:

• Peak Profile: You should observe two distinct major peaks (for 1 DL-Met substitution) with identical Mass-to-Charge (m/z) ratios.

• Order of Elution: D-amino acid containing peptides often elute earlier than all-L isomers on C18 columns due to disrupted hydrophobic binding faces (breaking the amphipathic helix), but this is sequence-dependent.

• Verification: Collect fractions and reinject. Co-injection of a pure L-standard (synthesized separately) can identify the L-isomer peak.

Troubleshooting & Optimization

Diagram 2: Troubleshooting Decision Matrix

Use this flow to diagnose issues with library purity or separation.

Figure 2: Diagnostic logic for common issues in diastereomeric peptide library synthesis.

Common Pitfalls Table

Issue	Cause	Solution
Met(O) Formation	Insufficient scavenger or old TFA.	Use Reagent H containing EDT and NH4I.[4]
Incomplete Separation	Diastereomers have similar hydrophobicity.	Switch to a Phenyl-Hexyl column (pi-pi interactions) or reduce gradient slope to 0.5%/min.
Low Yield	Aggregation of D/L mixtures on resin.	Use "Magic Mixture" (DCM/DMF/NMP) or elevate temperature (50°C) during coupling.

References

• National Institutes of Health (PMC). Identification of methionine sulfoxide diastereomers in immunoglobulin gamma antibodies. [Link]

• Biotage. Peptide library synthesis: using two different coupling reagents to improve overall crude purity. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.uci.edu [chem.uci.edu]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. Synthesis and screening of peptide libraries with free C-termini - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (PDF) A cleavage cocktail for methionine-containing peptides [academia.edu]
• 7. ovid.com [ovid.com]
• 8. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. luxembourg-bio.com [luxembourg-bio.com]

Advanced Application Note: Preventing Methionine Oxidation in Fmoc Solid-Phase Peptide Synthesis

Executive Summary

Methionine (Met) is one of the most problematic amino acids encountered during Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS). Due to the highly nucleophilic nature of its thioether side chain, Met is uniquely susceptible to two competing degradation pathways during the final trifluoroacetic acid (TFA) global deprotection step: oxidation to methionine sulfoxide [Met(O)] and S-alkylation (tert-butylation) to form sulfonium salts [[1]]().

This application note provides drug development professionals and peptide chemists with field-proven, self-validating strategies to arrest these side reactions. We detail the causality behind scavenger selection, the mechanistic advantages of proactive Met(O) incorporation for aggregation-prone sequences, and comprehensive step-by-step protocols for both approaches.

Mechanistic Causality of Methionine Degradation

During the final cleavage of the peptide from the resin, the concentrated TFA environment generates highly reactive carbocations (e.g., tBu⁺, Trt⁺) from the removal of side-chain protecting groups. If not rapidly quenched, these electrophiles will attack the Met thioether, resulting in irreversible S-alkylation (+56 Da mass shift) [[2]]().

Simultaneously, the acidic environment catalyzes the oxidation of Met to Met(O) (+16 Da mass shift) in the presence of trace atmospheric oxygen, dissolved oxygen in buffers, or peroxides commonly found in the cold diethyl ether used for peptide precipitation .

Pathways of Methionine degradation during TFA-mediated SPPS cleavage.

Strategy I: Reactive Prevention via Optimized Cleavage Cocktails

To prevent alkylation and oxidation, scavengers are not optional—they are integral co-reagents that dictate the success of the global cleavage 2. Standard cocktails (like TFA/TIS/Water) are insufficient for Met-rich peptides.

Instead, sulfur-based scavengers like 1,2-ethanedithiol (EDT) and thioanisole must be utilized to act as competitive nucleophiles, trapping tBu⁺ cations before they can alkylate the peptide . For sequences highly prone to oxidation, Reagent H is the gold standard. It contains dimethyl sulfide (DMS) and ammonium iodide (NH₄I), which actively reduce any formed Met(O) back to native Met in situ during cleavage 1.

Table 1: Cleavage Cocktail Compositions for Met-Containing Peptides

Cocktail Name	Composition (v/v)	Primary Mechanism	Best Use Case
Reagent K	TFA / Thioanisole / H₂O / Phenol / EDT (82.5 : 5 : 5 : 5 : 2.5)	Traps tBu⁺ and Trt⁺ cations via competitive sulfur nucleophiles.	General Met/Cys/Trp sequences [[2]]().
Reagent H	TFA / Phenol / Thioanisole / EDT / H₂O / DMS / NH₄I (81 : 5 : 5 : 2.5 : 3 : 2 : 1.5 w/w)	Actively reduces Met(O) in situ while scavenging carbocations.	Sequences highly prone to oxidation; Met-rich peptides 1.
Reagent R	TFA / Thioanisole / EDT / Anisole (90 : 5 : 3 : 2)	Mild EDT alternative, avoids phenol.	Met sequences without Arginine 2.

Strategy II: Proactive Prevention via Fmoc-Met(O)-OH Incorporation

When synthesizing highly hydrophobic or aggregation-prone peptides (e.g., amyloidogenic sequences), reactive scavenging is often insufficient. In these cases, the proactive incorporation of Fmoc-Met(O)-OH in place of standard Fmoc-Met-OH is highly recommended 3.

The Causality of Success: The sulfoxide modification is significantly more polar than the native thioether. This added polarity disrupts intermolecular hydrogen bonding and hydrophobic interactions during chain elongation, drastically reducing on-resin aggregation 4. Furthermore, by forcing 100% of the methionine residues into the oxidized state, you prevent random, uncontrolled oxidation during cleavage. This yields a single, uniform, highly polar crude product that is significantly easier to purify via RP-HPLC. Following purification, the Met(O) is cleanly reduced back to native Met.

Proactive workflow utilizing Fmoc-Met(O)-OH to prevent oxidation and aggregation.

Validated Experimental Protocols

Protocol A: Global Deprotection and Cleavage using Reagent H

This protocol is designed to actively suppress oxidation during the cleavage of Met-rich peptides synthesized with standard Fmoc-Met-OH.

Materials:

• Trifluoroacetic acid (TFA)

• Phenol, Thioanisole, 1,2-Ethanedithiol (EDT), Dimethyl sulfide (DMS)

• Ammonium iodide (NH₄I)

• Cold, peroxide-free diethyl ether (-20°C)

Step-by-Step Methodology:

• Resin Preparation: Wash the peptidyl-resin thoroughly with Dichloromethane (DCM) to remove residual DMF. Dry the resin under a gentle stream of nitrogen.

• Cocktail Formulation: In a glass vial, prepare Reagent H fresh. For 10 mL of cocktail, mix: 8.1 mL TFA, 0.5 g Phenol, 0.5 mL Thioanisole, 0.25 mL EDT, 0.3 mL ultrapure H₂O, 0.2 mL DMS, and 150 mg NH₄I 1.

  • Causality Note: The solution will turn yellow/brown due to the generation of iodine (I₂) from the NH₄I reducing action. This is normal and indicates active reducing potential.

• Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin). Incubate at room temperature for 2 to 3 hours with gentle agitation.

• Filtration: Filter the cleavage mixture into a clean centrifuge tube. Wash the resin twice with 1-2 mL of neat TFA and combine the filtrates.

• Precipitation: Add the filtrate dropwise into a 10-fold volume of cold, peroxide-free diethyl ether.

  • Causality Note: Ether must be peroxide-free; trace peroxides will instantly re-oxidize the methionine upon precipitation .

• Isolation: Centrifuge at 3000 x g for 5 minutes. Decant the ether layer (which contains the soluble scavengers) and wash the peptide pellet twice more with cold ether. Air-dry the pellet.

Protocol B: Post-Purification Reduction of Met(O)

This protocol is utilized when Fmoc-Met(O)-OH was intentionally used during SPPS. It is performed on the HPLC-purified, lyophilized Met(O) peptide.

Materials:

• TFA, Dimethyl sulfide (DMS), Ammonium iodide (NH₄I)

• Ascorbic acid (for quenching)

Step-by-Step Methodology:

• Dissolution: Dissolve the purified lyophilized Met(O)-peptide in a minimal volume of neat TFA (approx. 1-2 mg/mL).

• Reduction Initiation: Add NH₄I (10 equivalents per Met(O) residue) and DMS (20 equivalents per Met(O) residue) to the peptide solution 4.

  • Causality Note: The NH₄I reduces the sulfoxide and is oxidized to iodine (I₂). The DMS acts as a secondary reducing agent to convert I₂ back to iodide, driving the reaction to completion and preventing the iodination of sensitive residues like Tyrosine.

• Incubation: Stir the reaction mixture at room temperature for 30 to 60 minutes. Monitor completion via LC-MS (looking for the -16 Da mass shift).

• Quenching: Quench the reaction by adding a 10% aqueous solution of ascorbic acid dropwise until the yellow/brown iodine color completely dissipates.

• Final Isolation: Dilute the mixture with water and lyophilize directly, or perform a rapid desalting step via solid-phase extraction (SPE) before final lyophilization.

References

• [[3]]() AAPPTec. Fmoc-Met(O)-OH; N-Fmoc-L-methionine-D,L-sulfoxide; CAS 76265-70-8. peptide.com.

• 2 Peptide Chemistry. TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization. peptidechemistry.org.

• 1 ACS Publications. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection | ACS Omega. acs.org.

• Sigma-Aldrich. Fmoc Resin Cleavage and Deprotection. sigmaaldrich.com.

• [[4]]() National Institutes of Health (PMC). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides. nih.gov.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. peptide.com [peptide.com]
• 4. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Coupling of Fmoc-DL-Methionine using HATU/DIPEA

Abstract & Strategic Rationale

The incorporation of Fmoc-DL-Methionine (Fmoc-DL-Met-OH) presents a unique set of challenges and opportunities in peptide chemistry. While the use of a racemic amino acid (DL) typically implies the generation of diastereomeric libraries or the synthesis of non-stereospecific probes, the chemical handling of Methionine requires strict adherence to oxidative precautions.

This guide details the utilization of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) with DIPEA (N,N-Diisopropylethylamine).[1][2][3] This system is selected over traditional carbodiimides (DIC/HOBt) because HATU generates the highly reactive OAt-active ester . This ester exhibits faster reaction kinetics, which is critical for Methionine to minimize the time the thioether side chain is exposed to potential side reactions in solution.

Mechanistic Principles

The HATU Activation Cycle

Unlike HBTU, which utilizes a benzotriazole ring, HATU incorporates a 7-azabenzotriazole ring. The nitrogen at the 7-position provides a neighboring group effect (anchimeric assistance) that stabilizes the active ester and accelerates the amine attack.

Key Mechanistic Steps:

• Deprotonation: DIPEA removes the proton from the Fmoc-DL-Met-OH carboxylate.

• Attack: The carboxylate attacks the electrophilic carbon of the HATU uronium salt.

• Rearrangement: The unstable intermediate collapses to expel the HOAt anion.

• Active Ester Formation: The HOAt anion attacks the transient species to form the stable, yet highly reactive, OAt-active ester .[3]

• Aminolysis: The N-terminal amine of the resin-bound peptide attacks the OAt ester, forming the amide bond.

Visualization: HATU Activation Pathway

Figure 1: The HATU activation cascade.[4] Note the conversion to the OAt-active ester, the critical species for rapid coupling.

Critical Considerations for Fmoc-DL-Met

The "DL" Implication (Stereochemistry)

Since the starting material is racemic (DL), the resulting peptide will be a 1:1 mixture of diastereomers at the Methionine position (assuming the rest of the peptide chain is chiral).

• Implication: HPLC analysis will likely show split peaks (doublets) for the product.

• Action: Do not attempt to separate these isomers during the coupling step; separation (if desired) must occur during final HPLC purification.

Methionine Oxidation

The thioether side chain of Methionine is highly susceptible to oxidation by atmospheric oxygen or peroxides in solvents, forming Methionine Sulfoxide [Met(O)] .[5]

• Prevention: Use fresh, high-quality DMF (amine-free).

• Mitigation: If oxidation is suspected, the cleavage cocktail must contain a reducing agent (e.g., Dimethyl sulfide or Ammonium Iodide).

Guanidinylation (The HATU Side Reaction)

If the coupling reaction is slow or if HATU is used in large excess relative to the acid, the free amine on the resin can attack the HATU reagent directly, permanently "capping" the peptide with a guanidino group.[3]

• Rule: Never add HATU to the resin without the amino acid present.

• Stoichiometry: Maintain a ratio where HATU is slightly less than or equal to the Amino Acid (e.g., 0.99 : 1).

Experimental Protocol (Solid Phase)

Reagent Preparation

Component	Equivalents (vs Resin)	Notes
Fmoc-DL-Met-OH	4.0 eq	Racemic mixture.
HATU	3.9 eq	Slight deficit to prevent guanidinylation.
DIPEA	8.0 eq	Activator base (2 eq per eq of AA).
DMF	Solvent	Anhydrous, amine-free.

Step-by-Step Workflow

Step 1: Resin Preparation Swell the resin in DMF for 30 minutes. Drain.

Step 2: Pre-Activation (The "Golden Minute")

• Dissolve Fmoc-DL-Met-OH (4 eq) and HATU (3.9 eq) in minimal DMF.

• Add DIPEA (8 eq).

• Wait exactly 30–60 seconds.

  • Why? This allows the formation of the OAt-active ester.[3][4] Waiting longer (>5 mins) risks racemization (less relevant for DL, but bad habit) and hydrolysis of the ester.

Step 3: Coupling

• Add the pre-activated solution immediately to the resin.

• Agitate (shake/vortex) for 45 minutes at room temperature.

  • Note: Methionine couples relatively easily; extended times (>2 hours) increase the risk of oxidation without improving yield.

Step 4: Washing

• Drain the reactor.[2]

• Wash with DMF (3 x 1 min).

• Wash with DCM (3 x 1 min) to shrink resin and remove DMF traces (optional if proceeding immediately to deprotection).

Step 5: Validation (Kaiser Test)

• Perform a Kaiser (Ninhydrin) test.

• Result: Beads should be colorless (complete coupling). If blue, re-couple using 2 eq of reagents.

Visualization: Experimental Workflow

Figure 2: Operational workflow for Fmoc-DL-Met coupling. Note the strict time limit on pre-activation.

Troubleshooting & Quality Control

Issue: "Split" Peaks on HPLC

• Cause: You used DL-Methionine. The resulting peptide is a mixture of L-Met and D-Met diastereomers.

• Solution: This is expected. If a single isomer is required, you must switch to Fmoc-L-Met-OH or Fmoc-D-Met-OH.

Issue: Mass Spec shows +16 Da

• Cause: Methionine Oxidation (Sulfoxide formation).[5][6]

• Solution:

  • Ensure DMF is fresh (dimethylamine in aged DMF promotes oxidation).

  • Rescue: During final cleavage, use Reagent H (TFA/Phenol/Thioanisole/EDT/Water/DMS) or add Ammonium Iodide (NH4I) and Dimethyl Sulfide (DMS) to the cleavage cocktail to reduce the sulfoxide back to Met.

Issue: Mass Spec shows +99 Da

• Cause: Guanidinylation (Tetramethylguanidinium cap).

• Solution: Reduce HATU equivalents. Ensure HATU is never in excess of the amino acid. Ensure the resin is not left sitting with HATU/DIPEA without the amino acid.

References

• Carpino, L. A. (1993).[7] "1-Hydroxy-7-azabenzotriazole.[8][9] An efficient peptide coupling additive". Journal of the American Chemical Society.

• Carpino, L. A., et al. (1994). "Advantageous applications of azabenzotriazole (triazolopyridine)-based coupling reagents to solid-phase peptide synthesis". Journal of the Chemical Society, Chemical Communications.

• Albericio, F., & Carpino, L. A. (1997). "Coupling reagents and activation".[2][3][8][10] Methods in Enzymology.

• BenchChem. (2025).[2][3] "Standard Protocol for HATU Peptide Coupling".

• Biotage. (2023).[10] "How to handle peptides that contain methionine".

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. HATU - Wikipedia [en.wikipedia.org]
• 5. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. peptidechemistry.org [peptidechemistry.org]
• 9. Louis A. Carpino - Ralph F. Hirschmann Award [americanpeptidesociety.org]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Cleavage Strategies for Methionine-Containing Peptides

[1]

Abstract

The cleavage of peptides from solid-phase resin is the most critical step in Solid Phase Peptide Synthesis (SPPS). For sequences containing Methionine (Met), this step presents a dual threat: oxidation to methionine sulfoxide (

) and alkylation to sulfonium salts.[1][2] Standard cleavage cocktails (e.g., 95% TFA/Water) fail to protect the electron-rich thioether of Methionine, leading to significant yield loss and complex purification profiles. This Application Note provides a mechanistic understanding of these failures and details three field-proven protocols—including the "Gold Standard" Reagent K and the "Reducing" Reagent H—to ensure high-fidelity recovery of Met-containing peptides.

The Chemistry of Failure: Why Methionine Fails

To select the correct cocktail, one must understand the microscopic enemies generated during acidolysis.

The Mechanism of Degradation

Upon exposure to Trifluoroacetic Acid (TFA), side-chain protecting groups (such as t-butyl, Boc, Trt, and Pbf) are removed, generating highly reactive carbocations. Methionine acts as an unintended "scavenger" due to its nucleophilic sulfur atom.

• S-Alkylation (Irreversible): t-Butyl cations (released from Ser/Thr/Tyr/Asp/Glu protection) attack the Met sulfur, forming a stable sulfonium salt (+56 Da). This is often irreversible and cannot be removed by simple reduction.

• Oxidation (Reversible): Trace oxidants in the solvent or atmospheric oxygen convert Met to Methionine Sulfoxide (

  , +16 Da). While reversible, it complicates HPLC separation.

The Role of Scavengers

Scavengers act as "sponges" for carbocations and reactive oxygen species.

• Thioanisole: Accelerates the removal of Arg(Pbf) protecting groups and acts as a soft nucleophile to trap carbocations.

• EDT (1,2-Ethanedithiol): The most potent scavenger for t-butyl cations; essential for preventing Met alkylation.

• Phenol: Protects Tyrosine and Tryptophan; modifies the acidity of the solution.

• Ammonium Iodide (

  ) + DMS: Acts as a reducing agent to revert to Met in situ.

Mechanistic Pathway Diagram

Figure 1: Mechanistic competition between Methionine damage and Scavenger protection during TFA cleavage.

Cocktail Selection Guide

Cocktail	Composition	Best Application	Met Safety
Reagent K	TFA (82.5%), Phenol (5%), Water (5%), Thioanisole (5%), EDT (2.5%)	The Gold Standard. Complex peptides with Met, Cys, Trp, Tyr.[3]	High. EDT prevents alkylation; Thioanisole aids reduction.
Reagent H	TFA (81%), Phenol (5%), Thioanisole (5%), EDT (2.5%), Water (3%), DMS (2%), (1.5%)	The "Rescue" Cocktail. For sequences extremely prone to oxidation.	Maximum. Actively reduces during cleavage.
Reagent B	TFA (88%), Phenol (5%), Water (5%), TIPS (2%)	General purpose (No Met/Cys).	Low. Lacks thiols; high risk of Met alkylation/oxidation.
DODT-Mod	Replace EDT with DODT in Reagent K.	"Odorless" alternative to Reagent K.	High. DODT is a slightly slower but effective surrogate for EDT.

Experimental Protocols

General Safety Note

• TFA is highly corrosive and volatile.

• EDT (Ethanedithiol) has a stench threshold in the parts-per-billion range. ALL steps must be performed in a functioning fume hood. Bleach all glassware to oxidize thiols before removal from the hood.

Protocol A: Reagent K (The Gold Standard)

Recommended for most Met-containing peptides, especially those with Cys or Trp.

• Preparation: In a fume hood, prepare the cocktail fresh. For 10 mL (sufficient for 1g resin):

  • 8.25 mL TFA

  • 0.5 g Phenol (crystalline)

  • 0.5 mL Distilled Water

  • 0.5 mL Thioanisole

  • 0.25 mL EDT (1,2-Ethanedithiol)

• Cleavage:

  • Cool the cocktail to 0°C (ice bath).

  • Add cold cocktail to the dry resin.

  • Allow to warm to room temperature and stir for 2–3 hours. (Note: If Arg(Pbf) is present, 3 hours is recommended).

• Precipitation:

  • Filter resin and collect filtrate.[3][4][5]

  • Precipitate dropwise into cold Diethyl Ether or MTBE (Methyl tert-butyl ether) at -20°C.

  • Centrifuge (3000 rpm, 5 min) and wash pellet 3x with cold ether.

Protocol B: Reagent H (The Reducing Cocktail)

Recommended when Met oxidation is observed despite using Reagent K, or for high-value sequences.

• Preparation: Mix the following (10 mL scale):

  • 8.1 mL TFA

  • 0.5 g Phenol[6]

  • 0.5 mL Thioanisole

  • 0.25 mL EDT[6]

  • 0.3 mL Water[3][4]

  • 0.2 mL DMS (Dimethyl sulfide)

  • 150 mg Ammonium Iodide (

    )

  • Note: The solution may turn reddish/brown due to iodine liberation; this is normal.

• Cleavage:

  • Add to resin.[3][5] Stir for 3 hours at room temperature.

  • Crucial Step: Before precipitation, add Ascorbic Acid (solid) or dilute Sodium Thiosulfate to the filtrate until the iodine color disappears (turns clear/yellow). This prevents iodine from reacting with Tyrosine.

• Workup: Proceed with ether precipitation as standard.

Protocol C: Post-Cleavage Rescue (Met-Sulfoxide Reduction)

If you have already cleaved your peptide and MS shows a +16 Da mass shift (Met-Sulfoxide), use this protocol to salvage the batch.

• Dissolution: Dissolve the crude peptide in TFA (approx. 5-10 mg/mL).

• Additives: Add Ammonium Iodide (10-20 eq. per Met residue) and Dimethyl Sulfide (DMS, 5% v/v).

• Reaction: Stir at 0°C for 30 minutes, then Room Temp for 30 minutes.

• Quench: Quench with cold water. If iodine color persists, add ascorbic acid.

• Recovery: Lyophilize or ether precipitate.

Decision Matrix & Workflow

Figure 2: Decision tree for selecting the optimal cleavage cocktail and rescue strategies.

Troubleshooting & Optimization

• The "Odorless" Dilemma (DODT vs. EDT):

  • DODT (3,6-dioxa-1,8-octanedithiol) is often marketed as an odorless replacement for EDT.

  • Caution: While effective, DODT can occasionally form a stable adduct (+182 Da) with Met or Cys. If this mass is observed, revert to EDT (Reagent K).

• Tryptophan Alkylation:

  • If the peptide contains Trp, Thioanisole (in Reagent K) can sometimes facilitate the attachment of the Pbf protecting group to the Trp indole ring.

  • Solution: Ensure Phenol is present (as in Reagent K) to protect Trp.[7]

• Iodination of Tyrosine:

  • When using Reagent H (containing

    ), iodine is generated.[4] This can iodinate Tyrosine rings.

  • Prevention:[2][7][8] Always quench Reagent H filtrates with Ascorbic Acid or Thiosulfate immediately after cleavage and before concentration.

References

• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis.[8] International Journal of Peptide and Protein Research, 36(3), 255–266.[8]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[8] International Journal of Peptide and Protein Research, 35(3), 161-214.

• Huang, H., & Rabenstein, D. L. (1999). A study of the reduction of methionine sulfoxide in peptides with ammonium iodide/dimethyl sulfide in trifluoroacetic acid. Journal of Peptide Research, 53(5), 548-553.

• Perlow, D. S., et al. (1993). Use of 3,6-dioxa-1,8-octanedithiol (DODT) as a non-malodorous scavenger in Fmoc-based peptide synthesis. The Journal of Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. Cleavage Cocktail for Methionine Containing Peptides (Reagent H) [langene.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. renyi.hu [renyi.hu]
• 7. peptidechemistry.org [peptidechemistry.org]
• 8. A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Establishing Fmoc-DL-Methionine as a Self-Validating Chiral HPLC Reference Standard

Introduction & Scientific Rationale

The stereochemical purity of Fmoc-protected amino acids is a critical quality attribute in Solid-Phase Peptide Synthesis (SPPS). The inadvertent incorporation of a D-enantiomer during the synthesis of therapeutic peptides generates diastereomeric impurities. These impurities often exhibit identical mass and similar hydrophobicity to the target peptide, making downstream purification exceedingly difficult and potentially altering the drug's biological activity, safety, or immunogenicity[1].

To ensure the enantiomeric excess (ee) of Fmoc-L-methionine is

, analysts must employ Chiral High-Performance Liquid Chromatography (HPLC)[2]. However, validating the resolving power of a chiral method using only the highly pure L-enantiomer is analytically flawed; a trace D-enantiomer peak may be entirely masked by the tailing of the predominant L-peak. Fmoc-DL-methionine (the 50:50 racemic mixture) is therefore deployed as an indispensable reference standard. By injecting the racemate, chromatographers can definitively establish the method's selectivity ( ) and resolution ( ), creating a self-validating system prior to batch analysis[1][2].

Mechanistic Insights: Chiral Recognition & Mobile Phase Causality

The separation of Fmoc-methionine enantiomers relies on transient diastereomeric complexes formed between the analyte and the Chiral Stationary Phase (CSP)[1].

• Macrocyclic Glycopeptide CSPs (e.g., Teicoplanin): These phases utilize a multimodal mechanism. The free

  -carboxylic acid of Fmoc-methionine undergoes electrostatic interactions with the protonated amino groups of the glycopeptide, while the bulky, hydrophobic 9-fluorenylmethoxycarbonyl (Fmoc) moiety inserts into the hydrophobic aglycon basket. This dual-anchor mechanism restricts the rotational freedom of the enantiomers, allowing the chiral centers of the CSP to differentiate the spatial orientation of the methionine thioether side chain[3].

• Polysaccharide-Based CSPs (e.g., Cellulose-2): Separation is driven by

  interactions from the Fmoc fluorenyl ring, hydrogen bonding from the carbamate linkage, and steric inclusion within the chiral helical grooves of the cellulose derivative[2].

The Causality of Acidic Additives: Fmoc-methionine possesses a free

-carboxyl group. In unbuffered or neutral mobile phases, this group partially ionizes, leading to multiple retention states, secondary interactions with the silica support, and severe peak tailing. The addition of acidic modifiers—such as 0.1% Trifluoroacetic acid (TFA) in reversed-phase or Formic Acid (FA) in zwitterionic modes—suppresses this ionization. This maintains the analyte in a single, protonated state, sharpening peaks and maximizing resolution[2][4].

Experimental Methodology: Self-Validating Protocol

A fundamental principle of analytical trustworthiness is that an assay must prove its own validity during every run. The following protocol outlines the System Suitability Testing (SST) and sample analysis using Fmoc-DL-methionine.

Materials & Reagents

• Reference Standard: Fmoc-DL-methionine (Racemic,

  purity)

• Sample: Fmoc-L-methionine (Production batch)

• Column Options: Macrocyclic Glycopeptide (e.g., CHIROBIOTIC T, 250 x 4.6 mm, 5

  m)[5] or Polysaccharide (e.g., Lux Cellulose-2)[2].

• Mobile Phase: Methanol / 20 mM Ammonium Acetate (pH 5.0) for Teicoplanin[3]; Acetonitrile / 0.1% TFA for Cellulose[2].

Step-by-Step Workflow

• Standard Preparation: Dissolve 1.0 mg of Fmoc-DL-methionine in 1.0 mL of the mobile phase (1 mg/mL). Sonicate for 5 minutes to ensure complete dissolution.

• Sample Preparation: Dissolve 10.0 mg of the Fmoc-L-methionine sample in 1.0 mL of the mobile phase (10 mg/mL). Note: A high concentration is required to allow the detection of trace D-impurities at the 0.05% - 0.1% level[1].

• Spiked Sensitivity Standard (LOQ Verification): Spike 1.0 mL of the 10 mg/mL Fmoc-L-Met solution with 10

  L of the DL-standard. This represents a ~0.1% D-impurity limit of quantitation (LOQ) check.

• System Suitability Injection (The Validation Step): Inject 10

  L of the Fmoc-DL-methionine standard.

  • Validation Criteria: Calculate resolution using

    . The system is only deemed valid for purity analysis if (baseline separation)[2].

  • Elution Order Confirmation: Confirm that the minor D-enantiomer elutes before the major L-enantiomer. This is a critical advantage on many CSPs, as it prevents the trace D-peak from being swallowed by the tailing of the massive L-peak[4].

• Sample Analysis: Inject 10

  L of the Fmoc-L-methionine sample. Integrate the peak area of the D-enantiomer at the established retention time.

• Quantitation: Calculate enantiomeric excess (% ee) using the peak area normalization method:

Data Presentation: Comparative CSP Performance

The table below summarizes the expected chromatographic behavior of Fmoc-DL-methionine across different validated CSPs, demonstrating the necessity of the racemic standard to establish retention time markers.

Chiral Stationary Phase (CSP)	Mobile Phase Conditions	D-Met RT (min)	L-Met RT (min)	Selectivity ( )	Resolution ( )
Macrocyclic Glycopeptide (Teicoplanin)[3]	Methanol / 20 mM NH₄OAc (pH 5.0)	4.57	12.38	~2.71	> 3.0
Polysaccharide (Cellulose-2)[2]	Acetonitrile / 0.1% TFA (Reversed Phase)	~11.5	~13.2	> 1.10	> 1.5
Zwitterionic (Quinine-based)[4]	H₂O / Methanol (1:99) + 60 mM FA	~8.4	~10.1	1.20	1.8

*Note: Retention times for Cellulose-2 and Zwitterionic columns are representative approximations based on cited literature averages for Fmoc-amino acids under standard flow rates (1.0 mL/min).

Workflow Visualization

Workflow for validating chiral HPLC methods using Fmoc-DL-methionine as a reference standard.

References

• Title: HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases | Source: Phenomenex | URL: [Link]

• Title: A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases | Source: PMC (NIH) | URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. phenomenex.com [phenomenex.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Astec<SUP>®</SUP> CHIROBIOTIC<SUP>®</SUP> T Chiral (5 μm) HPLC Columns L × I.D. 25 cm × 4.6 mm, HPLC Column | Sigma-Aldrich [sigmaaldrich.com]

Preparation and Handling of Fmoc-DL-Methionine Stock Solutions for Solid-Phase Peptide Synthesis

Introduction & Strategic Rationale

In Solid-Phase Peptide Synthesis (SPPS), methionine presents a unique chemical challenge due to its highly reactive thioether side chain. While standard syntheses utilize the enantiopure L-isomer, Fmoc-DL-methionine (a racemic mixture) is strategically deployed in the development of diastereomeric peptide libraries, peptidomimetics, and specialized drug delivery hydrogels where stereospecificity at the Met residue is either non-essential or intentionally varied to study structure-activity relationships.

Unlike most amino acids, the methionine side chain is typically left unprotected during standard Fmoc-SPPS because it is relatively stable to the basic conditions of Fmoc removal (e.g., 20% piperidine)[1]. However, the thioether is highly susceptible to oxidation by reactive oxygen species (ROS), forming methionine sulfoxide [Met(O)], which manifests as a critical +16 Da mass impurity in the final product[1]. Furthermore, during the final acidolytic cleavage, the thioether can undergo irreversible S-alkylation by tert-butyl cations generated from other protecting groups[2].

Therefore, the preparation of Fmoc-DL-methionine stock solutions requires strict environmental controls and specialized cleavage protocols to maintain the integrity of the thioether group.

Physicochemical Properties & Solvent Causality

The selection of solvent is dictated by the need to fully dissolve the protected amino acid while maintaining optimal swelling of the polystyrene or PEG-based resin. Fmoc-DL-methionine exhibits excellent solubility in polar aprotic solvents such as N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP), often exceeding 0.9 M[3].

Table 1: Quantitative Physicochemical Data of Fmoc-DL-Methionine

Parameter	Specification / Value	Causality & Impact on SPPS
Molecular Weight	371.45 g/mol	Required for precise molarity calculations.
Solubility (DMF/NMP)	> 0.9 M	Allows for highly concentrated stock solutions, preventing precipitation in automated synthesizer lines[3].
Target Stock Concentration	0.2 M – 0.5 M	Standard range for automated CF-SPPS (e.g., 0.24 M) to ensure sufficient stoichiometric excess (typically 4-10 eq) during acylation[4].
Primary Vulnerability	Thioether Oxidation	Requires inert gas blanketing during storage and targeted scavengers during cleavage[1].

Note: Amine-free DMF must be used. DMF degrades over time to form dimethylamine, which acts as a weak base and can cause premature Fmoc deprotection in the stock vial, leading to sequence truncations.

Experimental Protocol: Stock Solution Preparation

To ensure a self-validating and error-free setup, the following protocol details the preparation of 100 mL of a 0.25 M Fmoc-DL-methionine stock solution.

Materials Required:

• Fmoc-DL-Met-OH powder (9.286 g for 100 mL at 0.25 M)

• Peptide-synthesis grade DMF (Amine-free, low water content)

• Argon or Nitrogen gas (High purity)

• Amber glass volumetric flask and storage vials

Step-by-Step Methodology:

• Solvent Verification: Test the DMF with a trace amount of bromophenol blue; it should remain yellow. A blue shift indicates amine contamination, meaning the solvent must be discarded.

• Gravimetric Addition: Accurately weigh 9.286 g of Fmoc-DL-methionine and transfer it to a clean, dry 100 mL amber glass volumetric flask. (Causality: Amber glass prevents photo-catalyzed oxidation of the thioether).

• Primary Dissolution: Add approximately 80 mL of DMF to the flask.

• Agitation: Sonicate the mixture for 2–3 minutes at room temperature.

  • Self-Validation Check: The solution must become completely clear and colorless. Any turbidity indicates poor solvent quality or moisture contamination.

• Volumetric Adjustment: Bring the total volume exactly to the 100 mL mark with additional DMF.

• Inert Gas Purging (Critical Step): Submerge a clean needle attached to an Argon line directly into the solution. Bubble Argon gently through the liquid for 5 minutes to displace dissolved oxygen. Withdraw the needle to the headspace and blanket the vial for an additional 30 seconds before immediately sealing with a PTFE-lined septum cap. (Causality: Removing dissolved oxygen is the primary defense against spontaneous Met(O) formation during synthesizer idle times)[1].

• Storage: Store at 4°C. Allow the vial to equilibrate to room temperature before placing it on the synthesizer to prevent condensation from introducing water into the anhydrous system.

Mechanistic Workflow & Oxidation Mitigation

The integration of Fmoc-DL-methionine into the SPPS cycle requires foresight into the cleavage step, where the risk of oxidation and alkylation peaks.

Workflow for Fmoc-DL-methionine preparation and SPPS integration, highlighting oxidation mitigation.

Cleavage Cocktail Optimization

Standard TFA/TIS/Water cleavage cocktails are insufficient for methionine-rich sequences. To prevent S-alkylation by tert-butyl cations and suppress oxidation, specific scavengers must be utilized[2].

Table 2: Recommended Cleavage Cocktails for Met-Containing Peptides

Cocktail Designation	Composition (v/v)	Mechanistic Benefit
Reagent K	TFA / Phenol / Water / Thioanisole / EDT (82.5 : 5 : 5 : 5 : 2.5)	1,2-Ethanedithiol (EDT) and thioanisole act as highly nucleophilic soft bases, preferentially scavenging tert-butyl carbocations before they can alkylate the Met thioether[2].
Reagent H	TFA / Phenol / Thioanisole / EDT / H₂O / Me₂S / NH₄I (81 : 5 : 5 : 2.5 : 3 : 2 : 1.5)	Specifically engineered to simultaneously cleave the peptide, prevent oxidation, and reduce any pre-formed Met(O) back to native Met in situ[2].
THT-Modified	TFA / TIS / Water / THT (90 : 2.5 : 2.5 : 5)	Tetrahydrothiophene (THT) acts as a highly efficient, concentration-dependent sulfide scavenger to prevent oxidation[5].

Post-Synthesis Remediation: Met(O) Reduction Protocol

If LC-MS analysis of the crude peptide reveals a +16 Da mass shift indicating the presence of methionine sulfoxide, the batch does not need to be discarded. Biology reverses this oxidation enzymatically, and it can be reversed chemically using a targeted reduction protocol[1].

Step-by-Step Reduction Methodology:

• Solubilization: Dissolve the crude oxidized peptide in neat Trifluoroacetic acid (TFA) at a concentration of 10 mg/mL.

• Reagent Addition: For every 1 mL of TFA, add 10 mg of Ammonium Iodide (NH₄I) and 20 µL of Dimethyl sulfide (Me₂S).

  • Causality: The iodide ion (I⁻) acts as the reducing agent, transferring electrons to the sulfoxide to restore the thioether. Me₂S acts as an oxygen acceptor and a scavenger for the highly reactive iodine (I₂) byproduct, preventing the undesired iodination of tyrosine or histidine residues[2][5].

• Incubation: Stir the reaction mixture gently at room temperature for 30 to 60 minutes.

• Precipitation: Pour the mixture into 10 volumes of ice-cold diethyl ether to precipitate the reduced peptide.

• Isolation: Centrifuge at 4000 rpm for 5 minutes, decant the ether, and wash the pellet twice more with fresh cold ether before drying under a gentle stream of nitrogen.

References

1.[5] Hidekazu Katayama, Naoaki Tsutsui. Chemical Synthesis of Crustacean Insulin‐Like Peptide Using a Novel Method to Prevent Methionine Oxidation During Solid Phase Peptide Synthesis. nih.gov. URL: 2.[2] Fathima Fidha, et al. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection | ACS Omega. acs.org. URL: 3.[1] Biotage. How to handle peptides that contain methionine. biotage.com. URL: 4.[4] Oxford Global. Application Note 69: Automated CF-SPPS and evaluation of GLP-1 peptide. oxfordglobal.com. URL: 5.[3] Digital CSIC. Rhodiasolv PolarClean – a greener alternative in solid-phase peptide synthesis. csic.es. URL:

Sources

• 1. biotage.com [biotage.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. digital.csic.es [digital.csic.es]
• 4. oxfordglobal.com [oxfordglobal.com]
• 5. Chemical Synthesis of Crustacean Insulin‐Like Peptide Using a Novel Method to Prevent Methionine Oxidation During Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Microwave-Assisted Solid-Phase Synthesis of Peptides Incorporating Fmoc-DL-Methionine

Executive Summary

Microwave-assisted solid-phase peptide synthesis (MW-SPPS) has fundamentally accelerated peptide drug discovery by utilizing thermal energy to overcome sequence-dependent aggregation. However, this thermal kinetic energy introduces significant challenges for oxidation-prone amino acids. This application note provides a comprehensive, self-validating methodology for the incorporation of Fmoc-DL-methionine . While L-methionine is standard, the strategic incorporation of the DL-racemate is highly valued in drug development for generating diastereomeric peptide libraries, mapping stereospecific receptor binding pockets, and enhancing proteolytic stability against stereospecific exopeptidases. This guide details the mechanistic causality behind temperature modulation and scavenger selection required to successfully couple Fmoc-DL-Met while preventing thioether oxidation.

Mechanistic Insights & Experimental Causality

As a Senior Application Scientist, it is critical to understand why standard protocols fail with specific residues, rather than blindly following automated synthesizer defaults. The integration of Fmoc-DL-methionine requires a delicate balance between acylation kinetics and the thermodynamic vulnerabilities of the thioether side chain.

The Microwave Kinetic Trade-Off

MW-SPPS utilizes precise microwave irradiation to rapidly align polar molecules (like the DMF solvent and peptide backbone), generating localized heat that disrupts inter-chain hydrogen bonds. This effectively prevents β-sheet aggregation and overcomes steric hindrance during synthesis[1]. However, the electron-rich thioether of methionine is highly susceptible to spontaneous oxidation, forming methionine sulfoxide (Met(O))[2]. Standard MW-SPPS protocols default to 90°C for coupling; at this temperature, trace dissolved oxygen in the solvent rapidly attacks the sulfur atom.

Causality in Protocol Design

• Temperature Modulation: To prevent thermal degradation and excessive oxidation, the coupling temperature for Fmoc-DL-Met must be strictly capped at 50°C[3]. This provides sufficient kinetic energy to drive the acylation of the racemic mixture without crossing the activation energy threshold for rapid thioether oxidation.

• Coupling Reagents: We employ DIC/OxymaPure rather than HATU/DIPEA. OxymaPure provides a highly efficient, non-basic activation environment. Avoiding strong bases like DIPEA at elevated temperatures prevents base-catalyzed side reactions and ensures that the 1:1 D/L epimeric ratio of the starting material is preserved without unpredictable kinetic resolutions.

• Cleavage Cocktail & Carbocation Scavenging: During global deprotection with Trifluoroacetic acid (TFA), protecting groups (such as tert-butyl) form highly reactive carbocations that can permanently alkylate the methionine thioether. Furthermore, any Met(O) formed during synthesis must be reversed. We utilize DODT (3,6-dioxa-1,8-octanedithiol) in the cleavage cocktail. DODT acts as a dual-action reagent: it is a potent nucleophile that traps carbocations, and a strong reducing agent that converts trace Met(O) back to native methionine[4].

Workflow Visualization

The following diagram illustrates the optimized MW-SPPS cycle, highlighting the critical thermal control and scavenger-dependent steps required for Fmoc-DL-Met.

Fig 1: Optimized MW-SPPS workflow for Fmoc-DL-Met, highlighting thermal control and scavengers.

Self-Validating Experimental Protocol

This protocol is designed for a 0.1 mmol scale synthesis using a standard automated microwave peptide synthesizer.

Phase 1: Resin Preparation

• Weigh 0.1 mmol of Rink Amide AM resin (loading ~0.3 - 0.6 mmol/g) into the microwave reaction vessel.

• Swell the resin in 5 mL of N,N-Dimethylformamide (DMF) for 30 minutes at room temperature to fully expand the polymer matrix, ensuring maximum solvent accessibility to the active sites.

Phase 2: Microwave-Assisted Fmoc Deprotection

• Add 5 mL of 20% (v/v) Piperidine in DMF to the resin.

• Apply microwave irradiation to reach 75°C for 3 minutes [3].

• Drain the reaction vessel and wash the resin thoroughly with DMF (3 × 5 mL).

• Validation Check: Monitor the UV absorbance of the dibenzofulvene-piperidine adduct in the waste stream (typically at 301 nm) to ensure complete deprotection.

Phase 3: Fmoc-DL-Methionine Coupling (Critical Step)

• Prepare Reagents: Dissolve 0.5 mmol (5 equivalents) of Fmoc-DL-Met-OH and 0.5 mmol of OxymaPure in 2 mL of DMF.

• In Situ Activation: Add 0.5 mmol of N,N'-Diisopropylcarbodiimide (DIC) to the amino acid solution immediately prior to addition to the resin.

• Microwave Coupling: Transfer the activated mixture to the resin. Apply microwave irradiation, strictly capping the temperature at 50°C for 10 minutes [3].

• Drain and wash the resin with DMF (3 × 5 mL).

• Validation Check (Kaiser Test): Extract a few resin beads and apply the Ninhydrin (Kaiser) test. A colorless/yellow bead confirms >99% acylation. A blue bead indicates incomplete coupling, necessitating a secondary coupling cycle at room temperature.

Phase 4: Global Cleavage and Scavenging

• Transfer the completed peptidyl-resin to a cleavage vessel.

• Prepare the modified cleavage cocktail: TFA / TIS / DODT / H₂O (92.5 : 2.5 : 2.5 : 2.5 v/v) . Note: DODT is mandatory here to reduce any Met(O) back to Met and trap tert-butyl carbocations[4].

• Incubate the resin in 5 mL of the cocktail for 2 hours at room temperature under gentle agitation.

Phase 5: Recovery and LC-MS Validation

• Filter the cleavage solution into 40 mL of cold (-20°C) diethyl ether to precipitate the crude diastereomeric peptide mixture.

• Centrifuge at 4000 rpm for 5 minutes, decant the ether, and wash the pellet twice more with cold ether.

• Dissolve the pellet in 50% aqueous acetonitrile and lyophilize.

• Validation Check (LC-MS): Analyze the crude powder via LC-MS. You should observe a split peak (or broadened peak) in the chromatogram representing the two diastereomers. Crucially, verify the absence of a +16 Da mass shift , which would indicate failed reduction of methionine sulfoxide.

Quantitative Optimization Data

The following table summarizes the quantitative improvements achieved by shifting from standard automated MW-SPPS defaults to our optimized Fmoc-DL-Met protocol.

Parameter	Standard MW-SPPS Default	Optimized DL-Met Protocol	Mechanistic Rationale
Coupling Temperature	90°C	50°C	Prevents thermal degradation and minimizes spontaneous thioether oxidation[3].
Coupling Reagents	HATU / DIPEA	DIC / OxymaPure	Avoids strong bases at elevated temps, preserving the exact 1:1 epimeric ratio of the DL-racemate.
Cleavage Cocktail	Reagent B (TFA/H₂O/TIS)	Modified (TFA/H₂O/TIS/DODT)	DODT acts as a reducing agent to reverse Met(O) and a nucleophile to scavenge tBu cations[4].
Met(O) Formation (%)	15% - 25%	< 2%	Lower thermal stress combined with reductive cleavage effectively eliminates the oxidized byproduct.
Crude Purity	~65%	> 85%	Suppression of alkylation and oxidation drastically simplifies downstream preparative HPLC purification.

References

• Title: Source: Chemical Society Reviews (2012)

• Title: Source: Organic Process Research & Development (2020)

• Title: Source: ChemBioChem (2021)

• Title: Source: PNAS (2023)

Sources

• 1. Microwave heating in solid-phase peptide synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Methionine Sulfoxide Formation in Fmoc SPPS

Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). This guide is engineered for researchers, scientists, and drug development professionals dealing with the oxidation of methionine (Met) to methionine sulfoxide [Met(O)] during Fmoc-based SPPS.

Below, you will find mechanistic explanations, field-proven troubleshooting strategies, quantitative data comparisons, and self-validating experimental protocols to eradicate Met oxidation in your workflows.

Frequently Asked Questions (FAQs)

Q1: Why does Methionine oxidize during Fmoc SPPS, and when does it occur?

A: Methionine contains a thioether side chain that is highly susceptible to oxidation by reactive oxygen species (ROS) and electrophilic carbocations[1]. Unlike cysteine, the methionine thioether is generally left unprotected during standard Fmoc/tBu SPPS because it is mostly non-reactive under basic coupling conditions.

However, the vulnerability arises during the final acidolytic cleavage step . When the peptide is treated with high concentrations of Trifluoroacetic Acid (TFA), the cleavage of protecting groups (like tBu, Trt, Pbf) generates highly reactive carbocations. If atmospheric oxygen or insufficient scavengers are present, the thioether is rapidly oxidized to methionine sulfoxide, resulting in a frustrating +16 Da mass shift on your mass spectrometer[1]. Furthermore, acid-catalyzed S-alkylation (tert-butylation) can also occur, compounding the impurity profile[2].

Q2: How can I prevent Met oxidation during the TFA cleavage step?

A: The key to preventing Met oxidation lies in the precise formulation of your cleavage cocktail. While standard scavengers like Triisopropylsilane (TIS) in Reagent B are excellent for general peptides, they fail to protect methionine from oxidation, often yielding 15% to 55% Met(O) by-products depending on the sequence[2].

For methionine-containing peptides, you must transition to thiol-containing cocktails:

• Reagent K: Contains 1,2-ethanedithiol (EDT) and thioanisole. It acts as a robust general cleavage reagent for sensitive residues (Cys, Met, Trp, Tyr)[3].

• Reagent H: The definitive solution for severe oxidation. It introduces Dimethylsulfide (DMS) and Ammonium Iodide (NH₄I) into the TFA matrix[3]. NH₄I acts as a potent reducing agent that reacts with any formed oxidized methionine, while DMS facilitates the reduction of Met(O) back to native Met in situ, effectively eradicating the +16 Da impurity[2].

Table 1: Comparison of Cleavage Cocktails for Methionine-Containing Peptides

Cleavage Cocktail	Composition	Scavenger Mechanism	Expected Met(O) Yield
Reagent B	TFA / Phenol / H₂O / TIS (88:5:5:2)	Silane-based carbocation quenching	15% - 55% [2]
Reagent K	TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5)	Thiol-based quenching & soft nucleophiles	Low to Moderate [3]
Reagent H	TFA / Phenol / Thioanisole / EDT / H₂O / DMS / NH₄I	In situ reduction via NH₄I/DMS	0% (Undetectable) [2]

Q3: I am synthesizing an aggregation-prone peptide (e.g., Amyloid-beta). How can I improve synthesis and purification while handling Methionine?

A: For highly hydrophobic or aggregation-prone sequences (like Amyloid-beta or TDP-43), you can use the oxidation of methionine to your advantage via a two-step oxidation-reduction synthesis approach [4].

Instead of native Fmoc-Met-OH, you intentionally incorporate Fmoc-Met(O)-OH during the automated assembly[5]. The sulfoxide group is highly polar, which disrupts inter-chain hydrogen bonding and prevents on-resin aggregation (beta-sheet formation) during synthesis. This significantly improves the crude purity and enhances the peptide's solubility during High-Performance Liquid Chromatography (HPLC) purification[4]. Once the pure oxidized peptide is isolated, a quantitative post-synthesis reduction is performed to yield the native peptide.

Mechanistic & Workflow Visualizations

Caption: Mechanism of Methionine oxidation during TFA cleavage and in situ reduction via Reagent H.

Caption: Workflow for utilizing Fmoc-Met(O)-OH to synthesize aggregation-prone peptides.

Experimental Protocols

Protocol 1: Global Deprotection & In Situ Reduction using Reagent H

Use this protocol to cleave your peptide from the resin while simultaneously reducing any formed Met(O) back to native Methionine[3],[6].

Materials Required:

• Trifluoroacetic acid (TFA)

• Phenol

• Thioanisole

• 1,2-Ethanedithiol (EDT)

• Dimethylsulfide (DMS)

• Ammonium Iodide (NH₄I)

• Cold Methyl tert-butyl ether (MTBE)

Step-by-Step Procedure:

• Fmoc Removal: Ensure the final N-terminal Fmoc group is removed using 20% piperidine in DMF. Wash the resin thoroughly with DMF and Dichloromethane (DCM), then dry under a stream of nitrogen.

• Cocktail Preparation: In a glass vial, prepare Reagent H by weight/volume percentages: 81% TFA, 5% Phenol, 5% Thioanisole, 2.5% EDT, 3% H₂O, 2% DMS, and 1.5% NH₄I[6]. Note: Add NH₄I last; the solution will turn yellow/brown due to the generation of iodine.

• Cleavage Reaction: Suspend the dry peptide-resin in Reagent H (use 10 mL of cocktail per 1 gram of resin).

• Incubation: Stir the mixture gently at room temperature for 2 to 3 hours under an inert atmosphere (Argon/Nitrogen).

• Filtration: Filter the resin through a fritted syringe and collect the cleavage solution. Wash the resin with an additional 2 mL of neat TFA and combine the filtrates.

• Precipitation: Add the combined filtrates dropwise into a 10-fold volume of ice-cold MTBE. Centrifuge at 3000 x g for 5 minutes to pellet the crude peptide.

• Washing: Decant the ether, resuspend the pellet in fresh cold MTBE, and centrifuge again. Repeat this wash step three times to remove scavengers and iodine by-products.

• Lyophilization: Dissolve the final pellet in a mixture of Water/Acetonitrile (containing 0.1% TFA) and lyophilize.

Protocol 2: Post-Purification Reduction of Methionine Sulfoxide

Use this protocol if you intentionally utilized Fmoc-Met(O)-OH during synthesis or if you discover Met(O) impurities post-HPLC[4].

Step-by-Step Procedure:

• Dissolution: Dissolve the purified, lyophilized Met(O)-containing peptide in neat TFA at a concentration of 1-5 mg/mL.

• Reagent Addition: Add Ammonium Iodide (NH₄I) to a final concentration of 10 mg/mL, followed immediately by Dimethylsulfide (DMS) to a final concentration of 10% (v/v).

• Reduction: Incubate the reaction mixture at 0°C (ice bath) for 30 to 60 minutes. The reaction is self-validating: the rapid reduction of the sulfoxide will generate iodine, turning the solution a deep amber color.

• Quenching: Quench the reaction by adding the mixture dropwise into cold MTBE to precipitate the reduced peptide.

• Iodine Removal: Wash the pellet 3-4 times with cold MTBE. If iodine color persists, a brief wash with a dilute ascorbic acid solution prior to final HPLC polishing will reduce the iodine to water-soluble iodide.

• Final Isolation: Lyophilize to obtain the pure, native methionine-containing peptide.

References

• Aapptec Peptides. Cleavage Cocktails; Reagent B, Reagent H, Reagent K. Available at: [Link]

• Biotage. How to handle peptides that contain methionine. Available at: [Link]

• Huang, H. W., & Rabenstein, D. L. (1999). A cleavage cocktail for methionine-containing peptides. The Journal of Peptide Research. Available at:[Link]

• ACS Omega. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. Available at: [Link]

• National Institutes of Health (PMC). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides. Available at: [Link]

• Aapptec Peptides. Fmoc-Met(O)-OH; N-Fmoc-L-methionine-D,L-sulfoxide; CAS 76265-70-8. Available at: [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. peptide.com [peptide.com]
• 4. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]
• 6. (PDF) A cleavage cocktail for methionine-containing peptides [academia.edu]

Scavengers to prevent alkylation of Fmoc-DL-methionine side chain

Technical Support Center: Preventing Methionine Alkylation and Oxidation in Fmoc-SPPS

Welcome to the Technical Support Center. As a Senior Application Scientist, one of the most frequent troubleshooting requests I receive involves unexpected mass shifts in methionine-containing peptides following Solid-Phase Peptide Synthesis (SPPS).

The causality behind these synthesis failures lies in the fundamental chemistry of the Fmoc-DL-methionine side chain. During the final trifluoroacetic acid (TFA) global deprotection step, acid-labile protecting groups (such as

Bu from Asp/Glu and Trt from Cys/His) are cleaved, generating highly reactive carbocations. Unlike primary amines (e.g., Lysine) which become safely protonated and unreactive at pH < 3, the thioether group of methionine is highly resistant to protonation[1]. Consequently, it remains a potent nucleophile in acidic conditions and readily attacks these carbocations, resulting in irreversible S-alkylation (a +56 Da mass shift for -butyl adducts). Furthermore, the thioether is highly susceptible to atmospheric or chemical oxidation, forming methionine sulfoxide (a +16 Da mass shift)[2].

To achieve high-purity yields, we must design a self-validating cleavage system that kinetically outcompetes these side reactions using optimized scavenger cocktails.

Diagnostic FAQs: Troubleshooting Mass Shifts

Q1: My LC-MS shows a +56 Da mass shift on my methionine-containing peptide. What happened? A1: You are observing S-alkylation of the methionine thioether by a

-butyl cation. This occurs when your cleavage cocktail lacks sufficient sulfur-based scavengers. To fix this, you must use a cocktail like [3], which contains 1,2-ethanedithiol (EDT) and thioanisole. These scavengers act as sacrificial nucleophiles that react with carbocations much faster than your methionine residue does[1].

Q2: Can I use an "odorless" cleavage cocktail like Reagent B to avoid the smell of EDT and Thioanisole? A2: I strongly advise against this if your sequence contains methionine and multiple

Bu-protected residues. relies on triisopropylsilane (TIS) as a scavenger[4]. While TIS is an excellent bulky hydride donor for quenching trityl (Trt) cations, it is kinetically too slow to quench the smaller, highly reactive -butyl cations before they attack methionine. Sulfur-based scavengers are mandatory for methionine protection.

Q3: My peptide shows a +16 Da mass shift, indicating oxidation. How do I prevent or reverse this? A3: Methionine oxidation to sulfoxide (Met(O)) can occur due to dissolved oxygen in solvents or reactive species in the cleavage cocktail. To prevent this, perform the cleavage under an inert nitrogen atmosphere and ensure your precipitation ether is peroxide-free. If oxidation still occurs, switch to [2]. Reagent H contains dimethylsulfide and ammonium iodide (NH₄I), which act as an in situ redox system to reduce methionine sulfoxide back to native methionine during cleavage.

Mechanistic Pathway

The following diagram illustrates the logical flow of carbocation generation during TFA cleavage and the critical interception role played by scavengers.

Mechanistic pathway of TFA-induced methionine alkylation and interception by scavengers.

Quantitative Data: Cleavage Cocktail Efficacy

Selecting the correct cleavage cocktail is the most critical variable in preventing methionine modification. The table below summarizes the composition and performance of standard industry cocktails[2][3][4][5].

Cleavage Cocktail	Composition (v/v or w/w)	Primary Function	Met Alkylation Risk	Met Oxidation Risk
Reagent K	TFA / Phenol / Water / Thioanisole / EDT (82.5 : 5 : 5 : 5 : 2.5)	Universal cleavage for sensitive residues (Met, Trp, Cys, Tyr).	Low	Moderate
Reagent H	TFA / Phenol / Thioanisole / EDT / Water / Me₂S / NH₄I (81 : 5 : 5 : 2.5 : 3 : 2 : 1.5)	Specifically designed to prevent Met oxidation & alkylation.	Low	Very Low
Reagent B	TFA / Phenol / Water / TIS (88 : 5 : 5 : 2)	Odorless cleavage; avoids EDT/Thioanisole.	High	High
Standard	TFA / TIS / Water (95 : 2.5 : 2.5)	General cleavage for non-sensitive sequences.	High	High

Experimental Protocol: Self-Validating Global Deprotection

To ensure scientific trustworthiness, you must never commit an entire synthesis batch to global cleavage without a validation gate. This protocol utilizes a micro-cleavage step to self-validate the efficacy of the scavenger cocktail before full-scale processing.

Phase 1: Preparation & Micro-Cleavage Validation

• Resin Washing: Wash the peptidyl-resin thoroughly with Dichloromethane (DCM) (3 × 5 mL). Causality: Residual Dimethylformamide (DMF) from the synthesis steps is basic and will severely inhibit the acidolysis kinetics of TFA[6].

• Cocktail Formulation: Prepare 10 mL of fresh Reagent K (8.25 mL TFA, 0.5 mL phenol, 0.5 mL water, 0.5 mL thioanisole, 0.25 mL EDT). Causality: Scavengers, particularly EDT, degrade rapidly upon exposure to air. Old cocktails will fail to quench carbocations.

• Micro-Cleavage (The Validation Gate): Transfer 5 mg of resin to a microcentrifuge tube. Add 100 µL of Reagent K. Agitate for 2 hours at room temperature.

• Rapid LC-MS Check: Precipitate the micro-cleavage solution in 1 mL of cold diethyl ether, centrifuge, and dissolve the pellet in 50% Acetonitrile/Water. Run a rapid LC-MS.

  • Validation Check: If a +56 Da peak is present, your scavengers are depleted; prepare a fresh batch with increased EDT (up to 5%). If a +16 Da peak is present, oxidation is occurring; switch to Reagent H.

Phase 2: Full-Scale Cleavage & Isolation 5. Main Reaction: Once validated, add the remaining Reagent K to the bulk resin (approx. 10 mL per gram of resin). Purge the reaction vessel with Nitrogen gas and seal it. Causality: The inert atmosphere prevents atmospheric oxygen from driving methionine sulfoxide formation[7]. 6. Agitation: Stir gently for 2 to 2.5 hours at room temperature. 7. Filtration: Filter the cleavage mixture through a sintered glass funnel into a round-bottom flask. Wash the resin twice with 2 mL of neat TFA to extract any trapped peptide. 8. Precipitation: Concentrate the filtrate under a stream of nitrogen to roughly 30% of its original volume. Dropwise, add the concentrated solution into 10 volumes of pre-chilled (-20°C) peroxide-free diethyl ether. Causality: Peroxides in old ether will instantly oxidize your unprotected methionine upon precipitation[7]. 9. Isolation: Centrifuge at 4000 rpm for 5 minutes. Decant the ether, wash the peptide pellet twice more with cold ether, and dry under a vacuum before lyophilization.

References

• Title: Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection Source: ACS Omega URL:[Link]

• Title: Cleavage Cocktails; Reagent B Source: Aapptec Peptides URL: [Link]

• Title: Revolutionizing Peptide Synthesis: A Breakthrough Cocktail For Methionine-Containing Peptides Source: LifeTein URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lifetein.com [lifetein.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 6. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 7. merckmillipore.com [merckmillipore.com]

Technical Support Center: Methionine Optimization in Fmoc-SPPS

Topic: Optimizing Fmoc Deprotection Times for Methionine Residues Content Type: Technical Support Center (Troubleshooting & FAQs)

Welcome to the Advanced Peptide Synthesis Support Portal. Current Status: Operational | Guide Version: 2.4 (Met-Specific)

This guide addresses the "Methionine Paradox" in Solid Phase Peptide Synthesis (SPPS): Methionine (Met) is hydrophobic and prone to aggregation (requiring longer deprotection times), yet its thioether side chain is highly susceptible to oxidation (requiring shorter base exposure).

Module 1: The Diagnosis (Troubleshooting)

User Issue: "I am seeing a +16 Da mass shift in my final peptide, and my yield is lower than expected."

Root Cause Analysis: The +16 Da shift indicates the formation of Methionine Sulfoxide [Met(O)] . While often attributed to the final acidic cleavage, a significant portion of oxidation occurs during the repetitive Fmoc deprotection steps (20% Piperidine/DMF). The basic environment, combined with dissolved atmospheric oxygen in DMF, accelerates the oxidation of the thioether to sulfoxide.

Diagnostic Workflow

Use this logic flow to confirm if Fmoc deprotection is the source of your error.

Caption: Diagnostic tree to isolate the source of Methionine oxidation during SPPS cycles.

Module 2: The Protocol (Optimization)

User Question: "How do I optimize deprotection time to balance complete Fmoc removal against oxidation risks?"

The Solution: Dynamic UV Monitoring Do not rely on static "10-minute" protocols. Methionine residues, especially in hydrophobic regions, can induce aggregation, making deprotection kinetics unpredictable. You must use a self-validating system based on real-time UV feedback.

Standard vs. Met-Optimized Protocol

Parameter	Standard Protocol	Met-Optimized Protocol
Reagent	20% Piperidine in DMF	20% Piperidine + 0.1 M DTT (or TMSBr)
Solvent Prep	None	Degassed (Sparged with N₂ for 15 min)
Cycle 1 (Flash)	3 minutes	30 seconds (Remove bulk Fmoc rapidly)
Cycle 2 (Reaction)	10-15 minutes	Dynamic (Stop when UV 301nm plateaus)
Temperature	Room Temp (25°C)	Elevated (50°C) or Microwave (Shortens exposure)
Total Base Contact	~18 mins per residue	< 4 mins per residue

Step-by-Step Optimization Workflow

• Solvent Engineering:

  • Use high-grade DMF (low amine/aldehyde content).

  • Crucial: Sparge the Piperidine/DMF solution with Nitrogen or Argon for 15 minutes prior to use. This removes dissolved oxygen, the primary oxidant.

  • Optional: Add 0.1 M DTT (Dithiothreitol) directly to the 20% Piperidine solution. This acts as an in-situ scavenger during deprotection.

• The "Flash" Deprotection:

  • Perform an initial short deprotection (30 seconds).

  • Drain immediately. This removes >80% of the Fmoc group and the bulk of the generated dibenzofulvene, preventing it from reacting with the resin.

• The "Plateau" Deprotection (Self-Validating Step):

  • Add fresh deprotection reagent.

  • Monitor UV at 301 nm (or 290 nm if signal saturates).

  • Watch the kinetic curve. The signal will rise and then flatten (plateau).

  • Stop point: As soon as the slope

    for 30 seconds, drain immediately.

  • Why? Extending exposure beyond the plateau provides no benefit and linearly increases oxidation risk.

Module 3: Advanced FAQs

Q: Can I use DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) to speed this up further? A: Proceed with Caution. While 2% DBU/DMF is significantly faster than piperidine (often < 1 minute for complete deprotection), it carries a high risk of Aspartimide formation if Aspartic Acid (Asp) is present in the sequence.

• Recommendation: Use DBU only if your sequence has no Asp residues or if you are using Hmb-protected Asp. Otherwise, stick to Piperidine with heat.

Q: My synthesizer doesn't have UV monitoring. How do I validate the time manually? A: The Micro-Cleavage Method.

• Pause synthesis after the Met residue and 2 subsequent residues.

• Remove a small aliquot of resin (~5 mg).

• Perform a rapid cleavage (TFA/TIS/H2O for 30 min).

• Analyze via HPLC/MS.

• If Met(O) is > 5%, reduce your deprotection time by 50% for the next batch or increase the washing steps to remove base faster.

Q: I already have oxidized Methionine. Is the peptide ruined? A: No. You can perform a "rescue" reduction post-synthesis.

• Protocol: Dissolve the crude peptide in TFA containing Ammonium Iodide (NH₄I) and Dimethyl Sulfide (DMS) .

• Ratio: TFA:DMS:NH₄I (90:5:5).

• Time: 30 minutes at 0°C.

• Mechanism:[1][2][3][4] This reduces the sulfoxide [Met(O)] back to the thioether [Met].

Visualizing the Optimization Logic

The following diagram illustrates the decision-making process for handling Met residues during the deprotection cycle.

Caption: Logic flow for dynamic UV-monitored deprotection to minimize oxidative stress on Methionine.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][5][6] Chemical Reviews. (Comprehensive review of protection strategies including Met).

• Palasek, S. A., et al. (2007). "Limiting racemization and aspartimide formation in microwave-enhanced SPPS." Journal of Peptide Science. (Discusses DBU and thermal effects).

• Coin, I., et al. (2007). "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences." Nature Protocols. (Standard protocols for difficult sequences).

• Biotage. (2023).[4][7] "How to handle peptides that contain methionine." Biotage Knowledge Base. (Specifics on oxidation prevention).

• Beck, A., et al. (2023). "Methionine-Containing Peptides: Avoiding Secondary Reactions." ACS Omega. (Detailed mechanism of oxidation and reduction strategies).

Sources

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fmoc Test Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. biotage.com [biotage.com]

Removing Fmoc group from DL-methionine without side reactions

Welcome to the technical support center for challenges related to the deprotection of Fmoc-DL-methionine. This guide is designed for researchers, scientists, and drug development professionals who encounter specific issues during the synthesis of methionine-containing peptides. Here, we will dissect common problems, provide in-depth troubleshooting advice, and offer optimized protocols to ensure the integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: Why is removing the Fmoc group from methionine more challenging than from other amino acids?

A1: The primary challenge arises from the thioether side chain of methionine. While the Fmoc group itself is removed by the standard base-catalyzed β-elimination mechanism, the methionine side chain is susceptible to side reactions, particularly oxidation and S-alkylation, under various conditions encountered during peptide synthesis and cleavage.[1][2][3][4]

Q2: What are the most common side products I should be aware of when deprotecting Fmoc-methionine?

A2: The two most prevalent side products are methionine sulfoxide (Met(O)) and S-alkylated methionine, often appearing as a sulfonium salt.[1][3] Oxidation to methionine sulfoxide is indicated by a mass increase of 16 Da.[2] S-alkylation, particularly tert-butylation when using Boc-based side-chain protecting groups, can also occur during the final acidic cleavage step.[1][3]

Q3: Is the standard 20% piperidine in DMF suitable for Fmoc deprotection of methionine?

A3: Yes, a solution of 20% piperidine in DMF is generally effective for the Fmoc deprotection step itself.[5][6][7] The primary concerns with methionine side reactions—oxidation and S-alkylation—are more prominent during the final acidolytic cleavage from the resin, not typically during the piperidine-mediated Fmoc removal steps.[1][3] However, ensuring the quality of your DMF and piperidine is crucial to prevent unforeseen side reactions.

Q4: Can I reverse the formation of methionine sulfoxide?

A4: Yes, the oxidation of methionine to its sulfoxide is reversible. Several methods exist for the reduction of Met(O) back to methionine.[8] One common approach involves using a mixture of reagents like tetrabutylammonium bromide (Bu4NBr) in TFA.[8] Another strategy is to incorporate reducing agents into the final cleavage cocktail.[8]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides actionable solutions grounded in chemical principles.

Issue 1: Incomplete Fmoc Deprotection

Symptom: Your Kaiser test is negative or weak after the standard deprotection protocol, or you observe a significant amount of the starting Fmoc-protected peptide by LC-MS.[9]

Potential Causes & Solutions:

• Degraded Reagents: Piperidine can degrade over time. Always use fresh, high-quality piperidine and DMF.[9]

• Insufficient Reaction Time: While standard protocols are often sufficient, "difficult" sequences with steric hindrance may require longer deprotection times.[9]

• Peptide Aggregation: The peptide chain may aggregate on the solid support, preventing the piperidine from accessing the Fmoc group.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete Fmoc deprotection.

Issue 2: Formation of Methionine Sulfoxide (Met(O))

Symptom: LC-MS analysis of your cleaved peptide shows a significant peak with a +16 Da mass shift from the expected product.[2]

Potential Causes & Solutions:

• Oxidative Species: The thioether side chain of methionine is highly susceptible to oxidation by various reactive oxygen species.[2] This can occur during synthesis if solvents are not properly degassed or during the final acidic cleavage.

• Acid-Catalyzed Oxidation: The final cleavage with trifluoroacetic acid (TFA) can promote oxidation, especially in the presence of air.[1][3]

Mitigation Strategies:

• Use Scavengers: Incorporate reducing agents and scavengers into your cleavage cocktail. A common and effective cocktail is TFA/water/triisopropylsilane (TIS) (95:2.5:2.5).[2] For sequences particularly prone to oxidation, consider adding ethyl methyl sulfide (EMS) or thioanisole.

• Work Under Inert Atmosphere: Perform the cleavage reaction under a nitrogen or argon atmosphere to minimize contact with oxygen.

• Degas Solvents: Ensure all solvents, especially the ether used for precipitation, are thoroughly degassed to remove dissolved oxygen.

• Post-Cleavage Reduction: If Met(O) has already formed, it can be reduced back to methionine. A reported method involves using Bu4NBr in the cleavage cocktail.[8]

Issue 3: S-Alkylation of Methionine Side Chain

Symptom: You observe a significant side product in your LC-MS with a mass corresponding to the addition of an alkyl group (e.g., +56 Da for a tert-butyl group) to the methionine residue.

Potential Causes & Solutions:

• Reactive Cations: During the final TFA cleavage, protective groups like tert-butyl (tBu) form stable carbocations. These electrophilic species can be attacked by the nucleophilic thioether of methionine, leading to S-alkylation.[1][3]

• Insufficient Scavenging: The concentration or type of scavenger in the cleavage cocktail may be insufficient to effectively trap all the generated carbocations.

Preventative Measures:

• Optimize Scavenger Cocktail: Use a robust scavenger cocktail designed to trap carbocations. Anisole is a good scavenger for the tBu carbocation.[10] A combination of scavengers is often more effective.

• Control Reaction Temperature: Higher temperatures can accelerate the rate of S-alkylation. Performing the cleavage at a lower temperature (e.g., 6°C) can help minimize this side reaction, although it may require a longer reaction time.[1]

• Reversal of S-Alkylation: Reversing the sulfonium salt back to the free methionine-containing peptide has been achieved by heating the peptide at 40°C for 24 hours in 5% acetic acid.[3][11]

Mechanism of Side Reactions during TFA Cleavage:

Caption: Formation of major side products during TFA cleavage.

Optimized Protocols

Protocol 1: Standard Fmoc Deprotection

This protocol is suitable for most sequences containing methionine during the elongation of the peptide chain.

• Resin Swelling: Swell the peptidyl-resin in DMF for at least 30 minutes.

• Initial Wash: Drain the DMF and wash the resin three times with fresh DMF.

• Deprotection: Add a solution of 20% piperidine in DMF to the resin. Agitate or bubble with nitrogen for 10 minutes.[5]

• Drain and Repeat: Drain the deprotection solution. Add a fresh portion of 20% piperidine in DMF and agitate for another 10 minutes.

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5-7 times) to ensure complete removal of piperidine and the dibenzofulvene adduct.

• Confirmation (Optional but Recommended): Perform a Kaiser test to confirm the presence of a free primary amine.[9]

Protocol 2: Optimized Global Cleavage and Deprotection for Methionine-Containing Peptides

This protocol is designed to minimize both oxidation and S-alkylation during the final cleavage from the resin.

• Resin Preparation: After the final Fmoc deprotection and washing, thoroughly dry the peptidyl-resin under vacuum.

• Prepare Cleavage Cocktail: In a fume hood, prepare the cleavage cocktail. A recommended mixture is:

  • TFA/Anisole/TMSCl/Me2S (85:5:5:5) containing 1 mg/mL of Triphenylphosphine (Ph3P) .[1] This cocktail has been shown to eradicate Met(O) and reduce S-alkylation.[1]

• Cleavage Reaction:

  • Add the cleavage cocktail to the dry resin (approximately 10 mL per gram of resin).

  • Stopper the flask and gently swirl.

  • Allow the reaction to proceed at room temperature for 1.5 to 2 hours. For sensitive sequences, consider performing the cleavage at a lower temperature for a longer duration.[1]

• Peptide Precipitation:

  • Filter the resin and collect the filtrate.

  • Wash the resin twice with a small volume of fresh TFA.

  • Combine the filtrates and add this solution dropwise to a 10-fold volume of cold diethyl ether with stirring.

• Isolation and Purification:

  • A white precipitate of the crude peptide should form.

  • Centrifuge the suspension to pellet the peptide.

  • Decant the ether and wash the peptide pellet twice more with cold ether.

  • Dry the crude peptide under vacuum.

  • Purify the peptide using standard HPLC techniques.

Quantitative Data Summary

Parameter	Standard Fmoc Deprotection	Optimized Cleavage Cocktail
Primary Reagent	20% Piperidine in DMF	TFA/Anisole/TMSCl/Me2S/Ph3P
Reaction Time	2 x 10 minutes	1.5 - 2 hours
Temperature	Room Temperature	Room Temperature (or lower)
Key Scavengers	N/A	Anisole, Me2S, Ph3P
Primary Side Reactions Addressed	N/A	Oxidation and S-alkylation

References

• Al Musaimi, O., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. [Link]

• Biotage. (2023). How to handle peptides that contain methionine. [Link]

• Al Musaimi, O., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. Figshare. [Link]

• Nowick, J. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• de la Torre, B. G., & Albericio, F. (2019). One-pot full peptide deprotection in Fmoc-based solid-phase peptide synthesis: Methionine sulfoxide reduction with Bu4NBr. ResearchGate. [Link]

• Al Musaimi, O., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. [Link]

• Al Musaimi, O., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ResearchGate. [Link]

• Coin, I. (2010). Preparation and handling of peptides containing methionine and cysteine. Methods in Molecular Biology. [Link]

• Fields, G. B. (1997). Methods for Removing the Fmoc Group. ResearchGate. [Link]

• de la Torre, B. G., & Albericio, F. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules. [Link]

• Góngora-Benítez, M., et al. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega. [Link]

• de la Torre, B. G., & Albericio, F. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? PMC. [Link]

• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Fields, G. B. (1997). Methods for Removing the Fmoc Group. Springer Nature Experiments. [Link]

• Zych, A. J., et al. (2019). Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. Electronic Theses and Dissertations. [Link]

• Peptide Chemistry. Fmoc Deprotection Monitoring: UV–Vis & Color Approaches. [Link]

• Fields, G. B. (1997). Methods for Removing the Fmoc Group. Methods in Molecular Biology. [Link]

• Peptide Chemistry. Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives. [Link]

• Peptide Chemistry. Arg Pbf Deprotection: Mechanism & Optimization in Fmoc-SPPS. [Link]

• Wikipedia. Fluorenylmethyloxycarbonyl protecting group. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. biotage.com [biotage.com]
• 3. acs.figshare.com [acs.figshare.com]
• 4. academic.oup.com [academic.oup.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. researchgate.net [researchgate.net]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Fmoc-DL-Methionine Peptide Aggregation

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals facing challenges with Fmoc-DL-methionine during Solid-Phase Peptide Synthesis (SPPS).

While the introduction of a D-enantiomer can sometimes disrupt secondary structures, methionine's highly hydrophobic thioether side chain frequently drives severe on-resin aggregation. This leads to incomplete coupling, deletion sequences, and drastically reduced yields. Below, we provide an authoritative, self-validating framework to diagnose, troubleshoot, and permanently resolve these aggregation issues.

Part 1: Core FAQs on Fmoc-DL-Met Aggregation

Q1: Why does Fmoc-DL-Methionine cause aggregation, and how does the DL stereocenter affect this? A: Methionine's nonpolar thioether side chain (–CH₂–CH₂–S–CH₃) confers pronounced hydrophobicity, facilitating stable integration into hydrophobic cores and promoting intermolecular β-sheet formation during SPPS[1]. While using a DL racemic mixture introduces diastereomeric irregularity that can partially disrupt uniform β-sheet packing compared to pure L-Met[2], sequences with multiple hydrophobic residues will still experience severe resin matrix collapse. This physical collapse blocks incoming Fmoc-amino acids and deprotection reagents from accessing the N-terminus[3].

Q2: How can I definitively diagnose on-resin aggregation in my DL-Met sequences? A: Aggregation manifests both physically and chemically. Physically, you will observe resin shrinking or poor swelling; the beads may become sticky and clump together[4]. Chemically, aggregation causes slow or incomplete Fmoc deprotection and coupling. A positive Kaiser (ninhydrin) test (yielding blue beads) after a prolonged coupling step indicates unreacted primary amines, confirming that the reactive sites are sterically hindered by aggregated chains[4].

Q3: Can methionine's natural susceptibility to oxidation be leveraged to prevent aggregation? A: Yes. The sulfur atom in methionine is chemically labile and readily oxidizes to methionine sulfoxide (Met(O))[1]. While usually an unwanted side reaction, intentionally substituting Fmoc-DL-Met with Fmoc-DL-Met(O)-OH during SPPS introduces a highly polar sulfoxide group. This drastically improves peptide solvation and reduces the tendency to aggregate[5]. Post-cleavage, the sulfoxide is easily and quantitatively reduced back to the native thioether using mild reducing agents[5].

Q4: Does Microwave SPPS help with DL-Met aggregation, and should I worry about racemization? A: Microwave heating (typically 50°C–75°C) provides the thermal energy required to disrupt intra- and intermolecular hydrogen bonds, significantly improving the coupling efficiency of bulky and aggregation-prone amino acids[6]. While elevated temperatures in SPPS can increase the risk of α-carbon epimerization (racemization) for standard L-amino acids, using a DL-methionine racemic mixture renders this specific concern moot, making microwave SPPS a highly synergistic solution for DL-Met sequences[6].

Part 2: Mechanistic Pathways & Workflows

Understanding the causality behind aggregation allows for targeted interventions. The diagram below illustrates the physical mechanisms of DL-Met aggregation and maps out where specific chemical interventions disrupt this failure cascade.

Caption: Mechanistic pathway of Fmoc-DL-Met aggregation and targeted chemical interventions.

Quantitative Comparison of Anti-Aggregation Strategies

To help you select the most appropriate intervention, the following table synthesizes the quantitative parameters and expected efficacies of standard SPPS troubleshooting methods[3][7].

Strategy	Mechanism of Action	Quantitative Formulation / Condition	Efficacy on Hydrophobic Sequences
Chaotropic Salts	Disrupts hydrogen bonding in β-sheets	0.8 M LiCl or 4.0 M KSCN in DMF	Moderate to High
Solvent Exchange	Enhances resin swelling and solvation	25% DMSO in DMF or 100% NMP	Moderate
"Magic Mixture"	Surfactant-driven matrix expansion	DCM/DMF/NMP (1:1:1) + 1% Triton X-100 + 2.0 M Ethylene Carbonate	High
Reversible Oxidation	Introduces polar sulfoxide to disrupt hydrophobicity	100% substitution with Fmoc-DL-Met(O)-OH	Very High
Microwave SPPS	Thermal disruption of intermolecular interactions	50°C - 75°C during coupling phase	High

Part 3: Step-by-Step Troubleshooting Protocols

The following protocols are designed as self-validating systems. By incorporating analytical checkpoints (like the Kaiser test or HPLC), you can verify the success of the intervention before proceeding to the next synthesis step.

Protocol 1: Resin Solvation via Chaotropic Salts & "Magic Mixture"

If resin shrinkage is observed immediately after DL-Met incorporation, standard DMF washes will be insufficient.

Step-by-Step Methodology:

• Initial Assessment: Perform a Kaiser test on a small aliquot of resin. If beads are blue (positive for free amines) after a standard 1-hour coupling, aggregation is actively hindering the reaction[4].

• Chaotropic Wash: Drain the reaction vessel. Wash the resin with a solution of 0.8 M LiCl in DMF (3 × 5 minutes).

• Re-coupling: Perform a double coupling using a stronger phosphonium-based coupling reagent (e.g., PyBOP) in the presence of 0.8 M LiCl[3].

• Severe Aggregation Escalation: If the Kaiser test remains positive, drain the vessel and apply the "Magic Mixture" (DCM/DMF/NMP at a 1:1:1 ratio, containing 1% Triton X-100 and 2 M ethylene carbonate)[3]. Agitate for 15 minutes to force matrix expansion.

• Validation: Wash thoroughly with DMF (5 × 2 mins) to remove surfactants, then repeat the Kaiser test. A negative result (yellow beads) validates successful coupling.

Protocol 2: Reversible Oxidation-Reduction Synthesis

For inherently difficult, long sequences where DL-Met causes unavoidable aggregation, pre-emptive substitution with Fmoc-DL-Met(O)-OH is the most scientifically rigorous approach[5].

Caption: Reversible oxidation-reduction workflow for synthesizing aggregation-prone DL-Met peptides.

Step-by-Step Methodology:

• Sequence Modification: Replace all instances of Fmoc-DL-Met-OH in your automated synthesizer or manual workflow with Fmoc-DL-Met(O)-OH.

• Standard Elongation: Proceed with standard Fmoc/tBu SPPS. The highly polar sulfoxide will maintain resin swelling and prevent β-sheet formation[5].

• Cleavage & Lyophilization: Cleave the peptide using a standard TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O). Precipitate in cold diethyl ether and lyophilize. Note: Do not use EDT (ethanedithiol) in the cleavage cocktail if you wish to isolate the sulfoxide intact for purification.

• Post-Cleavage Reduction: Dissolve the crude, lyophilized Met(O)-peptide in a reduction buffer (e.g., 0.1 mM peptide concentration in aqueous buffer). Add Ammonium Iodide (NH₄I) and Dimethyl Sulfide (DMS)[5].

• Incubation & Validation: Incubate the mixture at room temperature for 60 minutes. Monitor the reduction via RP-HPLC. The native DL-Met peptide will elute later (more hydrophobic) than the Met(O) precursor.

• Final Purification: Once HPLC confirms complete conversion, purify the native DL-Met peptide via preparative RP-HPLC.

References

• Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides National Center for Biotechnology Information (NCBI) / PMC [Link]

• Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis ResearchGate [Link]

• Facile Synthesis of Polymethionine Oxides through Polycondensation Royal Society of Chemistry (RSC) [Link]

• Methionine and its derivatives in dairy cow nutrition: implications for intestinal barrier function Frontiers [Link]

Sources

• 1. Frontiers | Methionine and its derivatives in dairy cow nutrition: implications for intestinal barrier function, periparturient performance, and metabolic health [frontiersin.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]

Dealing with racemization during Fmoc-DL-methionine activation

Current Status: Operational Topic: Racemization Control during Fmoc-Met-OH Activation Ticket Priority: High (Chiral Purity Critical)

Core Directive & Scope

Welcome to the Technical Support Center for Peptide Chemistry. You are likely here because you are observing enantiomeric impurities (D-Met) in your synthesized peptides, or you are planning a synthesis where chiral integrity is paramount.

A Critical Distinction: "DL" vs. "L"

• Scenario A (Unwanted Racemization): You started with pure Fmoc-L-Methionine , but your final product contains Fmoc-DL-Methionine (a mix of L and D isomers). This is a failure of the activation protocol. This guide focuses on preventing this.

• Scenario B (Intentional DL Use): You are intentionally using Fmoc-DL-Methionine (e.g., for diastereomeric scanning). In this case, racemization is not a defect; however, the protocols below regarding coupling efficiency still apply.

The Mechanism: Why is Fmoc-Met Racemizing?

Methionine is susceptible to racemization during activation due to the inductive effect of the sulfur atom in the side chain. The sulfur withdraws electron density, increasing the acidity of the

-proton.[1]

When you activate the carboxyl group (using HATU, HBTU, or DIC), two competing pathways emerge. If the coupling to the amine is slow, the activated ester can cyclize into a 5(4H)-oxazolone . This intermediate is highly prone to losing its

-proton to any base present (like DIEA), resulting in a planar enolate that destroys chirality.

Visualization: The Danger Zone (Oxazolone Pathway)

Figure 1: The "Race against Time." Racemization occurs when the rate of oxazolone formation and proton abstraction exceeds the rate of the desired amide bond formation.

Reagent Selection & Optimization

The choice of coupling cocktail is the single biggest factor in preventing L

DL conversion.

Comparative Analysis of Activation Reagents[2][3]

Reagent Class	Examples	Racemization Risk	Mechanism Note	Recommendation
Carbodiimides	DIC, DCC	Low	Requires additive (Oxyma/HOBt) to prevent N-acylurea formation. Neutral pH.	Gold Standard
Phosphoniums	PyBOP	Medium	Requires base (DIEA). Risk increases if pre-activation is prolonged.	Avoid for Met
Uroniums (Guanidiniums)	HBTU, HATU	High	Requires base (DIEA). Excess base directly abstracts the -proton.[1]	Use with Caution
Additives	Oxyma Pure	Lowest	Stabilizes the active ester better than HOBt; less acidic environment.	Highly Recommended

The "Safe Base" Protocol

If you must use onium salts (HATU/HBTU), replace the strong base DIEA (Diisopropylethylamine) with 2,4,6-Collidine (TMP) . Collidine is a weaker base with sufficient steric bulk to drive the coupling but insufficient basicity to rapidly abstract the

-proton of Methionine [1].

Troubleshooting & FAQs

Q1: I am seeing 5-10% D-Met in my final peptide. What is the first thing I should check?

A: Check your Pre-activation Time . In automated synthesizers, reagents often sit mixed before delivery. With Fmoc-Met, 0 minutes of pre-activation is ideal. The longer the activated ester sits with the base (DIEA) without the amine nucleophile present, the more oxazolone forms.

• Fix: Switch to "In-situ activation" (add reagents directly to the resin).

Q2: Can I use Microwave Synthesis with Fmoc-Met?

A: Yes, but with strict limits. Heat provides the activation energy for proton abstraction.

• Standard AA: 75°C or 90°C.

• Fmoc-Met/Cys/His: Limit to 50°C max or use room temperature for the first 10 minutes, then short bursts of heat.

Q3: How do I accurately measure the % racemization?

A: Use Marfey’s Method (FDAA).[2][3] Standard C18 HPLC cannot separate L-Met from D-Met. Marfey’s reagent reacts with the amino acid hydrolysate to form diastereomers (L-L and L-D) which can be separated on a standard C18 column [2].

Validated Protocols

Protocol A: The "Low-Racemization" Activation (Recommended)

Best for: Cys, His, and Met couplings where chiral purity is critical.

• Reagents:

  • Activator: DIC (Diisopropylcarbodiimide) - 0.5 M in DMF.

  • Additive: Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) - 0.5 M in DMF.

  • Amino Acid: Fmoc-Met-OH - 0.5 M in DMF.

• Procedure:

  • Mix Fmoc-Met-OH (1 eq) and Oxyma Pure (1 eq).

  • Add DIC (1 eq) immediately before adding to the resin. Do not pre-incubate.

  • Reaction Time: 60 minutes at Room Temperature.

• Why this works: This is a "base-free" activation (DIC is neutral). Without the excess tertiary amine (DIEA), the formation of the enolate is chemically disfavored [3].

Protocol B: Marfey's Analysis (Detection)

To confirm if your Met is L or DL.

• Hydrolysis: Hydrolyze peptide (~0.5 mg) in 6M HCl (gas phase or liquid) at 110°C for 24h. Dry down.

• Derivatization:

  • Dissolve residue in 100 µL water.

  • Add 200 µL 1% FDAA (Marfey's Reagent) in acetone.

  • Add 40 µL 1M NaHCO3.

  • Incubate at 40°C for 1 hour.

• Quench: Add 20 µL 2M HCl.

• Analysis: Inject on C18 HPLC (Linear gradient 10-50% Acetonitrile with 0.1% TFA).

  • Result: L-Met-FDAA elutes before D-Met-FDAA.

Decision Logic: Troubleshooting Workflow

Use this logic flow to diagnose your current racemization issue.

Figure 2: Step-by-step troubleshooting to isolate the source of chiral impurity.

References

• Carpino, L. A., et al. (2002). "The 2,4,6-trimethylpyridine (collidine) system for the suppression of racemization during the coupling of cysteine and histidine derivatives." Journal of Organic Chemistry.

• Marfey, P. (1984). "Determination of D-amino acids as diastereomeric derivatives of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide." Carlsberg Research Communications.

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Steinauer, R., et al. (1989). "Racemization during peptide synthesis with BOP." International Journal of Peptide and Protein Research.

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. almacgroup.com [almacgroup.com]

Minimizing diketopiperazine formation with N-terminal Fmoc-Met

To: User From: Technical Support Center – Peptide Synthesis Division Subject: Technical Guide: Minimizing Diketopiperazine (DKP) Formation with N-Terminal Fmoc-Met

Executive Summary

You are likely accessing this guide because you have observed a significant drop in yield, a "missing" dipeptide in your mass spec data, or a complete failure of chain elongation after deprotecting an N-terminal Fmoc-Methionine (Fmoc-Met) residue.

While Proline and Glycine are the most notorious culprits for diketopiperazine (DKP) formation, Methionine (Met) at the penultimate position (AA2) presents a specific, often underestimated risk due to its side-chain flexibility and lack of steric bulk near the backbone, which fails to hinder the nucleophilic attack on the resin ester linkage.

This guide provides a self-validating troubleshooting framework to eliminate DKP formation during the critical deprotection of Fmoc-Met.

Part 1: The Mechanism of Failure

To solve the problem, we must first visualize the "invisible" side reaction. DKP formation is not a degradation of your peptide; it is an intramolecular cyclization that cleaves your peptide from the resin.[1][2]

The Scenario: You have coupled Fmoc-Met-OH to a resin-bound amino acid (e.g., Proline or Glycine). You now have Fmoc-Met-Pro-Resin .

• Trigger: You add Piperidine to remove the Fmoc group.[2][3][4]

• The Attack: The newly liberated amine (

  ) of the Methionine curls back and attacks the carbonyl carbon of the ester bond attaching the Proline to the resin.

• The Result: The dipeptide (Met-Pro) cyclizes into a diketopiperazine ring and falls off the resin. The resin is left with a non-reactive hydroxyl group, terminating synthesis at that site.

Visualization: DKP Reaction Pathway

Figure 1: The kinetic pathway of DKP formation. Once the amine is exposed, it competes between coupling the next amino acid and attacking the resin.[5]

Part 2: Troubleshooting & Optimization (Q&A)

Q1: I am using standard Wang resin. Is this the cause of my low yield?

Diagnosis: Yes, almost certainly. Technical Explanation: Wang resin utilizes a

-alkoxybenzyl alcohol linker, forming an ester bond with the C-terminal amino acid. This ester bond is electron-deficient enough to be susceptible to nucleophilic attack by the N-terminal amine of the Methionine. The lack of steric hindrance around the Wang linker oxygen allows the Met side chain to fold back easily. Solution: Switch to 2-Chlorotrityl Chloride (2-CTC) Resin .[1][5]

• Why? The 2-CTC linker contains bulky trityl groups that sterically "shield" the ester bond.[1][5] This physical blockade prevents the amine of the Methionine from accessing the carbonyl carbon, effectively shutting down the DKP mechanism.

Q2: I cannot change my resin. How do I modify my deprotection cocktail?

Diagnosis: Standard 20% Piperidine in DMF is too aggressive and promotes DKP. Technical Explanation: Piperidine is a strong, nucleophilic secondary amine. While it removes Fmoc efficiently, it also stabilizes the transition state for DKP formation.[6] Solution: Adopt the DBU/Piperazine Cocktail .[4]

• Protocol: Replace 20% Piperidine with 2% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) + 5% Piperazine in NMP .

• Mechanism: DBU is a non-nucleophilic base.[1] It removes the Fmoc group via a

  -elimination mechanism without acting as a nucleophile that could catalyze the ester cleavage. Piperazine acts as a scavenger for the fulvene byproduct but is less basic/nucleophilic than piperidine.

Q3: Should I use microwave heating to speed up the coupling of Fmoc-Met?

Diagnosis: Absolutely Not during the deprotection step of the dipeptide. Technical Explanation: DKP formation is an endothermic reaction; its rate increases exponentially with temperature. Heating a dipeptide-resin (especially Met-Pro or Met-Gly) during Fmoc removal is essentially forcing the cyclization. Solution: Perform the deprotection of Fmoc-Met at Room Temperature (RT) or even 0°C if the sequence is extremely prone (e.g., Met-Pro).

Part 3: Comparative Data & Protocols

Impact of Conditions on DKP Formation (Met-Pro Sequence)

Variable	Standard Condition (High Risk)	Optimized Condition (Low Risk)
Resin	Wang Resin	2-Chlorotrityl Chloride (2-CTC)
Deprotection Base	20% Piperidine / DMF	2% DBU / 5% Piperazine / NMP
Temperature	50°C - 75°C (Microwave)	20°C - 25°C (Room Temp)
Deprotection Time	2 x 10 min	2 x 3 min (Short bursts)
Predicted Loss	>80% (DKP Formation)	<5% (Intact Peptide)

Protocol: Optimized Deprotection for Fmoc-Met-Dipeptides

Objective: Remove Fmoc from N-terminal Met without triggering resin cleavage.

Materials:

• Resin: Pre-loaded Fmoc-AA-2-CTC Resin (Recommended).

• Solvent: NMP (N-methyl-2-pyrrolidone) – NMP promotes faster reaction kinetics than DMF, allowing shorter exposure times.

• Reagent: 2% DBU / 5% Piperazine in NMP.[1][2][4][7][8]

Step-by-Step Workflow:

• Coupling Verification: Ensure Fmoc-Met is fully coupled to the resin-bound AA1. Perform a Kaiser test (should be negative/yellow).

• Wash: Wash resin

  with NMP.[1]

• Short Deprotection 1: Add the DBU/Piperazine cocktail to cover the resin. Agitate for exactly 2 minutes .

  • Rationale: This removes the bulk of the Fmoc groups before the DKP reaction has time to initiate significantly.

• Drain & Wash: Drain quickly and wash

  with NMP.

• Short Deprotection 2: Add fresh cocktail. Agitate for 3 minutes .

• Rapid Wash: Drain immediately. Wash

  with NMP and with DCM.

  • Critical: Do not let the resin sit in the base. The free amine is now exposed and dangerous.

• Immediate Coupling: Immediately add the activated solution of the next amino acid (AA3) and coupling reagent (e.g., DIC/Oxyma).

  • Rationale: Once AA3 is coupled, the amine of Met is converted into an amide, permanently preventing DKP formation.

Part 4: Decision Logic for Fmoc-Met Sequences

Use this logic flow to determine your experimental setup before starting synthesis.

Figure 2: Strategic decision tree for minimizing DKP risks based on sequence composition.

References

• Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. Source: ACS Omega (2022).[8] Significance: Establishes the DBU/Piperazine cocktail as a superior alternative to Piperidine for DKP suppression.[4]

• Diketopiperazine Formation in Peptide Synthesis: Mechanism, Risks, and Prevention. Source: Peptide Chemistry (2024).[5] Significance: Detailed mechanistic review of why 2-CTC resin prevents nucleophilic attack.

• Strategies to Mitigate Diketopiperazine (DKP) Formation in Solid-Phase Peptide Synthesis. Source: BenchChem Technical Support (2025).[1][2][3] Significance: Provides protocols for "traceless" DKP detection and prevention.

• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis. Source: National Institutes of Health (NIH) / PMC (2022). Significance: Quantitative analysis of temperature effects on DKP kinetics.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. peptidechemistry.org [peptidechemistry.org]
• 6. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

Comparative Guide: Chiral HPLC Separation of Fmoc-DL-Methionine Enantiomers

Executive Summary

Objective: To determine the optimal chromatographic method for resolving Fmoc-DL-methionine (Fmoc-Met-OH) enantiomers, a critical quality control step in Solid Phase Peptide Synthesis (SPPS).

Verdict: While the industry standard Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) provides adequate separation, comparative data indicates that Chlorinated Cellulose Stationary Phases (e.g., Lux Cellulose-2 / Chiralpak OZ-H) offer superior resolution (

) and selectivity ( ) for Fmoc-protected amino acids.

Core Insight: The separation relies heavily on

- interactions between the fluorenyl group of the analyte and the phenylcarbamate moiety of the selector. Acidic mobile phase additives (TFA) are non-negotiable to suppress the ionization of the terminal carboxylic acid, preventing peak tailing and ensuring robust retention.

Molecular Mechanism of Separation

The separation of Fmoc-Met enantiomers on polysaccharide-based columns is driven by a "three-point" interaction model.

• - Stacking: The electron-rich fluorenyl ring of the Fmoc group interacts with the phenyl rings of the stationary phase (carbamate derivative).

• Hydrogen Bonding: The carbamate NH and C=O groups on the stationary phase form H-bonds with the amide backbone and carboxylic acid of Fmoc-Met.

• Steric Inclusion: The methionine side chain (-CH2-CH2-S-CH3) fits differentially into the chiral grooves of the amylose/cellulose helix.

Visualization: Interaction Pathway

Caption: Schematic of the differential transient complex formation driving chiral recognition. Note: Elution order may reverse depending on the specific column used.

Comparative Analysis of Stationary Phases

This analysis compares the three most relevant column chemistries for Fmoc-amino acids.

Option A: The Gold Standard (Coated Cellulose-1)

• Column Type: Chiralcel OD-H / Lux Cellulose-1[1]

• Selector: Cellulose tris(3,5-dimethylphenylcarbamate)[2][3][4]

• Performance: Historically the go-to column. It provides baseline separation for ~80% of Fmoc-amino acids.

• Limitation: Can show lower resolution for methionine specifically compared to chlorinated phases due to the flexibility of the Met side chain.

Option B: The High-Performance Alternative (Chlorinated Cellulose-2)

• Column Type: Chiralpak OZ-H / Lux Cellulose-2

• Selector: Cellulose tris(3-chloro-4-methylphenylcarbamate)

• Performance: The electron-withdrawing chlorine atom alters the electron density of the phenyl ring, often enhancing

  - interactions with the Fmoc group.

• Advantage: Frequently yields higher

  values for aromatic-protected amino acids than Option A.

Option C: The Robust Choice (Immobilized Amylose-IA)

• Column Type: Chiralpak IA

• Selector: Amylose tris(3,5-dimethylphenylcarbamate) (Immobilized)[1]

• Performance: Slightly lower theoretical plate count than coated phases.

• Advantage: Solvent Flexibility. Fmoc-Met is hydrophobic. If solubility is an issue in standard alcohols, this column allows the use of Dichloromethane (DCM) or THF in the mobile phase without destroying the column.

Comparative Data Summary (Reversed Phase Mode)

Conditions: Mobile Phase ACN/0.1% TFA (40:60 to 60:40), Flow 1.0 mL/min.

Metric	Option A (Cellulose-1/OD-H)	Option B (Cellulose-2/OZ-H)	Option C (Amylose-1/AD-H)
Selectivity ( )	1.2 – 1.4	1.5 – 1.8	1.1 – 1.3
Resolution ( )	> 2.0 (Good)	> 3.5 (Excellent)	> 1.5 (Baseline)
Elution Order	Typically L then D	Typically L then D	Variable
Solvent Versatility	Low (No DCM/THF)	Low (No DCM/THF)	Low (Coated)

Note: Data trends synthesized from phenomenex and NIH comparative studies [1, 2].

Validated Experimental Protocol

This protocol uses Reversed Phase (RP) conditions, which are preferred for Fmoc-AAs due to solubility and compatibility with standard LC-MS workflows.

Materials

• Analyte: Fmoc-DL-Methionine (Sigma-Aldrich/Merck).

• Column: Lux Cellulose-2 or Chiralcel OD-H (

  mm, 5 m).

• Solvents: HPLC-grade Acetonitrile (ACN), Water (Milli-Q), Trifluoroacetic Acid (TFA).

Step-by-Step Workflow

• Mobile Phase Preparation:

  • Solvent A: Water + 0.1% TFA (v/v).

  • Solvent B: Acetonitrile + 0.1% TFA (v/v).

  • Why TFA? The 0.1% TFA is critical to protonate the carboxylic acid (

    ). Without it, the analyte exists as an anion, leading to severe peak tailing and loss of chiral recognition.

• Sample Preparation:

  • Dissolve Fmoc-Met in 100% Ethanol or ACN.

  • Concentration: 0.5 – 1.0 mg/mL.

  • Caution: Ensure the sample solvent is compatible with the initial mobile phase to avoid precipitation in the injector.

• Instrument Parameters:

  • Flow Rate: 1.0 mL/min.[5]

  • Temperature: 25°C (Ambient).

  • Detection: UV @ 254 nm (Targeting the Fmoc chromophore).

  • Isocratic Run: 60% ACN / 40% Water (+0.1% TFA).

• System Suitability Criteria (Self-Validation):

  • Tailing Factor (

    ): Must be . If higher, increase TFA concentration to 0.15%.

  • Resolution (

    ): Must be for quantitative purity analysis.

Method Development Decision Tree

Caption: Logic flow for optimizing the chiral separation of Fmoc-amino acids.

Troubleshooting & Expert Insights

Peak Tailing

• Symptom: Asymmetric peaks with a long tail.

• Cause: Secondary interactions between the free carboxylic acid and residual silanols on the silica support.

• Fix: Ensure TFA is present in both mobile phase lines (A and B). Do not rely on the pump to mix TFA from one line, as gradients can cause baseline drift.

Sample Solubility

• Symptom: Sample precipitates or peaks are broad/split.

• Cause: Fmoc-Met is hydrophobic.

• Fix: If using coated columns (OD-H/AD-H), you are restricted to Alcohols/Alkanes/ACN. If solubility fails, switch to Chiralpak IA (Immobilized) . This allows you to dissolve the sample in DCM and inject (ensure small injection volume, e.g., 5

  L).

Elution Order Reversal

• Insight: Unlike standard amino acids, the bulky Fmoc group dominates the interaction. While L-Fmoc-Met typically elutes before D-Fmoc-Met on Cellulose-based columns, this is not a universal law.

• Validation: Always inject a pure L-standard to confirm peak identity before running racemic mixtures.

References

• Phenomenex. (2023). HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Retrieved from [Link][6]

• Hamman, C., et al. (2011). Systematic screening of chiral stationary phases for the separation of N-Fmoc-amino acids. Journal of Chromatography A. Retrieved from [Link]

• Daicel Chiral Technologies. (2024). Chiralpak IA/IB/IC Instruction Manual - Solvent Versatility. Retrieved from [Link][7]

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 2. Comparison of several polysaccharide-derived chiral stationary phases for the enantiomer separation of N-fluorenylmethoxycarbonyl alpha-amino acids by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the performance of chiral stationary phase for separation of fluoxetine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. phenomenex.com [phenomenex.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. hplc.eu [hplc.eu]

A Comparative Guide to NMR Characterization of Fmoc-DL-methionine Purity

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of peptides, the purity of the constituent amino acid building blocks is paramount. For Fmoc-DL-methionine, a crucial component in many synthetic peptides, ensuring high purity is not merely a matter of quality control but a fundamental requirement for the efficacy, safety, and reproducibility of the final therapeutic product. This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other analytical techniques for the characterization of Fmoc-DL-methionine purity, supported by experimental data and protocols.

The Criticality of Purity in Fmoc-DL-methionine

Fmoc-DL-methionine is susceptible to various impurities that can arise during its synthesis and storage. These impurities can have significant downstream consequences in solid-phase peptide synthesis (SPPS), leading to truncated or modified peptides that are difficult to purify and may possess altered biological activity or immunogenicity.[1]

Common impurities include:

• Oxidation Products: The thioether side chain of methionine is readily oxidized to form methionine sulfoxide (Met(O)) and, to a lesser extent, methionine sulfone (Met(O2)).[2] The presence of Met(O) introduces a new chiral center, leading to diastereomeric impurities in the final peptide.

• Di-peptides: The formation of Fmoc-Met-Met-OH during the protection step can lead to the unwanted insertion of an additional methionine residue.[1]

• Free Amino Acid: Incomplete Fmoc protection can result in the presence of free DL-methionine, which can cause double insertions during peptide synthesis.[1]

• Enantiomeric Impurities: The presence of the incorrect enantiomer (e.g., Fmoc-L-methionine in a D-peptide synthesis) can lead to diastereomeric peptide impurities.[3]

• Residual Solvents and Reagents: Trace amounts of solvents and reagents used in the synthesis, such as acetic acid, can act as capping agents, leading to chain termination.[1]

Quantitative NMR (qNMR) as a Primary Method for Purity Assessment

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a powerful and reliable primary method for determining the purity of pharmaceutical compounds, including protected amino acids.[4][5][6] Its key advantage lies in the direct proportionality between the NMR signal intensity and the number of nuclei responsible for that signal, allowing for accurate quantification without the need for a specific reference standard of the analyte itself.[5][7]

The Causality Behind Experimental Choices in qNMR

The design of a qNMR experiment is rooted in ensuring the accuracy and precision of the quantification. Key considerations include:

• Choice of Internal Standard: An ideal internal standard should be of high purity, chemically inert, have a simple spectrum with signals that do not overlap with the analyte, be soluble in the same deuterated solvent, and have a known concentration.[5] For Fmoc-DL-methionine, standards like maleic acid or dimethyl sulfone are often suitable.

• Solvent Selection: The deuterated solvent must completely dissolve both the analyte and the internal standard. Deuterated chloroform (CDCl3) or dimethyl sulfoxide (DMSO-d6) are common choices for Fmoc-amino acids.

• Relaxation Delay (d1): To ensure complete relaxation of all protons between pulses, a sufficiently long relaxation delay is crucial for accurate integration. A delay of at least 5 times the longest T1 relaxation time of the protons being quantified is generally recommended.

• Pulse Angle: A 90° pulse is typically used to maximize the signal in a single scan.

• Signal Selection for Quantification: For Fmoc-DL-methionine, several signals can be used for quantification, including the aromatic protons of the Fmoc group and the methyl protons of the methionine side chain. The choice depends on which signals are well-resolved from any impurity signals.

Comparative Analysis: NMR vs. Other Techniques

While qNMR offers a comprehensive view of purity, it is often used in conjunction with other techniques for a complete characterization.

Technique	Principle	Strengths	Limitations	Application for Fmoc-DL-methionine
Quantitative ¹H-NMR	Measures the signal intensity of protons, which is directly proportional to the number of nuclei.	- Primary analytical method- Highly accurate and precise- Provides structural information for impurity identification- Non-destructive- Can quantify a wide range of impurities simultaneously	- Lower sensitivity compared to HPLC- Signal overlap can be an issue in complex mixtures- Requires specialized equipment and expertise	- Absolute purity determination- Identification and quantification of oxidation products and other organic impurities
HPLC (RP-HPLC)	Separates components based on their differential partitioning between a stationary and a mobile phase.	- High sensitivity and resolution- Widely available and established technique- Excellent for separating closely related impurities	- Requires a reference standard for each impurity for quantification- May not detect impurities that do not have a chromophore- Can be destructive	- Routine purity checks- Separation of diastereomers (with a chiral column)- Detection of trace impurities
Titration	Measures the amount of a substance by reacting it with a solution of known concentration.	- High precision for the determination of the main component- Low cost	- Not suitable for identifying or quantifying individual impurities- Can be influenced by the presence of acidic or basic impurities	- Assay of the main component (carboxyl group)
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	- High sensitivity- Provides molecular weight information for impurity identification	- Not inherently quantitative without coupling to a separation technique (e.g., LC-MS)- Ionization efficiency can vary between compounds	- Confirmation of impurity identity after separation by HPLC or other techniques

Experimental Protocols

¹H-NMR Spectrum of Fmoc-DL-methionine

A typical ¹H-NMR spectrum of Fmoc-DL-methionine shows characteristic signals for the Fmoc protecting group and the methionine side chain.

• Fmoc group protons: A series of multiplets in the aromatic region (approximately 7.2-7.8 ppm).

• Methionine α-CH: A multiplet around 4.3-4.5 ppm.

• Fmoc CH and CH₂: Multiplets around 4.1-4.4 ppm.

• Methionine β-CH₂ and γ-CH₂: Multiplets between 1.9 and 2.6 ppm.

• Methionine S-CH₃: A singlet around 2.1 ppm.

The presence of impurities will manifest as additional signals in the spectrum. For instance, the oxidation of the thioether to a sulfoxide results in a downfield shift of the S-CH₃ signal to approximately 2.7-2.8 ppm.[8][9]

Workflow for qNMR Purity Assessment of Fmoc-DL-methionine

Caption: Workflow for qNMR analysis of Fmoc-DL-methionine purity.

Step-by-Step qNMR Protocol

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of Fmoc-DL-methionine into a clean, dry vial.

  • Accurately weigh an appropriate amount of a certified internal standard (e.g., 5-10 mg of maleic acid) into the same vial. The molar ratio of analyte to standard should ideally be close to 1:1.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of a suitable deuterated solvent (e.g., DMSO-d6) and transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H-NMR spectrum on a well-calibrated spectrometer (e.g., 400 MHz or higher).

  • Key acquisition parameters:

    • Pulse program: A standard 90° pulse sequence.

    • Relaxation delay (d1): ≥ 30 seconds (to ensure full relaxation of all protons).

    • Number of scans: Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

    • Acquisition time: Typically 2-4 seconds.

• Data Processing:

  • Apply a small line broadening (e.g., 0.3 Hz) to improve the signal-to-noise ratio without significantly affecting the resolution.

  • Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply a baseline correction to ensure a flat baseline across the entire spectrum.

  • Integrate well-resolved signals of both the Fmoc-DL-methionine and the internal standard. For Fmoc-DL-methionine, the aromatic protons of the Fmoc group or the S-CH₃ singlet are good candidates. For maleic acid, the two olefinic protons give a singlet around 6.3 ppm.

• Purity Calculation: The purity of Fmoc-DL-methionine can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / m_analyte) * (m_std / MW_std) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Logical Framework for Method Selection

The choice of analytical technique should be guided by the specific requirements of the analysis.

Caption: Decision tree for selecting an analytical method.

Conclusion: An Integrated Approach for Comprehensive Characterization

For the comprehensive characterization of Fmoc-DL-methionine purity, a multi-faceted approach is recommended. Quantitative ¹H-NMR serves as a powerful primary method for accurate and precise purity determination and for the identification and quantification of a broad range of impurities.[4][5] HPLC, particularly with a chiral stationary phase, is an invaluable complementary technique for high-sensitivity impurity profiling and the separation of enantiomers.[1][3] Titration remains a simple and precise method for the assay of the main component. By integrating the data from these orthogonal techniques, researchers, scientists, and drug development professionals can build a robust and reliable purity profile for Fmoc-DL-methionine, ensuring the quality and integrity of their synthetic peptides.

References

• Dai, X., et al. (2014). Precise measurement for the purity of amino acid and peptide using quantitative nuclear magnetic resonance. Talanta, 125, 94-101. Available at: [Link]

• Führer, J., et al. (2023). Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification. Metabolites, 13(2), 183. Available at: [Link]

• Yamazaki, T., & Takatsu, A. (2014). Quantitative NMR spectroscopy for accurate purity determination of amino acids, and uncertainty evaluation for different signals. Accreditation and Quality Assurance, 19(4), 275-282. Available at: [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. (2025). Patsnap. Available at: [Link]

• Führer, J., et al. (2023). (PDF) Quantitative H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification. ResearchGate. Available at: [Link]

• Ilisz, I., et al. (2016). A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions. Molecules, 21(9), 1163. Available at: [Link]

• NMR spectroscopy: Quality control of pharmaceutical products. (2014). European Pharmaceutical Review. Available at: [Link]

• A Facile Method for the Separation of Methionine Sulfoxide Diastereomers, Structural Assignment, and DFT Analysis. (2021). ResearchGate. Available at: [Link]

• Komaravolu, Y., et al. (2021). Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. RSC Advances, 11(48), 30255-30266. Available at: [Link]

• Giraud, M., et al. (2024). Identification by HSQC and quantification by qHNMR innovate pharmaceutical amino acid analysis. Journal of Pharmaceutical and Biomedical Analysis, 243, 116035. Available at: [Link]

• Nagato, H., et al. (2024). Stereochemical and Structural Characterization of Methionine Oxidation in the IgG1 Fc Region by Integrated NMR and LC-MS Analysis. Analytical Chemistry. Available at: [Link]

• Methionine sulfoxide, DL-. PubChem. Available at: [Link]

• Unlocking Quality: The Ultimate Guide to GMP NMR Testing and Analytical Method Development, Validation Services for Reliable Release Testing. (2025). Emery Pharma. Available at: [Link]

• The NMR-Purity and the new dimensions and standards of purity. (2025). ChemAdder. Available at: [Link]

• Zadra, C., et al. (2019). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. ChemistryOpen, 8(7), 896-900. Available at: [Link]

• bmse000397 DL-Methionine Sulfoxide at BMRB. BMRB. Available at: [Link]

• Klein, B. A. (2019). Solid-State 17O NMR Spectroscopy of Fmoc-Protected Amino Acids. LSU Doctoral Dissertations. 4929. Available at: [Link]

• Cohen, J. S., et al. (1981). 13C NMR analysis of methionine sulfoxide in protein. Biochemical and Biophysical Research Communications, 100(2), 637-643. Available at: [Link]

• Figure S8. 1 H NMR spectrum of oligo(L-methionine sulfoxide) with... ResearchGate. Available at: [Link]

• Methionine sulfoxide (ECMDB02005) (M2MDB000428). ECMDB. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Precise measurement for the purity of amino acid and peptide using quantitative nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. Stereochemical and Structural Characterization of Methionine Oxidation in the IgG1 Fc Region by Integrated NMR and LC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methionine sulfoxide, DL- | C5H11NO3S | CID 847 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Bioactivity Guide: L-Met vs. D-Met Containing Peptides

Executive Summary

In peptide therapeutics, the choice between L-Methionine (L-Met) and its stereoisomer D-Methionine (D-Met) is a critical design decision that governs the trade-off between metabolic stability and biological affinity .

While L-Met is the native substrate for protein synthesis and enzymatic repair mechanisms, it is highly susceptible to rapid proteolytic degradation in vivo. D-Met substitution is a proven strategy to extend half-life, but it introduces complex variables regarding receptor stereoselectivity and oxidative repair.

The Verdict:

• L-Met Peptides: Essential for distinct lock-and-key receptor interactions where the binding pocket is strictly chiral. Highly susceptible to proteolysis but repairable by endogenous Methionine Sulfoxide Reductases (MsrA/B) if oxidized.

• D-Met Peptides: Superior proteolytic stability. Ideal for membrane-disrupting Antimicrobial Peptides (AMPs) or unstructured ligands. Major Caveat: D-Met residues are generally refractory to enzymatic repair by the Msr system, meaning oxidized D-Met variants may accumulate as permanent degradation products.

Mechanistic Foundations

Stereochemistry and Proteolytic Resistance

Endogenous proteases (e.g., trypsin, chymotrypsin, serum peptidases) are stereospecific, evolving to cleave peptide bonds between L-amino acids.

• Mechanism: The active sites of these enzymes require the L-configuration to align the scissile bond for nucleophilic attack.

• Impact: Substituting L-Met with D-Met disrupts this alignment, rendering the peptide bond effectively "invisible" to most proteases. This is the primary driver for using D-Met in therapeutic analogs (e.g., Enkephalins).

The Oxidation-Repair Paradox

Methionine is unique among amino acids (along with Cysteine) in its susceptibility to reversible oxidation.

• L-Met: Oxidizes to L-Methionine Sulfoxide (MetO). This is reversible. The enzymes MsrA (reduces S-epimer) and MsrB (reduces R-epimer) restore L-Met, preserving bioactivity.

• D-Met: Oxidizes to D-Methionine Sulfoxide.

• The Trap: The MsrA/B system is highly stereospecific for L-enantiomers. D-MetO is poorly recognized or not repaired by mammalian Msr enzymes. Consequently, while D-Met peptides resist cleavage, they may accumulate oxidative damage over time, leading to a progressive loss of potency or increased immunogenicity.

Receptor Affinity (Chirality Rules)

• GPCRs/Enzymes: If the Met residue sits deep within a chiral binding pocket (e.g., the hydrophobic core of a GPCR ligand), D-Met substitution often destroys affinity (

  increases by orders of magnitude).

• Membrane Targets (AMPs): If the target is the bacterial lipid bilayer (non-chiral), D-Met peptides (or all-D enantiomers) often retain full potency while gaining stability.

Comparative Analysis: L-Met vs. D-Met

Table 1: Bioactivity & Physicochemical Comparison[1][2]

Feature	L-Met Peptides (Native)	D-Met Substituted Peptides
Proteolytic Stability	Low (Minutes in serum)	High (Hours to Days)
Receptor Affinity	High (Native conformation)	Variable (Context dependent)
Oxidative Repair	Yes (via MsrA/B system)	No/Poor (Accumulates MetO)
Immunogenicity	Low (Self-recognition)	Moderate/High (Potential T-cell epitope)
Synthesis Purity	High (Standard Fmoc/Boc)	High (Standard), but avoid DL-mix*
Key Application	Native hormone replacement	AMPs, Opioid analogs, Peptidomimetics

*Note: "DL-Met" implies a racemic mixture.[1] In peptide synthesis, using DL-Met creates diastereomers (impurities) that are difficult to separate. Therapeutic peptides almost exclusively use pure D-Met or L-Met, not DL-mixtures.

Visualizing the Metabolic Fate

The following diagram illustrates the divergent pathways of L-Met vs. D-Met peptides regarding degradation and repair.

Figure 1: Metabolic fate of L-Met vs. D-Met peptides. Note the "dead end" for oxidized D-Met peptides due to lack of enzymatic repair.

Case Study: The Enkephalin Paradigm

The most authoritative example of D-Met utility is the modification of Met-Enkephalin (Tyr-Gly-Gly-Phe-Met).

• Native L-Met Enkephalin: Rapidly degraded in blood (

  min) by aminopeptidases cleaving the Tyr-Gly bond.

• [D-Ala2, D-Met5]-Enkephalin:

  • Modification: Substitution of Gly2 with D-Ala and Met5 with D-Met.

  • Result: The D-Ala2 substitution prevents N-terminal cleavage. The D-Met5 substitution prevents C-terminal cleavage.

  • Bioactivity: The analog retains high affinity for opioid receptors because the side chains mimic the spatial orientation of the native "folded" state, even though the backbone chirality is altered. This results in a potent, long-lasting analgesic effect.[2]

Experimental Protocols

To validate the performance of your L-Met vs. D-Met peptides, use the following self-validating protocols.

Protocol 1: Proteolytic Stability Assay (Serum Challenge)

Objective: Quantify the half-life extension provided by D-Met substitution.

• Preparation: Dissolve peptide (1 mM) in PBS (pH 7.4).

• Incubation: Mix peptide solution 1:9 with pooled human serum (Sigma-Aldrich) pre-warmed to 37°C. Final peptide conc: 100 µM.

• Sampling: Aliquot 100 µL at T=0, 15, 30, 60, 120, 240 min.

• Quenching: Immediately add 200 µL ice-cold Acetonitrile (containing 0.1% TFA) to precipitate serum proteins. Vortex and centrifuge (10,000 x g, 5 min).

• Analysis: Inject supernatant onto RP-HPLC (C18 column). Monitor peak area of the parent peptide.

• Calculation: Plot ln(Remaining %) vs. Time. The slope

  gives .

  • Expectation: L-Met peptide

    10-30 min. D-Met peptide 4-24 hours.

Protocol 2: Oxidative Repair Susceptibility

Objective: Determine if the peptide can be rescued from oxidation (Critical for D-Met assessment).

• Oxidation: Incubate peptide (100 µM) with

  (10 mM) for 2 hours. Confirm conversion to MetO species via Mass Spectrometry (+16 Da shift).

• Repair Reaction:

  • Mix Oxidized Peptide (50 µM) with Recombinant MsrA/MsrB (1 µM) and DTT (10 mM) in Tris-HCl buffer.

  • Control: Oxidized peptide + DTT (no enzyme).

• Incubation: 37°C for 60 minutes.

• Readout: Analyze via LC-MS. Calculate % Recovery of the native mass.

  • Success Criteria: L-Met peptides should show >90% recovery. D-Met peptides will likely show <10% recovery, confirming the lack of repair.

Strategic Decision Matrix

Use this logic flow to select the correct isomer for your application.

Figure 2: Decision matrix for incorporating L-Met vs. D-Met residues.

References

• Tugyi, R., et al. (2005). Partial D-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide. Proceedings of the National Academy of Sciences, 102(2), 413-418. Link

• Lim, J. C., et al. (2011). Methionine sulfoxide reductase A is a stereospecific methionine oxidase.[3][4] Proceedings of the National Academy of Sciences, 108(26), 10472-10477. Link

• Hong, S. Y., et al. (1999). Effect of D-amino acid substitution on the stability, the secondary structure, and the activity of membrane-active peptide.[5] Biochemical Pharmacology, 58(11), 1775-1780. Link

• Bajusz, S., et al. (1977). Enkephalin analogues with enhanced opioid activity. Acta Biochimica et Biophysica Academiae Scientiarum Hungaricae, 12(1), 11-21.

• Levine, R. L., et al. (2000). Methionine residues as endogenous antioxidants in proteins. Proceedings of the National Academy of Sciences, 93(26), 15036-15040. Link

Sources

• 1. img.wattagnet.com [img.wattagnet.com]
• 2. ias.ac.in [ias.ac.in]
• 3. Methionine sulfoxide reductase A is a stereospecific methionine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methionine sulfoxide reductase A is a stereospecific methionine oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Validating Racemic Mixture Composition of Fmoc-DL-Met

Executive Summary: The Racemic Scaffold Challenge

In peptide synthesis and drug discovery, Fmoc-DL-Methionine (Fmoc-DL-Met) serves a critical role as a racemic scaffold for generating diastereomeric peptide libraries and as a reference standard for impurity profiling. Unlike enantiopure synthesis where the goal is

optical purity, the validation of a racemic mixture requires confirming a precise 50:50 ratio of enantiomers.

A common misconception is that a specific rotation (

) of zero confirms a racemic mixture. In reality, a reading of zero can also indicate instrument insensitivity or total sample degradation. True validation requires the physical separation and quantification of both enantiomers.

This guide compares three validation methodologies, establishing Direct Chiral HPLC as the "Gold Standard" for accuracy and scientific integrity.

Comparative Analysis of Validation Methods

The following table contrasts the three primary methods for validating Fmoc-DL-Met.

Feature	Method A: Direct Chiral HPLC	Method B: Polarimetry	Method C: Marfey's Analysis
Principle	Direct separation of enantiomers on a chiral stationary phase (CSP).[1]	Measurement of optical rotation of plane-polarized light.	Derivatization with chiral reagent (FDAA) after Fmoc removal.
Accuracy	High (Quantifies exact D:L ratio).	Low (Cannot distinguish 50:50 from degraded sample).	Medium-High (Dependent on derivatization yield).
Risk	Minimal (Sample analyzed "as is").	High (False negatives).	High (Deprotection step may induce racemization).[2]
Throughput	Medium (15–30 min/run).	High (2 min/read).	Low (Requires chemical synthesis step).
Cost	High (Expensive Columns).	Low.	Medium (Reagents + HPLC time).
Verdict	Gold Standard	Preliminary Screen Only	Forensic Backup

Deep Dive: The Gold Standard (Direct Chiral HPLC)

Scientific Rationale

Direct Chiral HPLC is superior because it analyzes the Fmoc-protected species directly . Methods requiring deprotection (like Marfey's) introduce a process variable: the deprotection conditions (piperidine/base) can themselves induce partial racemization via proton abstraction at the

-carbon, obscuring the true composition of the starting material.

Column Selection Strategy

For Fmoc-protected amino acids, Polysaccharide-based chiral stationary phases (CSPs) are the most effective.[1]

• Chiralpak® ID / IE (Immobilized): These are preferred over coated phases (AD/OD) because they tolerate a wider range of solvents (e.g., DCM, THF) which solubilize Fmoc-Met effectively.

• Mechanism: The Fmoc group provides "handles" (

  - interactions) that interact strongly with the carbamate residues on the amylose/cellulose backbone of the column, enhancing separation factors ( ).

Experimental Protocol: Self-Validating System

Objective: Confirm 1:1 ratio of Fmoc-L-Met and Fmoc-D-Met.

Materials:

• Analyte: Fmoc-DL-Met sample.[3]

• Reference Standard: Fmoc-L-Met (High purity,

  ).[3]

• Column: Chiralpak ID (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol (IPA) : TFA (80 : 20 : 0.1). TFA is critical to suppress ionization of the free carboxylic acid.

Step-by-Step Workflow:

• System Equilibration: Flush column with mobile phase at 1.0 mL/min for 30 mins. Monitor baseline stability at 254 nm (Fmoc absorption).

• The "Separation Check" (Critical Validation Step):

  • Why: If you inject the DL-mixture and see one peak, you don't know if it's pure or if the enantiomers are co-eluting.

  • Action: Inject the Fmoc-DL-Met sample. You MUST observe two distinct peaks.

  • Action: Spike the DL-sample with pure Fmoc-L-Met and re-inject.

  • Result: One of the two peaks must increase in area. This identifies the L-enantiomer and proves the method is truly separating the species.

• Quantification:

  • Integrate Area of Peak 1 (

    ) and Peak 2 ( ).

  • Calculate Enantiomeric Ratio (ER):

    .

  • Target:

    .

Alternative Method: Marfey's Reagent (Indirect)

Use this only if Chiral HPLC columns are unavailable.

Mechanism: Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) reacts with the free amine of an amino acid to form diastereomers. Since Fmoc-Met has a protected amine, you must first remove the Fmoc group.

Protocol:

• Deprotection: Treat Fmoc-DL-Met with 20% piperidine in DMF for 10 min. Evaporate to dryness.

• Derivatization: Dissolve residue in 1M NaHCO3. Add 1% FDAA in acetone. Heat at 40°C for 1 hour.

• Quench: Add 1M HCl to stop reaction.

• Analysis: Run on a standard C18 Achiral Column . The L-L diastereomer and D-L diastereomer will have different hydrophobicities and separate.

Caveat: If the deprotection step causes 1% racemization, your final data will be skewed. This method validates the amino acid core, not the Fmoc-starting material.

Visualization of Validation Logic

The following diagrams illustrate the decision process and the self-validating experimental design.

Diagram 1: Method Selection Decision Tree

Caption: Decision tree prioritizing Direct Chiral HPLC for maintaining structural integrity of the Fmoc-derivative.

Diagram 2: The Self-Validating HPLC Workflow

Caption: Workflow ensuring the HPLC method is actively separating enantiomers before quantification.

References

• National Institutes of Health (NIH). (2017). Comparing the selectivity and chiral separation of D- and L- Fmoc amino acids. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chempep.com [chempep.com]
• 3. chemimpex.com [chemimpex.com]

Mechanistic Causality: Chiral Recognition of Fmoc-Methionine

As a Senior Application Scientist, the chiral resolution of Fmoc-protected amino acids is a critical quality control checkpoint in peptide synthesis. The presence of trace D-enantiomers in Fmoc-L-Methionine (Fmoc-L-Met) starting materials directly cascades into diastereomeric impurities in the final peptide sequence, drastically reducing synthesis yield and compromising therapeutic efficacy.

Standard achiral reversed-phase (RP) C18 columns cannot separate enantiomers because Fmoc-L-Met and Fmoc-D-Met possess identical physicochemical properties in an isotropic environment. Separation requires a Chiral Stationary Phase (CSP) to create a transient diastereomeric complex.

This guide provides an objective, data-driven comparison of HPLC retention times and separation methodologies for Fmoc-L-Met and Fmoc-D-Met, focusing on the causality of chiral recognition, column selection, and self-validating experimental workflows.

The successful separation of Fmoc-L-Met and Fmoc-D-Met relies heavily on the 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group. While the methionine thioether side chain provides some steric bulk, it is the Fmoc group that acts as the primary "chiral handle."

When using polysaccharide-based CSPs (such as cellulose tris(3,5-dimethylphenylcarbamate)), the separation is driven by a three-point interaction model:

• Interactions: The electron-rich fluorenyl ring of the Fmoc group interacts with the phenyl rings of the CSP carbamate derivatization.

• Hydrogen Bonding: The carbamate NH and C=O groups on both the analyte and the CSP form highly directional hydrogen bonds.

• Steric Inclusion: The methionine thioether side chain is sterically driven into the chiral cavities of the polymer network.

Because the spatial arrangement of the

-carbon differs between the L- and D-enantiomers, the resulting transient complexes have different thermodynamic stabilities, leading to distinct retention times.

Fig 1: Thermodynamic causality of chiral recognition between Fmoc-Met enantiomers and a CSP.

Quantitative Data: Retention Time & Selectivity Comparison

The choice of column dictates not only the resolution (

) but also the elution order . In trace analysis (e.g., detecting 0.1% Fmoc-D-Met in a batch of Fmoc-L-Met), it is chromatographically advantageous for the trace impurity to elute before the main peak to prevent it from being obscured by peak tailing [1, 2].

• Polysaccharide CSPs (e.g., Lux Cellulose-1): Typically elute the L-enantiomer first. Excellent for general purity checks and preparative separations.

• Zwitterionic/Anion-Exchange CSPs (e.g., ZWIX(+), QN-AX): Can reverse the elution order (D elutes before L), making them superior for trace D-enantiomer quantification in L-enantiomer bulk[2].

Table 1: Chromatographic Parameters for Fmoc-Met-OH Enantioseparation

Column / Stationary Phase	Mobile Phase	Flow Rate	Elution Order	Rt 1 (min)	Rt 2 (min)	Selectivity ( )	Resolution ( )
Lux Cellulose-1 (Polysaccharide)	ACN / 0.1% TFA (60:40)	1.0 mL/min	L < D	11.42	13.06	1.18	2.96
Chiralpak ZWIX(+) (Zwitterionic)	H₂O/MeOH (1:99) + 30mM TEA/60mM FA	1.0 mL/min	D < L	k₁ = 0.33	k₂ = 0.46	1.41	1.31
QN-AX (Anion-Exchanger)	MeOH/MeCN (75:25) + 30mM TEA/60mM FA	1.0 mL/min	D < L	k₁ = 1.67	k₂ = 2.78	1.67	9.83

(Note: ZWIX and QN-AX retention is expressed via retention factor

to normalize for column dead volume variations across different instrument setups).

Self-Validating Experimental Protocol

To ensure data integrity, any chiral HPLC method must be a self-validating system. You cannot simply inject a sample and assume peak identities. The following protocol incorporates System Suitability Testing (SST) and enantiomeric spiking to guarantee accurate identification.

Step 1: Mobile Phase Preparation & Causality

• Reagents: 60% Acetonitrile (HPLC Grade) / 40% Milli-Q Water containing 0.1% Trifluoroacetic Acid (TFA).

• Causality: Fmoc-Met-OH has a free C-terminal carboxylic acid (

  ). Without an acidic modifier, the molecule will partially ionize, leading to severe peak tailing and loss of chiral resolution. 0.1% TFA lowers the mobile phase pH to , ensuring the carboxylic acid remains fully protonated and neutral, sharpening the chromatographic peaks [1].

Step 2: System Suitability Test (SST)

• Sample: Dissolve a racemic standard of Fmoc-Met-OH (50:50 L/D mix) in the mobile phase to a concentration of 1.0 mg/mL.

• Conditions:

  • Column: Lux Cellulose-1 (250 x 4.6 mm, 5 µm)

  • Flow Rate: 1.0 mL/min (Isocratic)

  • Temperature: 25°C

  • Injection Volume: 5 µL

  • Detection: UV at 220 nm (optimal for the Fmoc chromophore).

• Validation Check: Inject the racemate. You must observe two baseline-resolved peaks (

  ). If , column degradation has occurred, or the mobile phase preparation is inaccurate.

Step 3: Enantiomeric Spiking for Peak ID

• Sample: Prepare a 90:10 ratio mixture of Fmoc-L-Met to Fmoc-D-Met at 1.0 mg/mL.

• Execution: Inject the spiked sample. The peak with the substantially larger area (eluting at ~11.4 min on Cellulose-1) is definitively confirmed as the L-enantiomer, while the smaller peak (~13.1 min) is the D-enantiomer.

Fig 2: Self-validating HPLC workflow ensuring robust peak identification and system suitability.

Summary & Recommendations

For routine quality control and purity confirmation of Fmoc-L-Met, polysaccharide-based columns (like Cellulose-1 or Cellulose-2) operating in reversed-phase mode with TFA/Acetonitrile offer the fastest equilibration times, highest robustness, and excellent baseline resolution (

) [1].

However, if your laboratory is tasked with ultra-trace quantification of Fmoc-D-Met impurities in highly pure Fmoc-L-Met active pharmaceutical ingredients (APIs), transitioning to a Zwitterionic CSP (like QN-AX) is highly recommended. The reversal of the elution order ensures the trace D-enantiomer elutes first, preventing it from being masked by the peak tailing of the highly concentrated L-enantiomer main band [2].

References

• HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases (TN-1148). Phenomenex. Retrieved from: [Link]

• A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases. National Institutes of Health (PMC). Retrieved from:[Link]

Mastering Methionine Oxidation Analysis in SPPS: A Comparative Technical Guide

Analysis of Methionine Oxidation Byproducts in SPPS Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Introduction: The "Silent Impurity" in Peptide Synthesis

In Solid-Phase Peptide Synthesis (SPPS), Methionine (Met) is a notorious "bad actor." Its thioether side chain is highly susceptible to oxidation, forming Methionine Sulfoxide [Met(O)] and, less frequently, Methionine Sulfone [Met(O)₂].[1] Unlike other impurities that result from incomplete coupling, Met oxidation often occurs during the final cleavage step or post-purification storage, silently altering the peptide's hydrophobicity, bioactivity, and stability.

For drug development professionals, distinguishing between synthetic oxidation (occurring in the flask) and analytical artifacts (occurring in the instrument) is a critical quality attribute (CQA). This guide compares the primary analytical methodologies, providing a self-validating workflow to ensure data integrity.

Part 1: The Mechanism of Deviation

To analyze the byproduct, one must understand its origin. Oxidation during SPPS typically occurs during TFA cleavage, where scavenger depletion allows reactive oxygen species or electrophilic alkyl cations to attack the sulfur atom.

Diagram 1: The Oxidation Pathway & Scavenger Defense

Figure 1 illustrates the conversion of Met to Met(O) and the role of scavengers (e.g., Thioanisole) in intercepting reactive species.

Caption: Mechanism of Met oxidation during SPPS cleavage. Scavengers compete with Met for reactive species; failure leads to Met(O) formation.

Part 2: Comparative Analysis of Detection Methods

The choice of method depends on the synthesis stage (crude vs. purified) and the required resolution.

Method A: RP-HPLC (The Hydrophobicity Shift)

Principle: Met(O) is significantly more polar (hydrophilic) than native Met due to the dipole of the sulfoxide bond.

• The Signal: On a standard C18 column, Met(O)-peptides elute earlier (lower retention time,

  ) than the native peptide.

• Diastereomer Splitting: Since the sulfur atom in Met(O) becomes a chiral center, two diastereomers (R- and S-sulfoxide) are formed. High-efficiency columns often resolve these as a "split peak" or doublet preceding the main peak.

Pros:

• Quantitative (UV area % is reliable for purity).

• No ionization bias (unlike MS). Cons:

• Non-specific: An early eluting peak could be a deletion sequence or other hydrophilic impurity.

• Requires reference standards for confirmation.

Method B: LC-MS (The Mass & Source Check)

Principle: Detection of the specific mass shift (+16 Da for Sulfoxide, +32 Da for Sulfone).

• The Challenge (In-Source Oxidation): The electrospray ionization (ESI) source can generate high voltage-induced oxidation during analysis. This creates a false positive.

• The Solution (Chromatographic Separation):

  • True Sample Oxidation: Elutes earlier than the native peptide (separated by column).

  • In-Source Artifact: Co-elutes exactly with the native peptide (formed after the column).

Pros:

• High specificity (+16 Da shift).

• Differentiates "Real" vs. "Artifact" oxidation via retention time.[2] Cons:

• Ionization suppression can skew quantitation.

• Requires careful interpretation of extracted ion chromatograms (EICs).

Method C: High-Res MS/MS (Site Localization)

Principle: Fragmentation (CID/HCD) identifies which Met residue is oxidized in multi-Met peptides.

• Diagnostic Ion: Met(O) side chains typically undergo a characteristic neutral loss of methanesulfenic acid (-64 Da) during fragmentation.

Part 3: Comparative Data Summary

Feature	RP-HPLC (UV)	LC-MS (Standard)	High-Res MS/MS
Primary Detection	Retention Time Shift ( )	Mass Shift (+16 Da)	Fragment Loss (-64 Da)
Specificity	Low (needs confirmation)	High	Very High
Sensitivity	Moderate (µg level)	High (ng/pg level)	High (ng/pg level)
Diastereomer Resolution	Yes (often splits peak)	No (usually co-elutes)	No
Artifact Risk	Low	High (In-source oxidation)	High (In-source oxidation)
Cost/Throughput	Low / High	Medium / Medium	High / Low

Part 4: Validated Experimental Protocol (The "Triangulation" Workflow)

To rigorously quantify Met oxidation, do not rely on a single injection. Use this self-validating "Triangulation" protocol.

Step 1: Generate a "Forced Oxidation" Standard

Before analyzing your sample, create a positive control to define the exact retention time of the oxidized species.

• Take an aliquot of the target peptide (or crude).

• Add dilute

  (0.1% final concentration) in 0.1% aqueous TFA.

• Incubate for 15 minutes at RT.

• Quench with Methionine or Ascorbic Acid.

• Result: This sample contains ~100% Met(O). Inject this to mark the "Oxidized

  ".

Step 2: The Analytical Run

Run your actual SPPS sample using a shallow gradient (e.g., 0.5% B/min) on a C18 column.

Step 3: Data Interpretation (The Decision Tree)

Use the retention time from Step 1 to validate peaks in Step 2.

Diagram 2: The Analytical Decision Tree

Figure 2: Workflow to distinguish true oxidation from artifacts.

Caption: Decision tree for distinguishing pre-existing Met(O) from LC-MS electrospray artifacts.

Part 5: Expert Insights & Mitigation

• The "Doublet" Clue: If you see a small "doublet" peak eluting 1-2 minutes before your main peptide on HPLC, it is almost certainly the R/S diastereomers of Met(O). Do not mistake this for a deletion sequence.

• Scavenger Cocktails: If analysis shows high Met(O), switch your cleavage cocktail to Reagent H (TFA/Phenol/Thioanisole/EDT/DMS/NH₄I). The Ammonium Iodide (NH₄I) and DMS actively reduce Met(O) back to Met during the cleavage process [1].

• Enzymatic Verification: For ambiguous cases, treat the sample with Methionine Sulfoxide Reductase (MsrA/B) . If the early peak disappears and adds to the main peak, the identity is confirmed [2].

References

• Hackett, F. et al. (2023). Optimizing Cleavage Cocktails for Methionine-Rich Peptides in Fmoc-SPPS. Journal of Peptide Science. Link

• Weissbach, H. et al. (2002). Peptide Methionine Sulfoxide Reductase: Structure, Mechanism, and Role in Repair of Oxidized Proteins. Archives of Biochemistry and Biophysics. Link

• Mautz, B. et al. (2020).[3] Monitoring of On-column Methionine Oxidation as Part of a System Suitability Test During UHPLC–MS/MS Peptide Mapping. LCGC International. Link

• Rentier, C. et al. (2015). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Chimica Oggi - Chemistry Today. Link

• Thermo Fisher Scientific. The Use of Methionine Sulfoxide Reductases to Reverse Oxidized Methionine for Mass Spectrometry Applications. Application Note. Link

Sources

• 1. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative Analysis of in Vivo Methionine Oxidation of the Human Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

Quality Control Standards for Fmoc-DL-Methionine Reagents: A Comparative Technical Guide

Executive Summary

Fmoc-DL-methionine (Fluorenylmethyloxycarbonyl-DL-methionine) is a specialized reagent used primarily in the synthesis of diastereomeric peptide libraries, racemic protein crystallography, and as an internal standard in metabolomics. Unlike its enantiopure counterpart (Fmoc-L-Met), which dominates therapeutic peptide manufacturing, the utility of Fmoc-DL-Met hinges on its precise racemic balance (50:50) and the rigorous exclusion of oxidation byproducts (methionine sulfoxide).

This guide establishes a self-validating Quality Control (QC) framework for Fmoc-DL-methionine. It compares the reagent against manual racemic mixtures and enantiopure alternatives, providing experimental protocols to verify chemical purity, chiral ratios, and suppression of synthesis-terminating impurities.

Technical Introduction: The Racemic Reagent in Peptide Science

While 95% of solid-phase peptide synthesis (SPPS) utilizes Fmoc-L-amino acids to mimic natural biology, Fmoc-DL-methionine serves distinct, high-value niches:

• Combinatorial Chemistry: Introducing a DL-residue at a specific position generates a

  mixture of diastereomers, allowing simultaneous screening of stereochemical structure-activity relationships (SAR).

• Racemic Crystallography: Centrosymmetric crystals (formed from racemic protein mixtures) often crystallize more readily and diffract to higher resolution than chiral crystals [1].

• Metabolic Stability: Peptides containing D-Met (introduced via DL mixtures) often exhibit extended half-lives due to resistance against proteolytic degradation.

The Comparison Landscape

The following table contrasts Fmoc-DL-Met with its primary alternatives.

Feature	Fmoc-DL-Methionine (Pre-mixed)	Manual Mix (Fmoc-L + Fmoc-D)	Fmoc-L-Methionine
Primary Use	Library generation, Crystallography	Custom ratio optimization	Therapeutic SPPS
Chiral Spec	50:50 (± 2%)	User-defined (Error prone)	> 99.8% L-isomer
Batch Consistency	High (Homogeneous crystal)	Low (Weighing errors)	High
Cost Efficiency	High (Single SKU)	Low (Requires 2 stocks)	Moderate
Oxidation Risk	Moderate	High (Double exposure)	Moderate

Critical Quality Attributes (CQAs)

To ensure reproducibility in SPPS, Fmoc-DL-Met must meet specific CQAs. These are stricter than standard organic reagents due to the amplification of impurities during the iterative peptide coupling cycles.

Chemical Purity Specifications

• Assay (HPLC):

  .[1][2] Impurities reduce the effective concentration, leading to deletion sequences.

• Free Amine (H-DL-Met-OH):

  . Free amino acids cause double-insertions (e.g., -Met-Met- sequence) which are difficult to purify.

• Dipeptides (Fmoc-Met-Met-OH):

  . A byproduct of reagent synthesis that inserts a pre-formed dimer.

• Methionine Sulfoxide (Met(O)):

  . Methionine is highly susceptible to oxidation. Met(O) is more polar and alters peptide folding.

Chiral Purity (Enantiomeric Ratio)

Unlike L-Met, where the goal is

, the goal for DL-Met is a precise 1:1 ratio .

• Target: 48.0% – 52.0% for each enantiomer.

• Verification: Chiral HPLC is mandatory. Optical rotation is insufficient as it should theoretically be zero, but small deviations are hard to quantify reliably compared to chromatographic separation.

Visualizing the Quality Control Workflow

The following diagram outlines a self-validating decision tree for accepting or rejecting a batch of Fmoc-DL-Met.

Figure 1: Step-by-step QC decision matrix ensuring both chemical integrity and stereochemical balance.

Experimental Validation Protocols

These protocols are designed to be self-validating : they include internal system suitability checks to ensure the data is reliable.

Protocol A: Chemical Purity & Impurity Profiling (RP-HPLC)

Objective: Quantify Fmoc-DL-Met purity and detect oxidized derivatives (Met(O)).

• Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 20% B to 80% B over 20 minutes.

• Detection: UV at 265 nm (Fmoc specific) and 220 nm (Amide bond/impurities).

Procedure:

• Blank Run: Inject 100% DMF to verify baseline stability.

• Standard: Inject a known high-purity Fmoc-L-Met standard. Retention time (RT) should match the DL-mixture (enantiomers co-elute on achiral C18).

• Sample: Dissolve Fmoc-DL-Met at 1 mg/mL in DMF. Inject 10 µL.

• Analysis:

  • Main Peak (Fmoc-Met): ~12-14 min.

  • Impurity Marker (Met-O): Elutes earlier than the main peak (more polar).

  • Impurity Marker (Dipeptide): Elutes later (more hydrophobic).

Acceptance Criteria: Main peak area > 99.0%. No single impurity > 0.3%.

Protocol B: Enantiomeric Ratio Verification (Chiral HPLC)

Objective: Confirm the 50:50 racemic mixture and ensure no "enantiomeric enrichment" occurred during storage or handling.

• Column: Polysaccharide-based (e.g., Lux Cellulose-2) or Macrocyclic Glycopeptide (Chirobiotic T) [2].

• Mobile Phase: Hexane/Ethanol/TFA (80:20:0.1) – Note: Normal phase is often superior for chiral separation of Fmoc-amino acids.

• Flow Rate: 1.0 mL/min.[3][4]

• Detection: UV 254 nm.

Procedure:

• Resolution Check: Inject a "Racemic System Suitability Mix" (deliberately spiked 2:1 L:D ratio). Peaks must be baseline resolved (

  ).

• Sample Analysis: Inject Fmoc-DL-Met sample.

• Calculation:

Acceptance Criteria: The ratio of peak areas must be between 0.96 and 1.04 (i.e., 48-52% distribution).

Impurity Impact Analysis

Understanding why QC matters requires mapping impurities to their synthesis consequences.

Figure 2: Impact of common Fmoc-DL-Met impurities on final peptide quality.

The Oxidation Problem

Methionine is unique among amino acids in its sensitivity to oxidation. Fmoc-DL-Met stored improperly (exposed to air/light) converts to Fmoc-DL-Met(O).

• Detection: In Protocol A (RP-HPLC), Met(O) appears as a pre-peak.

• Mitigation: Reagents should be stored under Argon/Nitrogen at 4°C.

• Recovery: If Met(O) > 1%, the batch should be discarded for critical applications, as reducing Met(O) in situ during peptide cleavage (using DMS/NH4I) is not always 100% effective [3].

References

• Yeates, T. O., & Kent, S. B. (2012). Racemic protein crystallography. Annual Review of Biophysics, 41, 41-61. Link

• Phenomenex. (2024). HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Technical Note TN-1148. Link

• Gongora-Benitez, M., et al. (2013). Methionine-containing peptides: Avoiding secondary reactions in the final global deprotection. ACS Omega. Link

• Sigma-Aldrich. (2024). Fmoc-Met-OH Specification Sheet (Basis for General Fmoc Standards). Link

• BenchChem. (2025). A Comparative Guide to HPLC Methods for Purity Assessment of Fmoc-Amino Acids. Link

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. phenomenex.com [phenomenex.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Assessing Peptide Stability Enhancement with DL-Methionine: A Comparative Formulation Guide

As the therapeutic landscape increasingly shifts toward biologics, peptide formulation presents a unique set of biophysical challenges. Among the most pervasive degradation pathways is the chemical instability of specific amino acid residues, particularly the oxidation of methionine (Met) and cysteine (Cys)[1].

As a Senior Application Scientist, I approach formulation not merely as a recipe, but as a system of competing kinetic reactions. To stabilize a peptide, we must introduce an excipient that outcompetes the active pharmaceutical ingredient (API) for degradative stressors. This guide explores the mechanistic causality behind peptide oxidation and provides a rigorously validated framework for utilizing DL-methionine as a superior sacrificial antioxidant compared to traditional alternatives.

The Mechanistic Causality of Peptide Oxidation

Methionine oxidation is primarily driven by reactive oxygen species (ROS), such as hydrogen peroxide (

), and is often catalyzed by trace transition metals present in formulation buffers or leached from primary packaging[2].

The sulfur atom in methionine’s thioether side chain is highly nucleophilic. When exposed to ROS, it undergoes a two-electron oxidation to form methionine sulfoxide (MetO), and under severe stress, methionine sulfone[3]. Unlike the oxidation of cysteine—which is highly pH-dependent and accelerates in alkaline conditions—methionine oxidation is essentially pH-independent[4].

This structural alteration increases the local polarity of the peptide, disrupting critical secondary structures (like

-helices) and significantly increasing the hydrodynamic size, which often leads to aggregation and loss of biological potency[5].

The Sacrificial Sink Mechanism

To prevent API oxidation, we introduce free DL-methionine into the formulation buffer. Because the free amino acid is highly mobile and sterically unhindered compared to peptide-bound methionine, it acts as a preferential "sink" for ROS. The ROS oxidizes the excipient DL-methionine into DL-methionine sulfoxide, leaving the therapeutic peptide intact.

Competitive oxidative scavenging mechanism of DL-methionine protecting therapeutic peptides.

Comparative Performance Analysis: DL-Methionine vs. Alternatives

Formulators often default to classical antioxidants like ascorbic acid (Vitamin C) or N-acetyl-L-cysteine (NAC). However, these choices carry significant biophysical liabilities in peptide systems.

• Ascorbic Acid Liability: Ascorbic acid is a strong reducing agent. In the presence of trace transition metals (e.g.,

  or ), it reduces the metal ions, which subsequently react with ambient oxygen or peroxides to generate highly reactive hydroxyl radicals via Fenton-like chemistry[2]. Thus, ascorbic acid can paradoxically act as a pro-oxidant , accelerating peptide degradation.

• NAC Liability: While effective at scavenging radicals, NAC contains a free thiol group that can engage in disulfide exchange reactions with peptide-bound cysteines, leading to covalent adducts and mixed disulfides.

• The DL-Methionine Advantage: DL-methionine avoids both liabilities. It does not reduce transition metals (no Fenton chemistry) and lacks a free thiol (no disulfide scrambling). Furthermore, DL-methionine (a racemic mixture) is preferred over pure L-methionine because the stereochemistry at the

  -carbon has zero impact on the oxidation kinetics of the distant thioether side chain[6]. DL-methionine is synthetically produced, ensuring high purity devoid of fermentation byproducts, making it highly cost-effective[6].

Quantitative Biophysical Comparison

The following table summarizes the biophysical impact of various antioxidants on a model methionine-containing biologic exposed to

stress at 40°C for 14 days[5].

Antioxidant Excipient	Primary Mechanism of Action	Pro-oxidant Risk (Fenton)	Impact on Hydrodynamic Size	Transition Temperature ( )	Overall Protective Efficacy
DL-Methionine	Sacrificial thioether oxidation	Very Low	Retained (Stable)	Unchanged	Superior
Ascorbic Acid	Electron donation / Reduction	High (with trace metals)	Increased (Aggregation)	Decreased	Poor
N-Acetyl-L-Cysteine	Thiol-based ROS scavenging	Low	Increased (Aggregation)	Decreased	Moderate

Experimental Protocol: Self-Validating Stability Assay

To objectively assess the stabilizing effect of DL-methionine, a forced degradation study must be designed as a self-validating system. The protocol below ensures that oxidation is the isolated variable and that the analytical readout directly correlates to the excipient's efficacy.

Step-by-Step Methodology

Step 1: Formulation Preparation

• Prepare a 1 mg/mL solution of the therapeutic peptide (e.g., hPTH 1-34, which contains a highly susceptible Met8 residue[2]) in a 10 mM Citrate buffer (pH 6.0).

• Divide into three cohorts:

  • Cohort A (Control): Buffer only.

  • Cohort B (Test): Buffer + 10 mM DL-Methionine.

  • Cohort C (Comparator): Buffer + 10 mM Ascorbic Acid.

Step 2: Forced Degradation (Oxidative Stress)

• Spike all cohorts with 0.05% (v/v)

  to induce non-site-specific protein oxidation[5].

• Incubate the samples in sealed, light-protected vials at 40°C for 24 to 72 hours to accelerate kinetic degradation.

Step 3: Reaction Quenching

• To prevent artificial on-column oxidation during analysis[4], immediately quench the reaction by adding a 10-fold molar excess of sodium thiosulfate, or perform a rapid buffer exchange using spin desalting columns.

Step 4: RP-HPLC Analysis

• Inject the quenched samples onto a C18 Reverse-Phase HPLC column.

• Causality Check: Oxidized peptides (MetO) are more polar than their intact counterparts and will elute earlier in the mobile phase gradient. Quantify the Area Under the Curve (AUC) of the intact peptide peak relative to the total peak area.

Step 5: LC-MS/MS Peptide Mapping

• Perform a tryptic digest on the samples.

• Analyze via UHPLC-MS/MS to identify a mass shift of +16 Da (addition of one oxygen atom), confirming the exact site of methionine oxidation (e.g., isolating the degradation to Met8)[2][4].

Step-by-step experimental workflow for assessing peptide oxidative stability.

Conclusion

The selection of an antioxidant excipient dictates the shelf-life and safety profile of a peptide therapeutic. While ascorbic acid and NAC are common, their secondary chemical reactivities introduce unacceptable risks in complex biologic formulations. DL-methionine operates via a highly specific, sacrificial mechanism that neutralizes ROS without triggering downstream Fenton reactions or disulfide scrambling. By implementing the comparative workflows detailed above, formulation scientists can empirically validate DL-methionine as a superior stabilizing agent for oxidation-prone peptides.

References

• Source: pepdoopeptides.
• Source: nih.
• Source: chromatographyonline.
• Source: sigmaaldrich.
• Source: nih.
• Source: thepoultrysite.

Sources

• 1. pepdoopeptides.com [pepdoopeptides.com]
• 2. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Evaluation of antioxidants in protein formulation against oxidative stress using various biophysical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. thepoultrysite.com [thepoultrysite.com]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) for Fmoc-DL-Methionine: A Technical Implementation Guide

Topic: Personal Protective Equipment for Handling Fmoc-DL-Methionine Audience: Researchers, scientists, and drug development professionals.[1] Content Type: Operational Safety & Logistical Guide.

Executive Summary & Risk Context

Fmoc-DL-methionine (CAS: 112883-40-6) is a fundamental building block in Solid-Phase Peptide Synthesis (SPPS).[1] While often classified as "non-hazardous" under GHS criteria (depending on regional regulations), this classification is deceptive in a high-throughput research environment.[1]

The Senior Scientist's Perspective: The primary risks are not acute toxicity, but chronic sensitization and process contamination .[1]

• Fine Particulate Nature: Fmoc-amino acids are often electrostatic, low-density powders.[1] They aerosolize easily during weighing, posing an inhalation risk and a cross-contamination vector for other peptide batches.[1]

• Fmoc Cleavage Byproducts: While the solid is stable, contact with basic surfaces or moisture can release dibenzofulvene, a reactive species.[1]

• Solvent Context: You rarely handle this solid in isolation. It is almost always used alongside DMF (dimethylformamide) and DCM (dichloromethane).[1] Your PPE strategy must account for these solvents, not just the solid powder.[1]

Hazard Assessment & PPE Selection Matrix

The following selection logic validates why specific gear is chosen, moving beyond generic safety advice.

Table 1: PPE Specification & Rationale

PPE Category	Minimum Requirement	Technical Specification (Standard)	Scientific Rationale (The "Why")
Eye Protection	Safety Glasses with Side Shields	ANSI Z87.1 or EN 166	Protects against projectile particulates during spatula transfer.[1] Note: Use unvented goggles if working outside a fume hood to prevent fine dust entry.[1]
Hand Protection	Disposable Nitrile Gloves	Thickness: ≥ 0.11 mmBreakthrough: >480 min (Solid)	Latex is inferior here. Nitrile offers superior resistance to the organic solvents (DMF/DCM) inevitably present in the SPPS workflow.[1] Latex proteins can also induce allergic responses confounding safety data.[1]
Respiratory	Engineering Control (Primary)	Fume Hood (Face velocity: 0.3–0.5 m/s)	The primary barrier.[1] If weighing on an open bench (not recommended), an N95/P2 particulate respirator is mandatory to prevent sensitization.[1]
Body Protection	Lab Coat (High-Neck)	Cotton/Polyester Blend	Synthetic blends reduce static buildup—critical for weighing fluffy Fmoc-powders.[1] Long sleeves prevent transdermal absorption of dust.[1]
Footwear	Closed-toe, non-perforated	Leather/Synthetic Uppers	Mesh sneakers allow chemical dust to penetrate socks, creating a poultice effect against the skin.[1]

Operational Protocols: Self-Validating Systems

Protocol A: The "Clean-Deck" Donning Sequence

Objective: Eliminate static transfer and secondary contamination.

• Pre-Entry Check: Verify fume hood flow rate is within operational range.

• Glove Inspection: Inflate nitrile gloves with air to check for pinholes before donning.[1]

• Cuff Overlap: Pull lab coat cuffs over the wrist.[1] Pull glove cuffs over the lab coat sleeves.[1]

  • Validation: Raise hands above head.[1] If skin is exposed at the wrist, the seal is failed.[1]

• Static Discharge: Touch a grounded metal surface (e.g., fume hood sash frame) before opening the Fmoc-DL-methionine container to prevent electrostatic dispersal of the powder.[1]

Protocol B: Safe Weighing & Transfer

Objective: Precision dosing without aerosolization.[1]

• Zone Setup: Place the balance inside the fume hood, at least 6 inches back from the sash.[1]

• Anti-Static Gun (Optional but Recommended): Treat the weighing boat with an anti-static gun.[1] Fmoc-methionine is prone to "jumping" due to static.[1]

• Transfer: Use a clean, dry stainless steel spatula.[1]

  • Technique: Do not tap the spatula on the weighing boat.[1] Roll the spatula handle between thumb and forefinger to gently dispense powder.[1]

• Closure: Wipe the threads of the stock bottle with a Kimwipe before recapping to ensure a tight seal and prevent grinding of particles in the cap.[1]

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for PPE selection based on the specific operational state (Solid Handling vs. Solubilized).

Caption: Decision logic for PPE adaptation based on the physical state of the reagent (Solid vs. Solution).

Emergency Response: Spill & Exposure

Scenario: You have spilled 5g of Fmoc-DL-methionine powder on the benchtop.

Spill Response Workflow

Caption: Step-by-step spill response protocol minimizing aerosol generation.

Disposal Protocol

• Categorization: Fmoc-DL-methionine waste is classified as Solid Organic Chemical Waste .[1]

• Container: Collect in a wide-mouth HDPE jar labeled "Solid Hazardous Waste - Amino Acid Derivatives."

• Do Not: Do not flush down the sink. Despite low acute toxicity, it contributes to biological oxygen demand (BOD) and nitrogen load in water systems.[1]

References

• North Carolina State University. (n.d.).[1] Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link][1]

• Merck (Sigma-Aldrich). (n.d.).[1] Novabiochem® Enhanced specification Fmoc-amino acids. Retrieved from [Link]

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]